Iristectorigenin A

• CAS: 86849-77-6

Core Science & Biosynthesis

Iristectorigenin A: A Technical Guide to its Discovery, Isolation, and Characterization from Iris Species

Introduction

Iristectorigenin A is a significant isoflavonoid, a class of polyphenolic compounds, primarily found in the rhizomes and leaves of various species within the Iridaceae family.[1] This molecule has garnered substantial interest in the scientific community due to its wide range of biological activities, including antioxidant, anti-inflammatory, anticancer, and hepatoprotective properties.[1][2][3] Its therapeutic potential is attributed to its ability to modulate key cellular signaling pathways involved in apoptosis, angiogenesis, and inflammation.[1] This technical guide provides a comprehensive overview of the discovery, natural sources, and detailed methodologies for the extraction, isolation, and characterization of Iristectorigenin A for researchers, scientists, and professionals in drug development.

Chemical Profile of Iristectorigenin A

Property	Value	Source
Molecular Formula	C17H14O7	[3][4][5]
Molecular Weight	330.29 g/mol	[3][4][5]
IUPAC Name	5,7-dihydroxy-3-(3-hydroxy-4-methoxyphenyl)-6-methoxychromen-4-one	[4]
CAS Number	39012-01-6	[4][6]
Class	Isoflavonoid	[4]

Part 1: Discovery and Natural Sources

Initial Discovery

Iristectorigenin A was first identified as a natural product isolated from plants of the Iris genus. Isoflavonoids, in general, are characteristic secondary metabolites of this genus.[7][8] Early phytochemical investigations of various Iris species led to the isolation and structural elucidation of a range of isoflavones, including Iristectorigenin A and its glycosides.[9] These studies laid the foundation for understanding the chemical diversity within the Iris genus and highlighted Iristectorigenin A as a compound of interest for further pharmacological investigation.

Abundance in Iris Species

Iristectorigenin A has been identified in numerous species of the Iris genus, with the rhizomes typically being the most abundant source.[10][11] The concentration of this compound can vary significantly depending on the species, geographical location, and harvesting time.[12]

Iris Species	Plant Part	Reference
Iris tectorum	Rhizomes	[9][13][14]
Iris germanica	Rhizomes	[2][15][16]
Iris spuria	Rhizomes	[3][15]
Iris pseudacorus	Callus Culture	[1]
Iris nigricans	Rhizomes, Leaves, Flowers	[11]
Iris pallida	Rhizomes	[2][17]

Part 2: Extraction, Isolation, and Purification Protocol

The isolation of Iristectorigenin A from Iris species is a multi-step process involving extraction, fractionation, and purification. The following protocol is a synthesized methodology based on established phytochemical techniques.[18][19][20][21]

Step 1: Plant Material Preparation

• Harvesting: Collect fresh rhizomes of the desired Iris species. The optimal harvesting time can influence the yield of isoflavonoids.[12]

• Cleaning and Drying: Thoroughly wash the rhizomes to remove soil and debris. Slice them into small pieces to facilitate drying. Air-dry or use a dehydrator at a controlled temperature (e.g., 40-50°C) to prevent degradation of thermolabile compounds.

• Grinding: Once completely dry, grind the rhizomes into a fine powder using a mechanical grinder. This increases the surface area for efficient solvent extraction.

Step 2: Solvent Extraction

The choice of solvent is critical for selectively extracting isoflavonoids. Methanol is a commonly used solvent due to its polarity, which is suitable for extracting a broad range of phenolic compounds, including Iristectorigenin A.[11]

• Maceration/Soxhlet Extraction:

  • Maceration: Soak the powdered plant material in methanol (e.g., 1:10 w/v) at room temperature for 24-48 hours with occasional agitation. Repeat the process 2-3 times to ensure complete extraction.

  • Soxhlet Extraction: For a more exhaustive extraction, use a Soxhlet apparatus with methanol. This method, however, uses heat, which might degrade some compounds.

• Filtration and Concentration: Filter the combined methanolic extracts to remove solid plant material. Concentrate the filtrate under reduced pressure using a rotary evaporator at a temperature below 50°C to obtain a crude extract.

Step 3: Fractionation

Fractionation aims to separate the crude extract into fractions with varying polarities, thereby enriching the fraction containing Iristectorigenin A.

• Liquid-Liquid Partitioning:

  • Suspend the crude methanolic extract in water.

  • Perform successive partitioning with solvents of increasing polarity, such as n-hexane, chloroform, and ethyl acetate.

  • Iristectorigenin A, being a moderately polar compound, is expected to be enriched in the ethyl acetate fraction.

Step 4: Chromatographic Purification

Column chromatography is a standard technique for isolating individual compounds from a complex mixture.[9]

• Silica Gel Column Chromatography:

  • Pack a glass column with silica gel slurried in a non-polar solvent (e.g., n-hexane).

  • Load the concentrated ethyl acetate fraction onto the column.

  • Elute the column with a gradient of solvents, starting with a non-polar solvent and gradually increasing the polarity (e.g., a gradient of n-hexane:ethyl acetate, followed by ethyl acetate:methanol).

  • Collect fractions and monitor them using Thin Layer Chromatography (TLC) to identify those containing Iristectorigenin A.

• Sephadex LH-20 Column Chromatography:

  • For further purification, pool the Iristectorigenin A-rich fractions and subject them to chromatography on a Sephadex LH-20 column using methanol as the eluent.[9] This step is effective in removing remaining impurities.

Step 5: High-Performance Liquid Chromatography (HPLC)

Preparative HPLC is the final step to obtain highly pure Iristectorigenin A.[1]

• Method Development: Develop an analytical HPLC method to determine the optimal mobile phase and column for separation. A C18 column is commonly used for isoflavonoid separation.

• Preparative HPLC: Scale up the analytical method to a preparative scale to isolate pure Iristectorigenin A.

• Purity Assessment: The purity of the isolated compound should be assessed by analytical HPLC and characterized by spectroscopic methods.[1]

Caption: Workflow for the extraction and isolation of Iristectorigenin A.

Part 3: Structural Elucidation and Characterization

The structure of the isolated Iristectorigenin A must be confirmed using a combination of spectroscopic techniques.[22][23]

High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS)

HPLC coupled with mass spectrometry is a powerful tool for the identification and characterization of natural products.[12][13][15]

• Principle: This technique separates compounds based on their retention time in the HPLC column and provides a mass-to-charge ratio (m/z), which helps in determining the molecular weight.

• Application: HPLC-MS/MS can be used to tentatively identify Iristectorigenin A in crude extracts and fractions based on its characteristic fragmentation pattern.[12]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most definitive method for the structural elucidation of organic compounds.[11][24]

• ¹H-NMR (Proton NMR): Provides information about the number of different types of protons and their chemical environment.

• ¹³C-NMR (Carbon NMR): Provides information about the number of different types of carbon atoms in the molecule.

• 2D-NMR (COSY, HMQC, HMBC): These experiments provide information about the connectivity between protons and carbons, allowing for the complete assignment of the structure.

Spectroscopic Data for Iristectorigenin A

Technique	Key Observations
¹H-NMR	Signals corresponding to aromatic protons, methoxy groups, and hydroxyl groups. The specific chemical shifts and coupling constants are unique to the Iristectorigenin A structure.
¹³C-NMR	Resonances for 17 carbon atoms, including those of the carbonyl group, aromatic rings, and methoxy groups.
MS	A molecular ion peak corresponding to the molecular weight of Iristectorigenin A (330.29 g/mol ).[4]

Part 4: Biological Activities and Therapeutic Potential

Iristectorigenin A exhibits a wide array of biological activities, making it a promising candidate for drug development.

Antioxidant and Anti-inflammatory Activity

Iristectorigenin A has been shown to possess potent antioxidant properties by scavenging free radicals.[1][16] Its anti-inflammatory effects are attributed to its ability to inhibit the production of pro-inflammatory mediators.[2][12][13]

Anticancer Activity

Research has demonstrated the potential of Iristectorigenin A as an anticancer agent. It can induce apoptosis (programmed cell death) and inhibit the proliferation of various cancer cell lines.[1]

Signaling Pathways Modulated by Iristectorigenin A

Caption: Key signaling pathways modulated by Iristectorigenin A.

Conclusion

Iristectorigenin A stands out as a promising isoflavonoid with significant therapeutic potential. This guide has provided a comprehensive framework for its discovery, isolation from various Iris species, and detailed characterization. The methodologies outlined herein are intended to serve as a valuable resource for researchers dedicated to exploring the full potential of this remarkable natural compound in the fields of phytochemistry, pharmacology, and drug development.

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Chemical structure and properties of Iristectorigenin A

An In-depth Technical Guide to Iristectorigenin A: Chemical Structure, Properties, and Pharmacological Insights

Authored by: Gemini, Senior Application Scientist

Abstract

Iristectorigenin A is a naturally occurring isoflavone, a class of polyphenolic compounds found predominantly in the rhizomes and leaves of various plant species, most notably within the Iridaceae family, such as Belamcanda chinensis (L.) DC. (now reclassified as Iris domestica)[1][2]. As a bioactive phytonutrient, it has garnered significant attention from the scientific community for its diverse pharmacological activities. Modern research has revealed that Iristectorigenin A possesses potent antioxidant and anti-inflammatory properties and modulates key cellular signaling pathways involved in chronic diseases[1]. This technical guide provides a comprehensive overview of the chemical structure, physicochemical properties, and known biological activities of Iristectorigenin A, with a focus on its mechanisms of action. Detailed experimental protocols and visual diagrams are provided to support researchers, scientists, and drug development professionals in their exploration of this promising natural compound.

Chemical Identity and Physicochemical Properties

The foundational step in evaluating any bioactive compound is a thorough characterization of its chemical and physical properties. These parameters govern its solubility, stability, and pharmacokinetic profile, which are critical for both in vitro and in vivo experimental design.

Chemical Structure and Identifiers

Iristectorigenin A is classified as an isoflavone, characterized by a 3-phenylchromen-4-one backbone. Its structure is distinguished by specific hydroxylation and methoxylation patterns on the chromenone and phenyl rings.

Caption: 2D Chemical Structure of Iristectorigenin A.

Table 1: Chemical Identifiers for Iristectorigenin A

Identifier	Value	Source
IUPAC Name	5,7-dihydroxy-3-(3-hydroxy-4-methoxyphenyl)-6-methoxychromen-4-one	[3]
CAS Number	39012-01-6	[2][4]
Molecular Formula	C₁₇H₁₄O₇	[2][3]
Molecular Weight	330.29 g/mol	[2][3][4]
ChEMBL ID	CHEMBL486825	[5]
PubChem CID	5488781	[3]

| SMILES | COC1=C(C=C(C=C1)C2=COC3=C(C2=O)C(=C(C(=C3)O)OC)O)O |[3] |

Physicochemical Properties

The physicochemical properties of Iristectorigenin A are summarized below. Its solubility profile indicates moderate polarity, allowing for dissolution in a range of organic solvents, which is a key consideration for extraction, purification, and formulation development.

Table 2: Physicochemical Properties of Iristectorigenin A

Property	Value	Source / Notes
Physical Description	Powder	[2]
Solubility	Soluble in DMSO, Acetone, Chloroform, Dichloromethane, Ethyl Acetate	[2][6]
XLogP3-AA (LogP)	2.6	[3] (Computed)
Hydrogen Bond Donors	3	[3] (Computed)
Hydrogen Bond Acceptors	7	[3] (Computed)
Polar Surface Area	109.36 Ų	[5] (Computed)

| Storage Conditions | Powder: -20°C for up to 3 years. In solvent: -80°C for up to 6 months. |[6][7] |

Biological Activities and Mechanisms of Action

Iristectorigenin A has been shown to modulate multiple biological pathways, positioning it as a compound of interest for various therapeutic areas. Its effects are primarily attributed to its ability to mitigate inflammation and oxidative stress and to interact with specific cellular receptors.[1]

Anti-inflammatory and Anti-Allergic Activity

A significant body of research highlights the anti-inflammatory potential of Iristectorigenin A. This is particularly evident in its effects on allergic asthma.

Mechanism in Allergic Asthma: In preclinical models of ovalbumin (OVA)-induced asthma, Iristectorigenin A demonstrates significant therapeutic effects.[8] Oral administration of the compound leads to:

• Reduction of Inflammatory Infiltrates: A marked decrease in the number of total leukocytes in bronchoalveolar lavage fluid (BALF) and reduced inflammatory cell infiltration in lung tissue.[8]

• Modulation of Cytokine Profile: Significant reduction in the levels of key Th2 cytokines, including Interleukin-4 (IL-4), Interleukin-5 (IL-5), and Interleukin-33 (IL-33), which are critical drivers of allergic inflammation.[8]

• Attenuation of Mucus Hypersecretion: A decrease in goblet cell metaplasia and reduced expression of MUC5AC, a major mucus protein, mitigating airway obstruction.[8]

• Downregulation of Notch Signaling: The therapeutic effect is linked to the downregulation of the Notch2 signaling pathway, a critical regulator of cellular differentiation and inflammatory responses.[8]

Caption: LXR modulation by Iristectorigenin B promotes cholesterol efflux.

Experimental Protocols and Workflows

To facilitate further research, this section provides standardized, step-by-step methodologies for the isolation, characterization, and biological evaluation of Iristectorigenin A.

Protocol: Isolation and Purification from Belamcanda chinensis

This protocol describes a general method for extracting and isolating Iristectorigenin A from its natural source, employing standard chromatographic techniques.

I. Extraction

• Preparation: Obtain dried rhizomes of Belamcanda chinensis. Grind the rhizomes into a fine powder (40-60 mesh) to increase the surface area for extraction.

• Maceration/Soxhlet Extraction:

  • Suspend the powdered rhizome material in 80% methanol (1:10 w/v).

  • Extract at room temperature with continuous stirring for 24 hours, repeating the process three times. Alternatively, perform a continuous extraction using a Soxhlet apparatus for 6-8 hours.

• Concentration: Combine the methanolic extracts and concentrate under reduced pressure using a rotary evaporator at 40-50°C to yield a crude extract.

II. Purification

• Liquid-Liquid Partitioning:

  • Resuspend the crude extract in water and perform sequential liquid-liquid partitioning with solvents of increasing polarity: hexane, ethyl acetate, and n-butanol.

  • Iristectorigenin A, being moderately polar, is expected to partition primarily into the ethyl acetate fraction.

• Column Chromatography:

  • Concentrate the ethyl acetate fraction to dryness.

  • Subject the dried fraction to silica gel column chromatography. Elute with a gradient solvent system, such as hexane-ethyl acetate (e.g., from 9:1 to 1:1 v/v), followed by ethyl acetate-methanol.

• Preparative HPLC:

  • Collect fractions from the column and analyze them by Thin Layer Chromatography (TLC) or analytical HPLC.

  • Pool fractions containing the target compound and subject them to further purification using preparative High-Performance Liquid Chromatography (HPLC) on a C18 column with a methanol-water or acetonitrile-water gradient system.

• Structure Verification: Confirm the identity and purity (>=98%) of the isolated Iristectorigenin A using Mass Spectrometry (MS), ¹H-NMR, and ¹³C-NMR spectroscopy, and compare the data with published literature values. [2]

Workflow: In Vivo Evaluation for Anti-Asthmatic Effects

This workflow is based on the methodology described for evaluating the therapeutic potential of Iristectorigenin A in an OVA-induced murine model of asthma. [8]

Caption: Experimental workflow for the OVA-induced allergic asthma mouse model.

Conclusion and Future Perspectives

Iristectorigenin A is a multifaceted isoflavone with significant therapeutic potential, particularly in the realms of inflammatory and metabolic diseases. Its well-defined antioxidant and anti-inflammatory activities, coupled with its ability to modulate specific signaling pathways like Notch2, provide a strong rationale for its continued investigation. Future research should focus on elucidating its full range of molecular targets using network pharmacology approaches, exploring its structure-activity relationships, and conducting comprehensive pharmacokinetic and toxicological studies to pave the way for its potential development as a therapeutic agent. The modulation of LXR pathways by its isomers also opens an exciting avenue for investigating its role in cardiovascular and metabolic health.

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• Iristectorigenin B isolated from Belamcanda chinensis is a liver X receptor modulator that increases ABCA1 and ABCG1 expression in macrophage RAW 264.7 cells. PubMed. [Link]

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Iristectorigenin A: Natural Sources and Biosynthetic Pathway

An In-Depth Technical Guide for Researchers and Drug Development Professionals

Abstract: Iristectorigenin A is a significant isoflavone, a class of polyphenolic compounds recognized for a wide array of biological activities. This technical guide provides a comprehensive overview of Iristectorigenin A, focusing on its primary natural sources and the intricate biosynthetic pathway responsible for its formation in plants. We delve into the key enzymatic steps, from primary metabolism to the final specialized isoflavonoid structure. Furthermore, this guide presents detailed, field-proven methodologies for the extraction, isolation, and structural elucidation of Iristectorigenin A, designed to equip researchers and drug development professionals with the practical knowledge required for its study and application.

Introduction: The Scientific Merit of Iristectorigenin A

Iristectorigenin A is a naturally occurring O-methylated isoflavone that has garnered significant attention within the scientific community. As a member of the flavonoid family, it is synthesized by plants as a secondary metabolite, playing a role in defense mechanisms and symbiotic interactions.[1][2] For researchers, its importance lies in its potential therapeutic applications, which include antioxidant, anti-inflammatory, and weak estrogenic activities.[1][3] Understanding its natural distribution and the biochemical machinery that produces it is fundamental to harnessing its potential, whether through direct extraction from botanical sources or through synthetic biology and metabolic engineering approaches. This guide serves as a foundational resource for these endeavors.

Part 1: Natural Sources and Distribution

Iristectorigenin A is predominantly found in the plant kingdom, with its most notable concentrations occurring within the Iridaceae family.[1] The compound is primarily sequestered in the rhizomes and, to a lesser extent, the leaves of these plants.[1]

The most well-documented botanical sources include:

• Iris tectorum (Japanese Roof Iris): The rhizomes of Iris tectorum are a rich source of various isoflavonoids, including Iristectorigenin A.[4][5][6][7] Studies have consistently isolated this compound from I. tectorum, making it a primary target for natural product extraction.[4][6][7]

• Belamcanda chinensis (Blackberry Lily): Now taxonomically reclassified as Iris domestica, the dried rhizome of this plant is a staple in Traditional Chinese Medicine known as 'She Gan'.[3][8] It is a well-established source of Iristectorigenin A, alongside other structurally related isoflavones like tectorigenin and irigenin.[8][9]

The concentration of Iristectorigenin A can vary based on geographical location, climate, and harvesting time. The following table summarizes its primary sources.

Plant Species	Family	Plant Part	Key Associated Isoflavonoids
Iris tectorum Maxim.	Iridaceae	Rhizomes, Leaves	Tectoridin, Tectorigenin, Iristectorin A/B
Belamcanda chinensis (L.) DC. (Iris domestica)	Iridaceae	Rhizomes	Tectoridin, Tectorigenin, Irigenin
Iris pseudacorus L.	Iridaceae	Rhizomes	Tectorigenin
Iris florentina L.	Iridaceae	Rhizomes	Tectorigenin
Iris kumaonensis Wall. ex D.Don	Iridaceae	Rhizomes	Tectorigenin

Part 2: The Biosynthesis Pathway of Iristectorigenin A

The formation of Iristectorigenin A is a sophisticated process that begins with primary metabolism and branches into the specialized phenylpropanoid pathway.[10][11] This pathway is a cascade of enzymatic reactions that build the core isoflavonoid skeleton, which is then tailored by subsequent modification enzymes.

The Core Phenylpropanoid and Flavonoid Pathway

The journey starts with the aromatic amino acid L-phenylalanine, a product of the shikimate pathway.[10]

• Phenylalanine Ammonia-Lyase (PAL): This enzyme catalyzes the initial committed step, deaminating L-phenylalanine to form cinnamic acid.[10]

• Cinnamate 4-Hydroxylase (C4H): A cytochrome P450 enzyme, C4H hydroxylates cinnamic acid to produce p-coumaric acid.[10]

• 4-Coumarate CoA-Ligase (4CL): This enzyme activates p-coumaric acid by ligating it to Coenzyme A, forming the critical intermediate p-coumaroyl-CoA. This molecule stands at a major metabolic crossroads.[12]

• Chalcone Synthase (CHS): CHS is the gatekeeper enzyme for flavonoid biosynthesis.[2][13][14] It catalyzes the condensation of one molecule of p-coumaroyl-CoA with three molecules of malonyl-CoA (derived from the acetate pathway) to form naringenin chalcone.[10][15]

• Chalcone Isomerase (CHI): CHI facilitates the stereospecific cyclization of the naringenin chalcone into the flavanone known as (2S)-naringenin.[15][16]

Branching into Isoflavonoid Synthesis

The conversion of a flavanone to an isoflavone is the defining step of this pathway and is catalyzed by a specific, legume-associated enzyme complex.

• Isoflavone Synthase (IFS): This crucial enzyme, also a cytochrome P450, catalyzes a complex rearrangement. It hydroxylates the flavanone at the 2-position and concurrently facilitates a 2,3-aryl migration of the B-ring, forming a 2-hydroxyisoflavanone intermediate.[12][15][17][18]

• 2-Hydroxyisoflavanone Dehydratase (HID): Following the IFS-catalyzed rearrangement, HID removes the hydroxyl group at the C2 position via dehydration, creating the characteristic double bond in the C-ring and yielding the stable isoflavone skeleton.[12][18][19] Starting from naringenin, this step produces the isoflavone Genistein (5,7,4'-trihydroxyisoflavone).

Tailoring Steps to Iristectorigenin A

Genistein serves as a likely precursor to Iristectorigenin A. The final structure requires specific hydroxylation and methylation events, catalyzed by tailoring enzymes whose expression is tissue- and species-specific.

• Hydroxylation & Methylation: To arrive at Iristectorigenin A (5,7,3'-trihydroxy-6,4'-dimethoxyisoflavone), the genistein backbone must undergo:

  • Hydroxylation at the 3' position: Catalyzed by a Flavonoid 3'-hydroxylase (F3'H).

  • Methylation at the 4' position: An O-methyltransferase (OMT) transfers a methyl group to the 4'-hydroxyl group.

  • Methylation at the 6 position: A distinct OMT acts on the 6-position of the A-ring.

The precise order of these tailoring steps can vary between plant species. The enzymes often work in concert as part of a metabolon, a protein complex frequently anchored to the endoplasmic reticulum, which enhances catalytic efficiency by channeling substrates between active sites.[20][21]

Caption: Biosynthetic pathway of Iristectorigenin A from L-Phenylalanine.

Part 3: Experimental Methodologies

The successful study of Iristectorigenin A hinges on robust and reproducible experimental protocols. The following sections detail validated methods for its extraction, purification, and identification.

Protocol: Extraction and Isolation from Plant Material

This protocol is designed for the isolation of Iristectorigenin A from dried rhizomes of Iris tectorum or Belamcanda chinensis.

Rationale: The methodology employs a multi-step purification strategy. Initial solvent extraction captures a broad range of metabolites. Subsequent chromatographic steps then separate compounds based on their polarity and size, allowing for the isolation of the target molecule with high purity.[22]

Step-by-Step Methodology:

• Material Preparation:

  • Obtain dried rhizomes from a verified botanical source.

  • Grind the rhizomes into a fine powder (approx. 40-60 mesh) to maximize surface area for extraction.

  • Causality: Grinding disrupts cell walls, allowing the solvent to penetrate effectively and dissolve the intracellular secondary metabolites.

• Solvent Extraction:

  • Macerate the powdered rhizomes (e.g., 1 kg) in 95% ethanol (5 L) at room temperature for 72 hours with occasional agitation.

  • Filter the mixture and collect the ethanol extract. Repeat the extraction process on the plant residue two more times to ensure exhaustive extraction.

  • Combine the ethanol extracts and concentrate under reduced pressure using a rotary evaporator to yield a crude extract.

  • Causality: Ethanol is a polar solvent effective at extracting a wide range of polyphenolic compounds, including isoflavones. Maceration is a simple yet effective technique for small to medium-scale extraction.[23]

• Fractionation:

  • Suspend the crude extract in water and perform sequential liquid-liquid partitioning with solvents of increasing polarity: first with hexane, then with ethyl acetate.

  • Collect the ethyl acetate fraction, which will be enriched with isoflavones.

  • Dry the ethyl acetate fraction over anhydrous sodium sulfate and evaporate the solvent.

  • Causality: This step removes highly non-polar compounds (like fats and waxes) into the hexane phase and highly polar compounds (like sugars) that remain in the aqueous phase, thereby enriching the desired isoflavones in the ethyl acetate fraction.

• Column Chromatography:

  • Subject the dried ethyl acetate fraction to column chromatography on a silica gel (100-200 mesh) column.

  • Elute the column with a gradient solvent system, typically starting with a non-polar solvent and gradually increasing polarity (e.g., a gradient of hexane-ethyl acetate, followed by ethyl acetate-methanol).

  • Collect fractions and monitor them by Thin-Layer Chromatography (TLC) to identify those containing the target compound (visualized under UV light or with a staining reagent).

  • Causality: Silica gel chromatography separates compounds based on their polarity. Iristectorigenin A, being moderately polar, will elute at a specific solvent polarity, separating it from other compounds.[24]

• Final Purification:

  • Pool the fractions containing Iristectorigenin A and subject them to further purification using Sephadex LH-20 column chromatography, eluting with methanol.

  • Alternatively, for very high purity, preparative High-Performance Liquid Chromatography (HPLC) on a C18 column can be employed.

  • Causality: Sephadex LH-20 separates molecules based on size and polarity, effectively removing remaining impurities. Preparative HPLC provides the highest resolution for isolating structurally similar compounds.[4]

Protocol: Structural Elucidation

Once a pure compound is isolated, its identity must be unequivocally confirmed.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HR-ESI-MS) is used to determine the exact molecular weight and deduce the elemental formula of the isolated compound.

• Nuclear Magnetic Resonance (NMR):

  • ¹H-NMR: Provides information on the number and chemical environment of protons, revealing the substitution pattern on the aromatic rings.

  • ¹³C-NMR: Determines the number of carbon atoms and their types (e.g., carbonyl, aromatic, methoxy).

  • 2D-NMR (COSY, HSQC, HMBC): These experiments are crucial for establishing the connectivity between protons and carbons, confirming the complete and unambiguous structure of Iristectorigenin A.

Caption: Experimental workflow for isolation and identification of Iristectorigenin A.

Conclusion and Future Perspectives

Iristectorigenin A stands out as a promising natural product with significant biological activities. A thorough understanding of its distribution in plants like Iris tectorum and Belamcanda chinensis, combined with a deep knowledge of its biosynthetic pathway, provides a powerful platform for future research. The elucidation of the key enzymes involved, such as Isoflavone Synthase and various tailoring hydroxylases and methyltransferases, opens avenues for metabolic engineering. Future work could focus on transferring this pathway into microbial or plant-based heterologous systems for sustainable and scalable production, bypassing the limitations of agricultural sourcing. Furthermore, continued investigation into its pharmacological mechanisms will be crucial for translating this fascinating molecule into tangible benefits for human health.

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Iristectorigenin A: A Comprehensive Technical Guide to its Biological Activities and Therapeutic Potential

Foreword: Unveiling the Therapeutic Promise of a Natural Isoflavone

Iristectorigenin A, a key isoflavone primarily sourced from the Iridaceae family of plants, has emerged as a compound of significant interest within the scientific and drug development communities.[1] Extensive research has begun to illuminate its diverse pharmacological activities, positioning it as a promising candidate for mitigating a spectrum of chronic and acute conditions. This in-depth technical guide synthesizes the current body of literature on the biological activities of Iristectorigenin A, offering a detailed exploration of its molecular mechanisms, experimental validation, and future therapeutic prospects. Designed for researchers, scientists, and drug development professionals, this document aims to provide a foundational understanding of Iristectorigenin A's potential and to facilitate further investigation into its clinical applications.

Anti-Inflammatory and Immunomodulatory Properties

Inflammation is a critical biological response to harmful stimuli, but its dysregulation is a hallmark of numerous chronic diseases. Iristectorigenin A has demonstrated potent anti-inflammatory effects across various experimental models, primarily through the modulation of key signaling pathways that govern the inflammatory response.

Attenuation of Allergic Airway Inflammation

Allergic asthma, a chronic inflammatory disease of the airways, presents a significant therapeutic challenge. A pivotal study utilizing an ovalbumin (OVA)-induced murine model of asthma revealed that oral administration of Iristectorigenin A (at concentrations of 5 and 10 mg/kg) significantly ameliorated airway inflammation and mucus hypersecretion.[2]

Causality of Experimental Choices: The OVA-induced asthma model is a well-established and clinically relevant model that mimics the key features of human allergic asthma, including airway hyperresponsiveness, eosinophilic inflammation, and mucus overproduction. The use of dexamethasone as a positive control provides a benchmark for evaluating the anti-inflammatory potency of Iristectorigenin A.

Key Mechanistic Insights:

• Reduction of Inflammatory Infiltrates: Iristectorigenin A treatment led to a marked decrease in the number of total leukocytes in the bronchoalveolar lavage fluid (BALF) and reduced inflammatory cell infiltration in lung tissue.[2]

• Modulation of Th2 Cytokines: The compound significantly decreased the levels of key Th2 cytokines, including Interleukin-4 (IL-4), Interleukin-5 (IL-5), and Interleukin-33 (IL-33), in the BALF.[2] These cytokines are central to the pathogenesis of allergic asthma, orchestrating eosinophil recruitment and IgE production.

• Inhibition of the NOTCH2 Signaling Pathway: Western blot analysis revealed that Iristectorigenin A administration resulted in a decrease in the elevated expression of NOTCH2 in the lung tissue of asthmatic mice.[2] The NOTCH signaling pathway is known to play a role in regulating immune responses and goblet cell metaplasia.

Experimental Protocol: Evaluation of Anti-Inflammatory Effects in an OVA-Induced Asthma Model

• Animal Model: BALB/c mice are sensitized by intraperitoneal injection of ovalbumin (OVA) emulsified in aluminum hydroxide on days 0 and 14.

• Challenge: From day 21 to 27, mice are challenged with an aerosolized solution of OVA for 30 minutes daily.

• Treatment: Iristectorigenin A (5 or 10 mg/kg) or dexamethasone (positive control) is administered orally one hour before each OVA challenge.

• Assessment of Airway Hyperresponsiveness: 24 hours after the final challenge, lung resistance (RI) and dynamic lung compliance (Cydn) are measured using a FinePoint Ventilation system.

• Bronchoalveolar Lavage (BAL): Lungs are lavaged with phosphate-buffered saline (PBS) to collect BALF. Total and differential leukocyte counts are performed.

• Cytokine Analysis: Levels of IL-4, IL-5, and IL-33 in the BALF supernatant are quantified using enzyme-linked immunosorbent assay (ELISA) kits.[2]

• Histological Analysis: Lung tissues are fixed, sectioned, and stained with Hematoxylin and Eosin (H&E) to assess inflammatory cell infiltration and with Periodic Acid-Schiff (PAS) to evaluate mucus production.

• Western Blot Analysis: Lung tissue lysates are subjected to SDS-PAGE and transferred to a PVDF membrane. The membrane is then probed with primary antibodies against NOTCH1 and NOTCH2, followed by a horseradish peroxidase-conjugated secondary antibody. Protein bands are visualized using an enhanced chemiluminescence (ECL) kit.[2]

Quantitative Data Summary: Effects of Iristectorigenin A on Inflammatory Markers in OVA-Induced Asthmatic Mice

Treatment Group	Total BALF Leukocytes (x10^4/mL)	IL-4 (pg/mL)	IL-5 (pg/mL)	IL-33 (pg/mL)	NOTCH2 Protein Expression (relative to control)
Control	1.2 ± 0.3	15.2 ± 3.1	8.5 ± 1.9	25.6 ± 4.8	1.0
OVA	15.8 ± 2.1	85.4 ± 9.2	42.1 ± 5.3	112.7 ± 12.5	2.5 ± 0.4
OVA + Iristectorigenin A (5 mg/kg)	9.3 ± 1.5	52.1 ± 6.8	25.8 ± 3.9	75.3 ± 8.1	1.8 ± 0.3
OVA + Iristectorigenin A (10 mg/kg)	6.1 ± 1.1	35.7 ± 5.4	18.2 ± 3.1	51.9 ± 6.7	1.3 ± 0.2
OVA + Dexamethasone	4.5 ± 0.8	28.3 ± 4.1	14.6 ± 2.5	42.1 ± 5.9	1.1 ± 0.1

Data are represented as mean ± SD. Data are hypothetical and for illustrative purposes based on the trends described in the cited literature.

Suppression of Macrophage-Mediated Inflammation

Macrophages play a central role in the initiation and propagation of inflammatory responses. Lipopolysaccharide (LPS), a component of the outer membrane of Gram-negative bacteria, is a potent activator of macrophages. While direct studies on Iristectorigenin A are emerging, research on closely related isoflavones provides strong evidence for its mechanism of action in suppressing macrophage activation.

Key Mechanistic Insights:

• Inhibition of NF-κB and MAPK Signaling: Related isoflavones have been shown to inhibit the production of pro-inflammatory mediators such as nitric oxide (NO) and prostaglandin E2 (PGE2) in LPS-stimulated macrophages.[3] This inhibition is attributed to the suppression of the nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) signaling pathways.[3] These pathways are critical for the transcriptional activation of genes encoding pro-inflammatory cytokines and enzymes.

Experimental Workflow: Assessing Anti-inflammatory Effects on Macrophages

Caption: Workflow for evaluating the anti-inflammatory effects of Iristectorigenin A on LPS-stimulated macrophages.

Anti-Cancer Activity: Induction of Apoptosis and Inhibition of Proliferation

Iristectorigenin A has demonstrated significant potential as an anti-cancer agent, with studies indicating its ability to inhibit the growth of various cancer cell lines.[1] Its primary mechanism of action in this context appears to be the induction of apoptosis, or programmed cell death, a critical process for eliminating malignant cells.

Cytotoxicity Against Human Cancer Cell Lines

While specific IC50 values for Iristectorigenin A are still being extensively documented across a wide range of cancer cells, preliminary studies and research on related compounds indicate potent anti-proliferative activity. For instance, a compound isolated from S. doederleinii exhibited IC50 values of 27.97 µM, 35.47 µM, and 20.71 µM against HT-29 (colon cancer), HeLa (cervical cancer), and A549 (lung cancer) cells, respectively.[1]

Experimental Protocol: Cell Viability Assay (MTT Assay)

• Cell Seeding: Cancer cells (e.g., HT-29, HeLa, A549) are seeded in a 96-well plate at a density of 5 x 10^3 cells per well and allowed to adhere overnight.

• Treatment: Cells are treated with various concentrations of Iristectorigenin A (e.g., 0, 10, 25, 50, 100 µM) for 24, 48, or 72 hours.

• MTT Addition: After the incubation period, 20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plate is incubated for another 4 hours at 37°C.

• Formazan Solubilization: The medium is removed, and 150 µL of dimethyl sulfoxide (DMSO) is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at 490 nm using a microplate reader.

• IC50 Calculation: The concentration of Iristectorigenin A that inhibits cell growth by 50% (IC50) is calculated from the dose-response curve.

Induction of Apoptosis

The induction of apoptosis is a key mechanism by which many chemotherapeutic agents exert their effects. Evidence suggests that Iristectorigenin A triggers apoptosis in cancer cells through the intrinsic, or mitochondrial, pathway.

Key Mechanistic Insights:

• Modulation of Bcl-2 Family Proteins: Apoptosis is tightly regulated by the Bcl-2 family of proteins, which includes pro-apoptotic members (e.g., Bax, Bak) and anti-apoptotic members (e.g., Bcl-2, Bcl-xL). Iristectorigenin A is hypothesized to shift the balance in favor of apoptosis by upregulating pro-apoptotic proteins and/or downregulating anti-apoptotic proteins.

• Caspase Activation: The apoptotic cascade culminates in the activation of caspases, a family of cysteine proteases. Western blot analysis is a standard technique to detect the cleavage (and thus activation) of key caspases, such as caspase-9 (an initiator caspase in the intrinsic pathway) and caspase-3 (an executioner caspase).[4]

• PARP Cleavage: Poly(ADP-ribose) polymerase (PARP) is a substrate of activated caspase-3. Its cleavage is considered a hallmark of apoptosis.[4]

Signaling Pathway: Iristectorigenin A-Induced Intrinsic Apoptosis

Caption: Proposed intrinsic apoptosis pathway induced by Iristectorigenin A in cancer cells.

Neuroprotective Effects: Combating Oxidative Stress

Neurodegenerative diseases are often characterized by heightened oxidative stress, which leads to neuronal damage and death. The antioxidant properties of flavonoids like Iristectorigenin A suggest a potential role in neuroprotection.

Key Mechanistic Insights:

• Reduction of Reactive Oxygen Species (ROS): Related isoflavones, such as genistein, have been shown to protect cortical neurons from hydrogen peroxide (H2O2)-induced oxidative stress by reducing the generation of reactive oxygen species (ROS).[5]

• Modulation of Pro-survival and Pro-apoptotic Pathways: The neuroprotective effects of these compounds are also associated with the inactivation of pro-inflammatory and pro-apoptotic signaling pathways like NF-κB and MAPK (JNK and ERK).[5]

Experimental Protocol: Assessing Neuroprotection in an In Vitro Oxidative Stress Model

• Cell Culture: Primary cortical neurons are isolated from embryonic rats and cultured. Alternatively, neuronal-like cell lines such as PC12 or SH-SY5Y can be used.[6]

• Treatment: Neuronal cells are pre-treated with various concentrations of Iristectorigenin A for a specified period (e.g., 24 hours).

• Induction of Oxidative Stress: Oxidative stress is induced by exposing the cells to a neurotoxic agent like hydrogen peroxide (H2O2) or glutamate.

• Cell Viability Assessment: Cell viability is measured using the MTT assay or by quantifying the release of lactate dehydrogenase (LDH).

• ROS Measurement: Intracellular ROS levels are determined using fluorescent probes such as 2',7'-dichlorofluorescin diacetate (DCFH-DA).

• Apoptosis Assays: Neuronal apoptosis can be assessed by Hoechst 33342 staining to visualize nuclear condensation or by western blot analysis of apoptosis-related proteins (Bcl-2, Bax, cleaved caspases).

Potential in Metabolic Regulation: Addressing Diabetes and Obesity

Emerging evidence suggests that isoflavones, including Iristectorigenin A, may have beneficial effects on metabolic disorders like diabetes and obesity.[1]

Key Mechanistic Insights:

• Amelioration of Insulin Resistance: Studies on related compounds, such as arctigenin, have shown that they can mitigate insulin resistance in diabetic mice.[7] While the term "irisin" in some studies refers to a myokine and not Iristectorigenin A, the general class of isoflavones is known to improve insulin sensitivity.[8][9][10]

• Regulation of Glucose Metabolism: The potential anti-diabetic effects of Iristectorigenin A are likely mediated through the modulation of key signaling pathways involved in glucose uptake and metabolism.

Experimental Protocol: Evaluation of Anti-Diabetic Effects in an In Vivo Model

• Animal Model: A model of type 2 diabetes is induced in mice, for example, by a high-fat diet combined with a low dose of streptozotocin (STZ).

• Treatment: Diabetic mice are treated with Iristectorigenin A orally for several weeks.

• Monitoring of Metabolic Parameters: Blood glucose levels, insulin levels, and lipid profiles are monitored regularly.

• Glucose and Insulin Tolerance Tests: Oral glucose tolerance tests (OGTT) and insulin tolerance tests (ITT) are performed to assess glucose homeostasis and insulin sensitivity.

• Tissue Analysis: Key metabolic tissues, such as the liver, skeletal muscle, and adipose tissue, are collected for histological analysis and molecular studies (e.g., western blotting, qRT-PCR) to investigate the effects on insulin signaling pathways.

Future Directions and Conclusion

The existing body of research strongly supports the therapeutic potential of Iristectorigenin A in a variety of diseases, primarily driven by its anti-inflammatory, anti-cancer, neuroprotective, and metabolic regulatory properties. However, to translate these promising preclinical findings into clinical applications, further rigorous investigation is imperative.

Key Areas for Future Research:

• Pharmacokinetic and Bioavailability Studies: A thorough understanding of the absorption, distribution, metabolism, and excretion (ADME) profile of Iristectorigenin A is crucial for determining optimal dosing and delivery strategies.

• In-depth Mechanistic Studies: While key signaling pathways have been identified, a more granular understanding of the direct molecular targets of Iristectorigenin A is needed.

• Toxicology and Safety Assessment: Comprehensive long-term toxicity studies are essential to establish a safe therapeutic window for Iristectorigenin A.

• Clinical Trials: Ultimately, well-designed clinical trials in human subjects are required to validate the efficacy and safety of Iristectorigenin A for specific disease indications.

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In Silico Prediction of Iristectorigenin A Targets: A Technical Guide for Drug Discovery Professionals

Foreword

In the modern era of drug discovery, the journey from a promising bioactive compound to a clinically approved therapeutic is both arduous and expensive. A critical bottleneck in this process is the identification of the specific macromolecular targets through which a compound exerts its biological effects.[1][2] Iristectorigenin A, a naturally occurring isoflavone, has demonstrated a spectrum of interesting biological activities, including anti-inflammatory, antioxidant, and anti-cancer properties.[3][4] However, a comprehensive understanding of its mechanism of action remains elusive, primarily due to a lack of validated protein targets. This guide provides a detailed, in-depth technical framework for the in silico prediction of these targets, leveraging a suite of publicly available computational tools. Our objective is to equip researchers, scientists, and drug development professionals with the foundational knowledge and step-by-step protocols necessary to generate a robust, experimentally testable hypothesis of Iristectorigenin A's molecular targets, thereby accelerating its translational potential.

PART 1: Foundational Strategy - The Logic of In Silico Target Fishing

Target identification for natural products is a pivotal step in understanding their mechanisms of action and potential toxicities.[5] In silico target prediction, often termed "target fishing," has emerged as an indispensable first step, offering a rapid and cost-effective means to narrow down the vast landscape of the human proteome to a manageable list of high-probability candidates.[6][7] These computational methods complement and guide subsequent experimental validation, saving significant time and resources.[1][2]

Our approach is built on a multi-pronged strategy that triangulates potential targets by assessing the ligand from different perspectives. We will primarily focus on two powerful and conceptually distinct ligand-based methodologies:

• Chemical Similarity-Based Prediction: This approach is rooted in the "molecular similarity hypothesis," which posits that structurally similar molecules are likely to bind to similar protein targets.[1][8][9] By comparing Iristectorigenin A to vast databases of compounds with known bioactivities, we can infer its targets.

• Pharmacophore-Based Prediction: This method moves beyond simple structural similarity to consider the three-dimensional arrangement of essential chemical features (a pharmacophore) required for molecular recognition at a protein's binding site.[10][11] A reverse screening approach maps our query molecule against a database of pharmacophore models derived from known protein-ligand complexes.[12]

By integrating the predictions from these orthogonal approaches, we can build a more confident and comprehensive profile of the potential interaction landscape of Iristectorigenin A.

Step 1: Ligand Preparation - The Crucial Starting Point

The accuracy of any in silico prediction is contingent on the correct representation of the query molecule. The first step is to obtain the canonical chemical structure of Iristectorigenin A.

Protocol 1.1: Obtaining the SMILES String for Iristectorigenin A

The Simplified Molecular Input Line Entry System (SMILES) is a textual representation of a molecule's structure, which is a required input for many prediction servers.[13][14]

• Navigate to a reliable chemical database. PubChem is an authoritative source.

• Search for "Iristectorigenin A".

• Locate the canonical SMILES string. From the PubChem entry for CID 5488781, the SMILES string is: COC1=C(C=C(C=C1)C2=COC3=C(C2=O)C(=C(C(=C3)O)OC)O)O[15].

• Record this string. This will be your primary input for the following steps.

PART 2: Ligand-Based Target Prediction Methodologies

With the prepared ligand structure, we can now proceed to the core prediction workflows. We will utilize two of the most respected and freely accessible web servers: SwissTargetPrediction and PharmMapper.

Section 2.1: Chemical Similarity Prediction with SwissTargetPrediction

SwissTargetPrediction is a web server that predicts protein targets of bioactive small molecules based on a combination of 2D and 3D similarity measures with a library of known active compounds.[8][9][16]

Causality Behind the Method:

The server operates on the principle of "guilt-by-association."[1] It quantifies the similarity between the query molecule (Iristectorigenin A) and over 370,000 compounds with experimentally validated activities on more than 3,000 proteins.[9][16] If Iristectorigenin A is highly similar to multiple ligands known to bind, for example, to Mitogen-activated protein kinase 1, the server will predict this kinase as a probable target. The output is ranked by a probability score, allowing for immediate prioritization.[8]

Experimental Workflow: SwissTargetPrediction

Caption: Workflow for target prediction using the SwissTargetPrediction server.

Protocol 2.1.1: Step-by-Step Prediction

• Access the Server: Open a web browser and navigate to the SwissTargetPrediction website (]">www.swisstargetprediction.ch).

• Input Molecule: In the "Paste SMILES or draw molecule" field, paste the canonical SMILES string for Iristectorigenin A: COC1=C(C=C(C=C1)C2=COC3=C(C2=O)C(=C(C(=C3)O)OC)O)O.

• Select Organism: Choose "Homo sapiens" from the dropdown menu to focus the search on human proteins.

• Initiate Prediction: Click the "Predict targets" button. The server will now compare Iristectorigenin A against its ligand database.

• Analyze Results: The output page will display a list of predicted targets, ranked by probability. The results are categorized by protein class (e.g., Kinases, Enzymes, Family A G protein-coupled receptors). Pay close attention to the targets with the highest probability scores (the top 10-15 are most significant). The visualization pie chart provides a quick overview of the distribution of predicted target classes.

Section 2.2: Pharmacophore-Based Prediction with PharmMapper

PharmMapper is a web server designed to identify potential drug targets by fitting the query molecule to a vast database of pharmacophore models.[10][11][17] This "reverse" pharmacophore mapping approach identifies proteins whose binding sites have geometric and chemical features complementary to the query molecule.[12]

Causality Behind the Method:

Unlike pure similarity, which compares whole molecules, pharmacophore mapping focuses on the specific 3D arrangement of features essential for binding (e.g., hydrogen bond donors/acceptors, aromatic rings, hydrophobic centers).[10] The PharmMapper server contains a large database (PharmTargetDB) of over 7,000 receptor-based pharmacophore models.[11] It attempts to align Iristectorigenin A to each of these models. A high "fit score" indicates that the molecule can adopt a conformation that favorably matches the key interaction points of a protein's binding site, suggesting it is a potential ligand for that protein.

Experimental Workflow: PharmMapper

Caption: Workflow for target prediction using the PharmMapper server.

Protocol 2.2.1: Step-by-Step Prediction

• Prepare Input File: While PharmMapper can accept SMILES, providing a 3D structure in a format like .mol2 is preferable. You can generate this from the SMILES string using a tool like Open Babel or a molecular visualization software.

• Access the Server: Navigate to a PharmMapper server instance (e.g., [Link]]

• Submit Job: Upload your Iristectorigenin A structure file.

• Select Database: Choose a comprehensive target pharmacophore database to screen against (e.g., the druggable target pharmacophore database).[12]

• Run Analysis: Submit the job. Be aware that PharmMapper jobs can take several hours to complete due to the computational intensity of screening against a large database.[12]

• Interpret Results: The output will be a ranked list of potential targets based on their "Fit Score." A higher score indicates better alignment with the pharmacophore model. The results also provide the PDB ID of the complex from which the pharmacophore was derived and a visualization of the aligned pose, which is critical for assessing the quality of the hit.

PART 3: Data Synthesis and Prioritization

The outputs from SwissTargetPrediction and PharmMapper will each provide a ranked list of potential targets. The true power of this in silico approach lies in the synthesis of these data streams.

Protocol 3.1: Cross-Validating Predicted Targets

• Compile Results: Create a master table listing all predicted targets from both servers.

• Identify Overlap: The highest-confidence targets are those that appear in the results from both the similarity-based (SwissTargetPrediction) and pharmacophore-based (PharmMapper) methods. This overlap provides stronger evidence than a prediction from a single method.

• Analyze Target Families: Look for enrichment in specific protein families. For instance, if both methods predict multiple kinases or nuclear receptors, this suggests Iristectorigenin A may have a class-specific effect.

• Correlate with Known Biology: Compare the high-confidence predicted targets against the known biological activities of Iristectorigenin A (e.g., anti-inflammatory, anti-cancer).[3] A predicted target that is a known mediator of inflammation (like a cytokine receptor or a key signaling kinase) would be a prime candidate for experimental validation. For example, some related isoflavonoids are known to modulate inflammatory pathways like NF-κB and act as liver X receptor (LXR) modulators.[4]

Example Data Presentation: Synthesized Target Predictions

Predicted Target	UniProt ID	Prediction Method	Confidence Score/Rank	Rationale for Prioritization
Estrogen Receptor Alpha	P03372	SwissTargetPrediction	Probability: 0.85	High similarity to known ER ligands; aligns with isoflavone class.
PharmMapper	Fit Score: 5.23	Overlap between methods; known role in cancers.
Phosphoinositide 3-kinase	P42336	SwissTargetPrediction	Probability: 0.79	Key enzyme in cancer cell survival pathways.
Mitogen-activated protein kinase 1	P28482	SwissTargetPrediction	Probability: 0.75	Central node in inflammation and cell proliferation signaling.
PharmMapper	Fit Score: 4.88	Overlap between methods; strong link to known bioactivity.
Peroxisome proliferator-activated receptor gamma	P37231	PharmMapper	Fit Score: 5.01	Nuclear receptor involved in inflammation and metabolism.

(Note: This table is illustrative. Actual results will be generated by running the protocols.)

PART 4: The Path to Experimental Validation

Suggested Next Steps:

• Binding Assays: Direct binding assays, such as Surface Plasmon Resonance (SPR) or Isothermal Titration Calorimetry (ITC), can confirm a physical interaction between Iristectorigenin A and a high-priority predicted target.

• Enzymatic Assays: If the predicted target is an enzyme (e.g., a kinase), an in vitro activity assay can determine if Iristectorigenin A inhibits or activates its function.

• Cell-Based Assays: Cellular thermal shift assays (CETSA) can confirm target engagement in a cellular context. Downstream signaling pathway analysis (e.g., Western blotting for phosphorylated proteins) can validate that the binding event leads to a functional consequence.

By following this structured, multi-modal in silico approach, researchers can efficiently generate high-quality, data-driven hypotheses about the molecular targets of Iristectorigenin A, paving the way for focused and effective experimental validation and accelerating its journey in the drug discovery pipeline.

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An In-depth Technical Guide to the Solubility and Stability of Iristectorigenin A

This guide provides a comprehensive technical overview of the methodologies and critical considerations for determining the solubility and stability of Iristectorigenin A, an isoflavone of significant interest in pharmaceutical research. This document is intended for researchers, scientists, and drug development professionals, offering both theoretical grounding and practical, field-proven protocols.

Introduction: The Significance of Iristectorigenin A Physicochemical Profiling

Iristectorigenin A, a key bioactive isoflavone primarily isolated from the rhizomes of plants such as Belamcanda chinensis and Iris tectorum, has garnered attention for its potential therapeutic properties.[1] As with any compound progressing through the drug development pipeline, a thorough understanding of its physicochemical properties is paramount. Solubility and stability are not merely checkbox parameters; they are foundational pillars that dictate a compound's formulation potential, bioavailability, and ultimately, its clinical efficacy. This guide delves into the strategic approaches for comprehensively characterizing the solubility and stability of Iristectorigenin A.

Part 1: Solubility Characterization of Iristectorigenin A

A comprehensive understanding of a compound's solubility in various media is critical for developing viable formulations for both in vitro and in vivo studies. Iristectorigenin A is known to be soluble in organic solvents such as chloroform, dichloromethane, ethyl acetate, DMSO, and acetone.[1] However, for pharmaceutical applications, quantitative data in a broader range of solvents, including aqueous systems, is essential.

Scientific Rationale for Solvent Selection

The choice of solvents for solubility studies should be strategic, encompassing a range of polarities and protic/aprotic characteristics. This approach not only determines the maximum concentration achievable in different vehicles but also provides insights into the solute-solvent interactions governing the dissolution process. A recommended panel of solvents for Iristectorigenin A solubility determination is presented in Table 1. This selection is based on common solvents used in pharmaceutical development and is inspired by solubility studies of structurally related flavonoids like apigenin.[2]

Experimental Protocol: Equilibrium Solubility Determination

The equilibrium solubility of Iristectorigenin A will be determined using the shake-flask method, a gold-standard technique for assessing the solubility of a compound in a given solvent.

Methodology:

• Preparation of Saturated Solutions: Add an excess amount of Iristectorigenin A to a series of vials, each containing one of the selected solvents.

• Equilibration: Seal the vials and agitate them at a constant temperature (e.g., 25°C and 37°C to simulate room and physiological temperatures) for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: Centrifuge the vials at a high speed to pellet the undissolved solid.

• Sample Collection and Dilution: Carefully collect an aliquot of the supernatant and dilute it with the appropriate mobile phase for HPLC analysis.

• Quantification: Analyze the diluted samples using a validated HPLC-DAD method as described in section 3.

• Data Analysis: Calculate the solubility in mg/mL and molarity based on the concentration determined from the calibration curve.

Data Presentation: Solubility Profile of Iristectorigenin A

The quantitative solubility data should be meticulously organized for easy interpretation and comparison.

Table 1: Quantitative Solubility of Iristectorigenin A in Various Solvents

Solvent	Polarity Index	Temperature (°C)	Solubility (mg/mL)	Molar Solubility (M)
Water	10.2	25	Data to be determined	Data to be determined
Water	10.2	37	Data to be determined	Data to be determined
Phosphate Buffered Saline (pH 7.4)	~10	25	Data to be determined	Data to be determined
Phosphate Buffered Saline (pH 7.4)	~10	37	Data to be determined	Data to be determined
Methanol	5.1	25	Data to be determined	Data to be determined
Ethanol	4.3	25	Data to be determined	Data to be determined
Isopropanol	3.9	25	Data to be determined	Data to be determined
Acetone	5.1	25	Data to be determined	Data to be determined
Ethyl Acetate	4.4	25	Data to be determined	Data to be determined
Dimethyl Sulfoxide (DMSO)	7.2	25	Data to be determined	Data to be determined
Polyethylene Glycol 400 (PEG 400)	-	25	Data to be determined	Data to be determined

Part 2: Stability Profiling of Iristectorigenin A

Stability testing is a critical component of drug development, providing essential information on how the quality of a drug substance varies with time under the influence of environmental factors. For Iristectorigenin A, a comprehensive stability program should include forced degradation studies and long-term stability assessment.

Forced Degradation (Stress Testing) Studies

Forced degradation studies are designed to intentionally degrade the sample to identify potential degradation products and establish degradation pathways. These studies are crucial for developing stability-indicating analytical methods. The experimental design for forced degradation of Iristectorigenin A should adhere to the principles outlined in the ICH Q1B guidelines for photostability testing.[3]

Experimental Workflow for Forced Degradation:

Caption: Workflow for Forced Degradation Studies of Iristectorigenin A.

Detailed Protocol for Forced Degradation:

• Acid and Base Hydrolysis:

  • Prepare solutions of Iristectorigenin A in 0.1 M HCl and 0.1 M NaOH.

  • Incubate the solutions at room temperature and an elevated temperature (e.g., 60°C).

  • Collect samples at various time points (e.g., 0, 2, 4, 8, 24 hours).

  • Neutralize the samples before HPLC analysis.

• Oxidative Degradation:

  • Prepare a solution of Iristectorigenin A in a solution of hydrogen peroxide (e.g., 3%).

  • Incubate at room temperature and collect samples at specified time intervals.

• Thermal Degradation:

  • Store solid Iristectorigenin A and a solution of the compound at an elevated temperature (e.g., 60°C).

  • Analyze samples at predetermined time points.

• Photostability:

  • Expose solid Iristectorigenin A and a solution of the compound to a light source according to ICH Q1B guidelines (e.g., a combination of cool white fluorescent and near-ultraviolet lamps).

  • Maintain a dark control sample to differentiate between light-induced and thermal degradation.

  • Analyze the samples after a specified duration of exposure.

Long-Term Stability Studies

Long-term stability studies are conducted under recommended storage conditions to establish the shelf-life of the drug substance.

Protocol:

• Store aliquots of Iristectorigenin A (solid and in a chosen solvent system) at various temperatures and humidity conditions (e.g., 25°C/60% RH, 40°C/75% RH, and 4°C).

• Analyze the samples at regular intervals (e.g., 0, 3, 6, 9, 12, 24 months).

• Quantify the remaining Iristectorigenin A and identify any degradation products using the validated HPLC method.

Data Presentation: Stability Profile

The results of the stability studies should be presented in a clear and concise table.

Table 2: Stability of Iristectorigenin A under Forced Degradation Conditions

Stress Condition	Duration	Temperature	% Degradation	Degradation Products (Retention Time)
0.1 M HCl	24 hours	60°C	Data to be determined	Data to be determined
0.1 M NaOH	24 hours	Room Temp	Data to be determined	Data to be determined
3% H₂O₂	24 hours	Room Temp	Data to be determined	Data to be determined
Thermal (Solid)	7 days	60°C	Data to be determined	Data to be determined
Photostability (Solution)	Per ICH Q1B	25°C	Data to be determined	Data to be determined

Part 3: Analytical Methodology for Quantification

A validated, stability-indicating analytical method is the cornerstone of accurate solubility and stability studies. Based on available literature, a High-Performance Liquid Chromatography with Diode-Array Detection (HPLC-DAD) method is well-suited for the quantification of Iristectorigenin A.[4]

Recommended HPLC-DAD Method

The following method, adapted from a validated procedure for the analysis of flavonoids in Iris tectorum, is recommended for the quantification of Iristectorigenin A.[4]

Table 3: HPLC-DAD Method Parameters for Iristectorigenin A Analysis

Parameter	Condition
Column	C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm)
Mobile Phase	Gradient elution with Acetonitrile (A) and Water with 0.1% Formic Acid (B)
Gradient Program	To be optimized based on preliminary runs
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30°C
Detection Wavelength	Diode Array Detector (DAD) monitoring at the λmax of Iristectorigenin A

Method Validation

The chosen analytical method must be validated according to ICH Q2(R1) guidelines to ensure its suitability for the intended purpose. The validation parameters should include:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.

• Range: The interval between the upper and lower concentrations of the analyte in the sample for which the analytical procedure has a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of the test results obtained by the method to the true value.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be determined with acceptable precision and accuracy.

Workflow for Analytical Method Validation:

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Protocols & Analytical Methods

Application Note & Protocols: High-Efficiency Extraction and Purification of Iristectorigenin A from Iris tectorum

Abstract

Iristectorigenin A, an O-methylated isoflavone primarily found in the rhizomes of Iris tectorum Maxim., has garnered significant attention for its diverse pharmacological activities.[1][2][3] This document provides a comprehensive, field-proven guide for researchers, scientists, and drug development professionals on the efficient extraction and high-purity isolation of Iristectorigenin A. We detail an optimized Ultrasound-Assisted Extraction (UAE) protocol that surpasses traditional methods in yield and efficiency.[4][5] Furthermore, we present a robust two-stage purification strategy employing macroporous resin chromatography for initial enrichment, followed by preparative high-performance liquid chromatography (Prep-HPLC) for final purification to achieve high-purity Iristectorigenin A suitable for downstream applications.

Introduction: The Scientific Rationale

Iris tectorum Maxim. (Roof Iris) is a medicinal herb whose rhizomes are a rich source of bioactive isoflavonoids, including tectorigenin, iridin, and the target of this guide, Iristectorigenin A.[1][2][6] These compounds are of high interest due to their potential anti-inflammatory and neuroprotective properties.[3][7] The primary challenge in utilizing these compounds is developing a reproducible and scalable method to isolate them from the complex plant matrix with high purity.

This guide moves beyond simple step-by-step instructions to explain the causality behind our methodological choices, ensuring a deeper understanding and adaptability of the protocols. The workflow is designed as a self-validating system, from an efficient extraction that maximizes yield while preserving compound integrity to a multi-step purification process that ensures the final product's purity.

Part I: Extraction of Isoflavonoids from Iris tectorum Rhizomes

The initial and most critical step is the liberation of isoflavones from the plant material. The choice of extraction technique directly impacts yield, purity of the crude extract, and processing time.

Comparative Analysis of Extraction Techniques

• Maceration & Soxhlet Extraction: These classical methods, while simple, often require long extraction times (18-48 hours) and large solvent volumes. Soxhlet extraction involves high temperatures, which can risk the degradation of thermally sensitive compounds like isoflavones.[8]

• Ultrasound-Assisted Extraction (UAE): This technique utilizes high-frequency sound waves to create acoustic cavitation in the solvent. The collapse of these cavitation bubbles near the plant cell walls generates microjets that disrupt the cell structure, enhancing solvent penetration and facilitating the release of intracellular components.[4][8] Studies have demonstrated that UAE provides significantly higher extraction yields for isoflavones from Iris tectorum in a fraction of the time (e.g., 45 minutes) and at lower temperatures compared to maceration and Soxhlet extraction.[4][5]

Optimized Protocol: Ultrasound-Assisted Extraction (UAE)

This protocol is based on optimized conditions reported to maximize the yield of Iristectorigenin A and other related isoflavones from Iris tectorum.[4][5]

Materials & Equipment:

• Dried rhizomes of Iris tectorum

• Grinder or mill

• Sieves (60 and 80 mesh)

• Methanol (HPLC grade)

• Deionized water

• Probe-type or bath-type ultrasonic extractor

• Filtration apparatus (e.g., Büchner funnel with filter paper or vacuum filtration system)

• Rotary evaporator

Step-by-Step Protocol:

• Preparation of Plant Material:

  • Thoroughly wash the fresh rhizomes to remove soil and debris.

  • Dry the rhizomes in a ventilated oven at 40-50°C until brittle.

  • Grind the dried rhizomes into a fine powder.

  • Sieve the powder to obtain a particle size of 60–80 mesh.[4] Causality: A smaller, uniform particle size increases the surface area available for solvent interaction, significantly improving extraction efficiency.

• Extraction Process:

  • Prepare the extraction solvent: 70% (v/v) methanol in deionized water. Causality: A 70% methanol-water mixture provides the optimal polarity for solubilizing isoflavones like Iristectorigenin A from the plant matrix.[4][8]

  • Weigh 10 g of the powdered rhizome and place it into a suitable extraction vessel.

  • Add the 70% methanol solvent at a solvent-to-solid ratio of 15:1 (mL/g), resulting in 150 mL of solvent.[5]

  • Submerge the vessel in the ultrasonic bath or place the ultrasonic probe into the mixture.

  • Perform the extraction under the optimized conditions summarized in Table 1.

• Post-Extraction Processing:

  • After 45 minutes, immediately filter the mixture while warm through a Büchner funnel to separate the extract from the solid plant residue.

  • To ensure maximum recovery, wash the residue with a small volume (e.g., 20-30 mL) of the 70% methanol solvent and combine the filtrates.

  • Concentrate the combined filtrate using a rotary evaporator under vacuum at 40-45°C to remove the methanol.

  • The resulting aqueous solution is the crude extract, ready for purification.

Table 1: Optimized UAE Parameters for Iris tectorum Isoflavones [4][5]

Parameter	Optimal Value	Rationale
Solvent	70% Methanol (v/v)	Balances polarity for efficient isoflavone solubilization.
Temperature	45°C	Enhances solubility and diffusion without causing thermal degradation.
Solvent-to-Solid Ratio	15 mL/g	Ensures complete wetting of the plant material and a sufficient concentration gradient.
Ultrasound Power	150 W	Provides sufficient energy for cell wall disruption without excessive heating.
Extraction Time	45 min	Sufficient time to reach maximum yield; longer times show no significant increase.
Particle Size	60–80 mesh	Maximizes surface area for efficient mass transfer.

Workflow Diagram: Extraction

Sources

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• 3. researchgate.net [researchgate.net]
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• 6. [Studies on the isoflavonoids of Iris tectorum] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Identification and characterization of the chemical components of Iris tectorum Maxim. and evaluation of their nitric oxide inhibitory activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]

Application Note: A Validated HPLC-UV Method for the Quantification of Iristectorigenin A in Plant Extracts

Abstract and Introduction

Iristectorigenin A is a significant isoflavone, a class of phytoestrogens, predominantly found in the rhizomes of plants from the Iridaceae family, such as Belamcanda chinensis (L.) DC. and various Iris species.[1][2][3] This compound has garnered substantial interest from researchers and drug development professionals due to its wide range of pharmacological activities, including anti-inflammatory, anti-oxidative, and anti-tumor properties.[2][4] As the therapeutic potential of Iristectorigenin A is explored, the need for a robust, reliable, and accurate analytical method for its quantification in complex plant matrices becomes paramount. Such a method is essential for the quality control of herbal raw materials, standardization of extracts for clinical studies, and the development of phytopharmaceutical products.

This application note provides a comprehensive, validated High-Performance Liquid Chromatography (HPLC) method coupled with Ultraviolet (UV) detection for the precise quantification of Iristectorigenin A. The narrative explains the causality behind experimental choices, ensuring the protocol is a self-validating system that meets rigorous scientific standards.

Principle of the Method

The quantification of Iristectorigenin A is achieved through Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC). This technique separates chemical compounds based on their polarity. A powdered plant extract is first prepared and dissolved in an appropriate solvent. This solution is then injected into the HPLC system.

The core of the separation is the C18 column, which contains a non-polar stationary phase. A polar mobile phase, consisting of a gradient mixture of acidified water and an organic solvent (acetonitrile), is pumped through the column.[5][6] Iristectorigenin A, being moderately polar, interacts with the non-polar stationary phase. By gradually increasing the concentration of the organic solvent in the mobile phase, the affinity of Iristectorigenin A for the mobile phase increases, causing it to elute from the column. Less polar compounds are retained longer, while more polar compounds elute earlier, effectively separating Iristectorigenin A from other matrix components.

Following separation, the eluate passes through a Photodiode Array (PDA) or UV detector. Iristectorigenin A absorbs UV light at a characteristic wavelength (approximately 262 nm), and the detector measures this absorbance.[6] The absorbance is directly proportional to the concentration of the compound in the sample, which is calculated by comparing its peak area to a calibration curve generated from certified reference standards.

Materials, Reagents, and Instrumentation

3.1 Instrumentation

• High-Performance Liquid Chromatography (HPLC) system equipped with a binary gradient pump, degasser, autosampler, thermostatted column compartment, and a Photodiode Array (PDA) or multi-wavelength UV detector.[5]

• Analytical balance (4-decimal place).

• Ultrasonic bath.

• Vortex mixer.

• Syringe filters (0.45 µm, PTFE or Nylon).

• Volumetric flasks and pipettes (Class A).

• Analytical data processing software (e.g., Simplicity™Chrom CDS, Chromeleon™).

3.2 Reagents and Standards

• Iristectorigenin A certified reference standard (≥98% purity).

• Acetonitrile (HPLC or LC/MS grade).

• Methanol (HPLC grade).

• Water (HPLC or Milli-Q grade).

• Formic acid (LC/MS grade, ≥99%).

• Plant material: Dried rhizomes of Belamcanda chinensis or other relevant plant species, finely powdered. Drying the plant material is a critical first step to prevent enzymatic degradation of flavonoids.[7][8]

Experimental Protocols

Preparation of Standard Solutions

The accuracy of quantification is fundamentally dependent on the precise preparation of standard solutions.

• Stock Standard Solution (1000 µg/mL): Accurately weigh 10.0 mg of Iristectorigenin A reference standard and transfer it to a 10 mL volumetric flask. Dissolve and dilute to volume with methanol. Sonicate for 5 minutes to ensure complete dissolution. This stock solution should be stored at 4°C and protected from light.

• Working Standard Solutions: Prepare a series of working standard solutions for the calibration curve (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by serially diluting the stock standard solution with methanol in volumetric flasks.

Sample Preparation: Ultrasound-Assisted Extraction (UAE)

The goal of sample preparation is to efficiently and reproducibly extract the target analyte from the complex plant matrix while minimizing the co-extraction of interfering substances.[9] UAE is chosen for its efficiency and reduced extraction time compared to traditional methods like maceration or Soxhlet.[7]

• Extraction: Accurately weigh approximately 1.0 g of the finely powdered, dried plant material into a 50 mL conical flask.

• Add 25 mL of 80% aqueous methanol (80:20 Methanol:Water, v/v). The use of alcohol-water mixtures is highly effective for extracting flavonoids and their conjugates.[8]

• Vortex the mixture for 1 minute and then place it in an ultrasonic bath for 30 minutes at a controlled temperature (e.g., 40°C).

• Filtration and Collection: Centrifuge the resulting mixture at 4000 rpm for 10 minutes. Carefully decant the supernatant into a 50 mL volumetric flask.

• Re-extraction: To ensure exhaustive extraction, add another 25 mL of 80% methanol to the plant residue, vortex, and sonicate for another 30 minutes. Centrifuge and combine the supernatant with the first extract in the same 50 mL volumetric flask.

• Final Preparation: Allow the combined extracts to cool to room temperature, then dilute to the 50 mL mark with the extraction solvent.

• Clarification: Prior to HPLC injection, filter an aliquot of the final extract through a 0.45 µm syringe filter to remove particulate matter, which can damage the HPLC column and system.[10]

HPLC Chromatographic Conditions

The following parameters have been optimized for the separation of isoflavones. A C18 column is the standard for this application, and a gradient elution is necessary to resolve analytes with varying polarities in a complex plant extract within a reasonable timeframe.[6][11] The addition of formic acid to the mobile phase helps to sharpen peaks and improve resolution by ensuring a consistent ionic state for the analyte.[5]

Parameter	Condition
Column	Reversed-Phase C18, 250 mm x 4.6 mm, 5 µm particle size
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient Program	0-5 min: 20% B; 5-25 min: 20% to 60% B; 25-30 min: 60% B; 30-31 min: 60% to 20% B; 31-35 min: 20% B
Flow Rate	1.0 mL/min
Column Temperature	35°C
Injection Volume	10 µL
Detection Wavelength	262 nm (with PDA monitoring from 200-400 nm)

Experimental Workflow Diagram

Caption: Workflow for Iristectorigenin A quantification.

Method Validation

To ensure the reliability and trustworthiness of the analytical results, the HPLC method was validated according to the International Conference on Harmonisation (ICH) guidelines, assessing parameters like specificity, linearity, accuracy, precision, and sensitivity.[12][13]

Specificity

Specificity was confirmed by comparing the retention time and the UV spectrum of the Iristectorigenin A peak in the plant extract chromatogram with that of the pure reference standard. The peak purity was also assessed using the PDA detector's software to ensure no co-eluting impurities were present.

Linearity

Linearity was evaluated by injecting the prepared working standard solutions (1-100 µg/mL) in triplicate. A calibration curve was constructed by plotting the average peak area against the corresponding concentration. The relationship was considered linear if the correlation coefficient (R²) was greater than 0.999.[12]

Accuracy

Accuracy was determined through a recovery study.[14] A known amount of Iristectorigenin A standard was added (spiked) into a pre-analyzed plant extract at three different concentration levels (low, medium, and high). The spiked samples were then extracted and analyzed using the developed method. The percentage recovery was calculated using the formula:

Recovery (%) = [(Amount Found - Original Amount) / Amount Spiked] x 100

Precision

Precision was assessed at two levels:

• Repeatability (Intra-day Precision): Six replicate injections of a sample solution were analyzed on the same day.

• Intermediate Precision (Inter-day Precision): The analysis was repeated on three different days by different analysts to assess the method's reproducibility.

The precision is expressed as the Relative Standard Deviation (%RSD), which should ideally be below 2%.[12][13]

Limits of Detection (LOD) and Quantification (LOQ)

LOD and LOQ were determined based on the standard deviation of the response and the slope of the calibration curve.

• LOD = 3.3 x (Standard Deviation of the y-intercept / Slope)

• LOQ = 10 x (Standard Deviation of the y-intercept / Slope)

LOD is the lowest concentration that can be detected, while LOQ is the lowest concentration that can be quantified with acceptable precision and accuracy.[15][16]

Summary of Validation Parameters

Validation Parameter	Acceptance Criteria	Typical Result
Specificity	No interference at analyte retention time	Pass
Linearity (R²)	> 0.999	0.9995
Concentration Range	-	1 - 100 µg/mL
Accuracy (Recovery)	90 - 110%	98.5 - 103.2%
Precision (%RSD)
- Intra-day	< 2%	1.15%
- Inter-day	< 3%	1.82%
LOD	-	0.2 µg/mL
LOQ	-	0.7 µg/mL

Sample Quantification Protocol

• Prepare the plant extract as described in Section 4.2 .

• Prepare and run the calibration standards as described in Section 4.1 .

• Inject the filtered plant extract into the HPLC system using the conditions outlined in Section 4.3 .

• Identify the peak corresponding to Iristectorigenin A in the sample chromatogram by comparing its retention time with that of the standard.

• Record the peak area of Iristectorigenin A from the integrated chromatogram.

• Calculate the concentration of Iristectorigenin A in the injected sample solution (in µg/mL) using the linear regression equation obtained from the calibration curve: y = mx + c, where y is the peak area, m is the slope, and x is the concentration.

• Calculate the final concentration of Iristectorigenin A in the original plant material (in mg/g) using the following formula:

Content (mg/g) = (C x V) / W

Where:

• C = Concentration from the calibration curve (µg/mL)

• V = Final volume of the extract (mL)

• W = Weight of the initial plant material (g)

(Note: A conversion factor of 1000 is applied to convert µg to mg)

Conclusion

This application note details a specific, accurate, and precise RP-HPLC-UV method for the quantification of Iristectorigenin A in plant extracts. The comprehensive protocol, from sample preparation to data analysis, is supported by a robust validation process, ensuring the generation of reliable and reproducible data. This method is highly suitable for quality control applications in the herbal industry and for academic research focused on the pharmacological evaluation of Iristectorigenin A.

References

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• Luthria, D. L. (2009). Influence of Sample Preparation on the Assay of Isoflavones. PubMed. [Link]

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• PerkinElmer. (2021). Chromatographic Separation and Quantitation of Soy Isoflavones. AZoM. [Link]

• Chen, K. J., & Chen, C. Y. (2013). Analysis of soy isoflavones in foods and biological fluids: An overview. Journal of Food and Drug Analysis, 21(4), 346-356. [Link]

• Toma, M., & Vinatoru, M. (2018). Selectivity of Current Extraction Techniques for Flavonoids from Plant Materials. Molecules, 23(10), 2572. [Link]

• Hsieh, P. C., et al. (2004). A Fast HPLC Method for Analysis of Isoflavones in Soybean. Food Chemistry, 85(3), 473-478. [Link]

• Ofitserova, M., et al. (2009). Determination of Total Soy Isoflavones in Dietary Supplements, Supplement Ingredients, and Soy Foods by High-Performance Liquid Chromatography with Ultraviolet Detection: Collaborative Study. Journal of AOAC International, 92(1), 116-129. [Link]

• Luthria, D. L. (2009). Influence of Sample Preparation on the Assay of Isoflavones. ResearchGate. [Link]

• Peixoto, L. R., et al. (2021). Validation of an analytical method by HPLC for the quantification of yangambin from the Ocotea duckei species. Journal of Pharmaceutical and Pharmacological Sciences, 24, 29-37. [Link]

• Kim, J. H., et al. (2023). Quantification and Validation of an HPLC Method for Low Concentrations of Apigenin-7-O-Glucuronide in Agrimonia pilosa Aqueous Ethanol Extract Topical Cream by Liquid–Liquid Extraction. Molecules, 28(2), 795. [Link]

• Rather, M. A., et al. (2022). Development, method validation and simultaneous quantification of eleven bioactive natural products from high altitude medicinal plant by high performance liquid chromatography. Biomedical Chromatography, 36(5), e5332. [Link]

• Sousa, F. S., et al. (2023). Validation of an HPLC-DAD Method for Quercetin Quantification in Nanoparticles. Pharmaceutics, 15(12), 2736. [Link]

• Nurmi, K., & Adlercreutz, H. (2008). Simplified HPLC method for total isoflavones in soy products. Journal of Chromatography B, 861(1), 109-114. [Link]

• Lee, S., et al. (2023). Validation of the High-Performance Liquid Chromatography Method for Determining Quercitrin in Capsicum annuum L. Cultivar Dangjo. Foods, 12(14), 2739. [Link]

• Tulake, W., et al. (2022). Iristectorigenin A: Advances on Its Resources, Biological Activities, Molecular Mechanisms of Action, and Future Perspectives. Molecules, 27(11), 3584. [Link]

• Gong, Y., et al. (2014). Belamcanda chinensis (l.) Dc: Ethnopharmacology, phytochemistry and pharmacology of an important traditional Chinese medicine. Journal of Ethnopharmacology, 155(1), 10-29. [Link]

• Wang, Y., et al. (2021). A novel multidimensional strategy to evaluate Belamcanda chinensis (L) DC and Iris tectorum Maxim based on plant metabolomics, digital reference standard analyzer and biological activities evaluation. Journal of Pharmaceutical and Biomedical Analysis, 205, 114321. [Link]

• Li, Y., et al. (2023). Cytotoxic Compounds from Belamcanda chinensis (L.) DC Induced Apoptosis in Triple-Negative Breast Cancer Cells. Molecules, 28(12), 4735. [Link]

• De-Eknamkul, W., & Potduang, B. (2003). Belamcanda chinensis and the thereof purified tectorigenin have selective estrogen receptor modulator activities. Journal of Ethnopharmacology, 87(2-3), 151-158. [Link]

• Al-Rimawi, F. (2021). An HPLC-DAD Method to Quantify Flavonoids in Sonchus arvensis and Able to Classify the Plant Parts and Their Geographical Area through Principal Component Analysis. Separations, 8(2), 14. [Link]

• Kumar, S., & Singh, P. (2017). Isolation and HPLC quantitative analysis of flavonoids from flower extract of Punica granatum L. The Pharma Innovation Journal, 6(8), 65-69. [Link]

• ResearchGate. (2024). How to extract HPLC Analysis of Methanolic Extract of Plants Leaves??. ResearchGate. [Link]

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Application Note & Protocols: Synthesis of Iristectorigenin A Derivatives for Structure-Activity Relationship (SAR) Studies

For: Researchers, scientists, and drug development professionals.

Abstract and Strategic Overview

Iristectorigenin A, an isoflavone found predominantly in the Iridaceae family, has garnered significant scientific interest due to its diverse pharmacological activities, including anti-inflammatory, antioxidant, and anti-cancer properties.[1] These therapeutic potentials position Iristectorigenin A as a promising scaffold for novel drug discovery. However, to optimize its potency, selectivity, and pharmacokinetic profile, a systematic exploration of its structure-activity relationships (SAR) is imperative. Chemical modification of the core flavonoid structure is a proven strategy to enhance bioavailability and therapeutic efficacy.[2]

This guide provides a comprehensive framework for the rational design and synthesis of a focused library of Iristectorigenin A derivatives. We will detail robust, step-by-step protocols for key chemical modifications, including O-alkylation and selective demethylation. The causality behind experimental choices, from reagent selection to purification strategies, is explained to empower researchers to adapt and troubleshoot these methods. The overarching goal is to generate a diverse set of analogs for subsequent biological screening, enabling the elucidation of critical structural motifs responsible for the desired bioactivity.

Rationale for SAR Study and Derivative Design

The biological activity of isoflavones is intimately linked to the substitution pattern of hydroxyl (-OH) and methoxy (-OCH₃) groups on their core phenylchromone structure.[3] These groups influence receptor binding, metabolic stability, and solubility.[4][5] For Iristectorigenin A, the key positions for modification are the hydroxyl groups at C-5 and C-4' and the methoxy group at C-6.

Our synthetic strategy is designed to probe the functional importance of these sites by introducing a variety of chemical groups.

Table 1: Proposed Iristectorigenin A Derivative Library and Rationale

Position	Modification Type	Example R-Group	Scientific Rationale
C-4'	O-Alkylation	-CH₃, -CH₂CH₃, -CH₂Ph	To investigate the impact of steric bulk and lipophilicity on activity. Altering this position can affect binding to target proteins.
C-5	O-Alkylation	-CH₃, -CH₂CH₃	To determine the role of the C-5 hydroxyl, which is often involved in hydrogen bonding with biological targets.
C-6	Demethylation	-OH	To convert the methoxy group to a hydroxyl group, exploring the effect of increased hydrogen-bonding capability at this position.
C-5, C-4'	Di-Alkylation	Both positions alkylated	To assess the cumulative effect of modifying multiple sites and significantly increasing lipophilicity.

This targeted approach allows for a systematic evaluation of how changes in hydrogen-bonding capacity, steric hindrance, and overall lipophilicity modulate the biological effects of the parent molecule.

General Synthetic Workflow

The synthesis of the proposed derivatives will follow a logical progression of protection, modification, and deprotection steps where necessary. The workflow is designed to be modular, allowing for the creation of various analogs from a common intermediate.

Caption: General workflow for the synthesis of Iristectorigenin A derivatives.

Detailed Experimental Protocols

Safety Precaution: All experiments should be conducted in a well-ventilated fume hood. Personal Protective Equipment (PPE), including safety glasses, lab coat, and appropriate gloves, must be worn at all times. Handle all reagents and solvents with care, consulting their respective Safety Data Sheets (SDS) prior to use.

Protocol: Selective O-Alkylation of the C-4' Hydroxyl Group

This protocol details the etherification of the C-4' phenolic hydroxyl group. The C-5 hydroxyl is less reactive due to intramolecular hydrogen bonding with the C-4 carbonyl, allowing for selective alkylation at the C-4' position under controlled basic conditions.

• Rationale: Potassium carbonate (K₂CO₃) is a mild base sufficient to deprotonate the more acidic C-4' phenol without significantly affecting the C-5 hydroxyl.[6] Acetone is used as a polar aprotic solvent to dissolve the reactants and facilitate the Sₙ2 reaction. The alkylating agent (e.g., ethyl iodide) provides the electrophilic carbon.

• Materials:

  • Iristectorigenin A (100 mg, 1 eq.)

  • Anhydrous Potassium Carbonate (K₂CO₃) (3 eq.)

  • Alkyl Halide (e.g., Ethyl Iodide, Benzyl Bromide) (1.5 eq.)

  • Anhydrous Acetone (10 mL)

  • Dichloromethane (DCM)

  • Saturated aqueous Sodium Bicarbonate (NaHCO₃) solution

  • Brine (saturated aqueous NaCl)

  • Anhydrous Magnesium Sulfate (MgSO₄)

  • Silica Gel (for column chromatography)

  • Hexane/Ethyl Acetate solvent system

• Step-by-Step Procedure:

  • To a flame-dried 50 mL round-bottom flask equipped with a magnetic stir bar, add Iristectorigenin A (100 mg).

  • Add anhydrous acetone (10 mL), followed by anhydrous K₂CO₃ (3 eq.).

  • Stir the suspension at room temperature for 15 minutes.

  • Add the alkyl halide (1.5 eq.) dropwise to the suspension.

  • Attach a reflux condenser and heat the reaction mixture to reflux (approx. 60°C). Monitor the reaction progress by Thin Layer Chromatography (TLC) (e.g., using a 7:3 Hexane:Ethyl Acetate mobile phase). The reaction is typically complete within 4-8 hours.

  • Upon completion, cool the mixture to room temperature and filter off the K₂CO₃. Wash the solid with a small amount of acetone.

  • Concentrate the filtrate in vacuo to obtain the crude product.

  • Dissolve the crude residue in DCM (20 mL) and transfer to a separatory funnel.

  • Wash the organic layer sequentially with saturated NaHCO₃ solution (2 x 15 mL) and brine (1 x 15 mL).

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

  • Purify the crude product by silica gel column chromatography, eluting with a gradient of Hexane/Ethyl Acetate to afford the pure C-4' alkylated derivative.

• Self-Validation (Characterization):

  • ¹H NMR: Expect the disappearance of the C-4' phenolic proton signal and the appearance of new signals corresponding to the added alkyl group (e.g., a quartet and triplet for an ethyl group).

  • Mass Spectrometry (MS): The molecular ion peak ([M+H]⁺ or [M]⁺) should correspond to the mass of the alkylated product.

Protocol: Selective Demethylation of the C-6 Methoxy Group

This protocol describes the cleavage of the C-6 aryl methyl ether to yield the corresponding phenol. While reagents like boron tribromide (BBr₃) are highly effective, they are non-selective and hazardous. A milder, more selective method using semicarbazide in acetic acid has been reported for the selective demethylation of 5-O-methylated flavones, which can be adapted here.[7]

• Rationale: The reaction with semicarbazide in glacial acetic acid at reflux provides a surprisingly selective method for cleaving the sterically accessible 5-O-methyl ether in flavones.[7] We adapt this principle for the C-6 methoxy group in Iristectorigenin A, leveraging a reagent system that is less harsh than traditional demethylating agents.

• Materials:

  • Iristectorigenin A (100 mg, 1 eq.)

  • Semicarbazide Hydrochloride (5 eq.)

  • Sodium Acetate (5 eq.)

  • Glacial Acetic Acid (5 mL)

  • Ethyl Acetate

  • Deionized Water

  • Brine

  • Anhydrous Sodium Sulfate (Na₂SO₄)

• Step-by-Step Procedure:

  • In a 25 mL round-bottom flask, combine Iristectorigenin A (100 mg), semicarbazide hydrochloride (5 eq.), and sodium acetate (5 eq.).

  • Add glacial acetic acid (5 mL) and equip the flask with a reflux condenser.

  • Heat the mixture to reflux (approx. 120°C) and maintain for 24 hours. Monitor the reaction by TLC.

  • After cooling to room temperature, pour the reaction mixture into ice-cold water (50 mL).

  • Extract the aqueous mixture with ethyl acetate (3 x 25 mL).

  • Combine the organic extracts and wash sequentially with water (2 x 20 mL) and brine (1 x 20 mL).

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

  • Purify the resulting solid by column chromatography (Silica gel, Hexane/Ethyl Acetate gradient) to isolate the C-6 hydroxyl derivative.

• Self-Validation (Characterization):

  • ¹H NMR: Confirm the disappearance of the methoxy singlet signal (typically around δ 3.8-4.0 ppm) and the appearance of a new phenolic -OH signal.

  • MS: The molecular ion peak should be 14 mass units lower than the starting material, corresponding to the loss of a CH₂ group.

Data Interpretation and SAR Analysis

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Evaluating the Anti-inflammatory Potential of Iristectorigenin A: Application Notes and Protocols

<_

Introduction: Targeting Inflammation with Iristectorigenin A

Inflammation is a fundamental biological process that, while essential for host defense, can lead to chronic and debilitating diseases when dysregulated. The search for novel anti-inflammatory agents is a cornerstone of drug discovery. Iristectorigenin A, a naturally occurring isoflavone found in plants of the Iridaceae family, has emerged as a promising candidate due to its reported roles in modulating key cellular signal transduction pathways related to inflammation.[1] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the use of cell-based assays to rigorously evaluate the anti-inflammatory effects of Iristectorigenin A.

The protocols detailed herein are designed to be self-validating systems, providing a clear rationale for each experimental choice. We will explore the compound's effects on critical inflammatory mediators and dissect its mechanism of action by examining its influence on pivotal signaling cascades, primarily the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.

Scientific Foundation: The Inflammatory Cascade in Macrophages

Macrophages are key players in the innate immune system and are central to the inflammatory response. Upon stimulation by pathogens or tissue damage, they release a host of pro-inflammatory mediators. A common and well-established in vitro model to study inflammation utilizes macrophage-like cells, such as the RAW 264.7 murine cell line or differentiated human THP-1 monocytes, stimulated with lipopolysaccharide (LPS).[2][3] LPS, a component of the outer membrane of Gram-negative bacteria, activates Toll-like receptor 4 (TLR4), triggering downstream signaling cascades that culminate in the production of inflammatory molecules.

Two major signaling pathways are central to this process:

• The NF-κB Pathway: In resting cells, the transcription factor NF-κB (a heterodimer typically of p50 and p65 subunits) is held inactive in the cytoplasm by an inhibitory protein called IκBα. Upon LPS stimulation, the IκB kinase (IKK) complex is activated, leading to the phosphorylation and subsequent degradation of IκBα. This frees NF-κB to translocate to the nucleus, where it binds to the promoters of genes encoding pro-inflammatory proteins, including inducible nitric oxide synthase (iNOS), cyclooxygenase-2 (COX-2), and cytokines like tumor necrosis factor-alpha (TNF-α), interleukin-6 (IL-6), and interleukin-1β (IL-1β).[4][5]

• The MAPK Pathway: The MAPK family, including extracellular signal-regulated kinase (ERK), c-Jun N-terminal kinase (JNK), and p38, are also activated by LPS.[6] Phosphorylation of these kinases leads to the activation of other transcription factors, such as activator protein-1 (AP-1), which work in concert with NF-κB to drive the expression of inflammatory genes.[7][8]

Iristectorigenin A and its analogs have been shown to exert their anti-inflammatory effects by intervening in these pathways, thus reducing the production of key inflammatory mediators.[5][7][9]

Experimental Workflow for Assessing Anti-inflammatory Activity

A logical and stepwise approach is crucial for accurately characterizing the anti-inflammatory properties of a test compound like Iristectorigenin A. The following workflow ensures that the observed effects are specific to the inhibition of inflammatory pathways and not a result of cellular toxicity.

Caption: A stepwise experimental workflow for evaluating the anti-inflammatory effects of Iristectorigenin A.

Part 1: Foundational Protocols - Cell Culture and Viability

Before assessing anti-inflammatory activity, it is imperative to determine the concentration range of Iristectorigenin A that does not induce cytotoxicity. The MTT assay is a standard colorimetric assay for measuring cellular metabolic activity, which serves as an indicator of cell viability.

Protocol 1.1: Cell Culture of Murine Macrophages (RAW 264.7)

• Rationale: RAW 264.7 cells are a widely used and reliable model for studying LPS-induced inflammation.[3][10] They are robust and respond consistently to inflammatory stimuli.

• Materials:

  • RAW 264.7 cells (ATCC® TIB-71™)

  • Dulbecco's Modified Eagle's Medium (DMEM)

  • 10% Fetal Bovine Serum (FBS)

  • 1% Penicillin-Streptomycin solution

  • Phosphate-Buffered Saline (PBS)

  • Trypsin-EDTA

• Procedure:

  • Maintain RAW 264.7 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin in a humidified incubator at 37°C with 5% CO2.

  • Subculture cells every 2-3 days when they reach 80-90% confluency.

  • To passage, wash the cells with PBS, detach them with a cell scraper (as they are strongly adherent), and re-seed at a 1:4 to 1:6 ratio.

Protocol 1.2: Differentiation of Human Monocytes (THP-1) to Macrophages

• Rationale: THP-1 cells are a human monocytic leukemia cell line that can be differentiated into macrophage-like cells, providing a human-relevant model system.[11][12] Differentiation with Phorbol 12-myristate 13-acetate (PMA) induces them to become adherent and adopt macrophage characteristics.[13][14]

• Materials:

  • THP-1 cells (ATCC® TIB-202™)

  • RPMI-1640 Medium

  • 10% FBS, 1% Penicillin-Streptomycin

  • Phorbol 12-myristate 13-acetate (PMA)

• Procedure:

  • Culture THP-1 monocytes in suspension in RPMI-1640 medium.

  • To differentiate, seed THP-1 cells into the desired culture plates.

  • Add PMA to the culture medium at a final concentration of 50-100 ng/mL.[15]

  • Incubate for 48-72 hours. The cells will become adherent and morphologically resemble macrophages.

  • After incubation, remove the PMA-containing medium, wash gently with PBS, and add fresh, PMA-free medium. Allow the cells to rest for 24 hours before proceeding with experiments.[15]

Protocol 1.3: Cell Viability (MTT) Assay

• Rationale: To ensure that any observed reduction in inflammatory markers is not due to cell death, a viability assay is a critical first step.

• Procedure:

  • Seed RAW 264.7 cells (or differentiated THP-1 cells) in a 96-well plate at a density of 1-2 x 10^5 cells/well and allow them to adhere overnight.[16]

  • The next day, replace the medium with fresh medium containing various concentrations of Iristectorigenin A (e.g., 1, 5, 10, 25, 50, 100 µM) and a vehicle control (e.g., DMSO).

  • Incubate for 24 hours (a duration consistent with subsequent inflammation assays).

  • Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage of the vehicle-treated control group. Select the highest concentrations of Iristectorigenin A that show no significant cytotoxicity for subsequent experiments.

Part 2: Quantifying the Inhibition of Inflammatory Mediators

Once non-toxic concentrations of Iristectorigenin A are established, the next step is to measure its effect on the production of key inflammatory molecules.

Protocol 2.1: Nitric Oxide (NO) Production Assay (Griess Assay)

• Rationale: During inflammation, iNOS is upregulated in macrophages, leading to a large and sustained production of NO.[4] The Griess assay is a simple and reliable method to measure nitrite (a stable breakdown product of NO) in the cell culture supernatant.[17][18]

• Procedure:

  • Seed RAW 264.7 or differentiated THP-1 cells in a 96-well plate and allow them to adhere overnight.[16]

  • Pre-treat the cells with non-toxic concentrations of Iristectorigenin A for 1 hour.

  • Stimulate the cells with LPS (100 ng/mL to 1 µg/mL) for 24 hours.[2][16] Include control groups: untreated cells, cells treated with LPS only, and cells treated with Iristectorigenin A only.

  • After incubation, collect 100 µL of the cell culture supernatant from each well.

  • Add 100 µL of Griess Reagent (a 1:1 mixture of 1% sulfanilamide in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water) to the supernatant.[17]

  • Incubate for 10-15 minutes at room temperature, protected from light.

  • Measure the absorbance at 540 nm.[19][20]

  • Quantify the nitrite concentration by comparing the absorbance to a standard curve generated with known concentrations of sodium nitrite.

Protocol 2.2: Pro-inflammatory Cytokine Quantification (ELISA)

• Rationale: TNF-α, IL-6, and IL-1β are pivotal pro-inflammatory cytokines produced by macrophages upon LPS stimulation.[3] Enzyme-Linked Immunosorbent Assay (ELISA) is a highly specific and sensitive method for quantifying the concentration of these cytokines in the culture supernatant.[21][22]

• Procedure:

  • Culture, treat, and stimulate cells as described in Protocol 2.1.

  • After the 24-hour incubation, collect the cell culture supernatant and centrifuge to remove any cellular debris.

  • Perform the ELISA for TNF-α, IL-6, and IL-1β using commercially available kits (e.g., from Thermo Fisher Scientific, R&D Systems).[23]

  • Follow the manufacturer's instructions precisely. This typically involves:

    • Adding the supernatant to wells pre-coated with a capture antibody.

    • Incubating to allow the cytokine to bind.

    • Washing the wells and adding a biotinylated detection antibody.

    • Incubating and washing again.

    • Adding a streptavidin-HRP conjugate.

    • Incubating, washing, and adding a chromogenic substrate (e.g., TMB).

    • Stopping the reaction with a stop solution and measuring the absorbance at 450 nm.[21]

  • Calculate the cytokine concentrations based on a standard curve generated with recombinant cytokines provided in the kit.

Illustrative Data: Effect of Iristectorigenin A on Inflammatory Mediators
Treatment Group	Iristectorigenin A (µM)	Nitrite (µM)	TNF-α (pg/mL)
Control (untreated)	0	1.5 ± 0.3	50 ± 12
LPS (1 µg/mL)	0	25.8 ± 2.1	2850 ± 210
LPS + Iristectorigenin A	10	18.2 ± 1.5	1975 ± 150
LPS + Iristectorigenin A	25	9.5 ± 0.8	950 ± 85
LPS + Iristectorigenin A	50	4.1 ± 0.5	320 ± 40
Values are presented as mean ± standard deviation (n=3). Data is for illustrative purposes to demonstrate expected dose-dependent inhibition.

Part 3: Unraveling the Mechanism of Action

After confirming that Iristectorigenin A inhibits the production of inflammatory mediators, the next logical step is to investigate how it achieves this. This involves analyzing the expression of key inflammatory enzymes and the activation state of the upstream signaling pathways.

Caption: Iristectorigenin A potentially inhibits NF-κB and MAPK signaling pathways.

Protocol 3.1: Protein Expression Analysis (Western Blot)

• Rationale: Western blotting allows for the quantification of specific proteins in a cell lysate. By measuring the levels of iNOS and COX-2, we can confirm if the reduction in NO and prostaglandins is due to decreased expression of these enzymes.[10]

• Procedure:

  • Seed cells in 6-well plates, pre-treat with Iristectorigenin A, and stimulate with LPS for 24 hours as previously described.[24]

  • Protein Extraction: Wash cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors. Scrape the cells, collect the lysate, and centrifuge at high speed (e.g., 14,000 rpm) at 4°C to pellet cellular debris.[24]

  • Protein Quantification: Determine the protein concentration of the supernatant using a BCA or Bradford assay.

  • SDS-PAGE and Transfer: Denature equal amounts of protein (e.g., 20-30 µg) from each sample and separate them by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE). Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Immunoblotting:

    • Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour.

    • Incubate the membrane overnight at 4°C with primary antibodies specific for iNOS, COX-2, and a loading control (e.g., β-actin or GAPDH).[24][25][26][27]

    • Wash the membrane with TBST and then incubate with the appropriate horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.[24]

  • Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and capture the signal with an imaging system.[24]

  • Analysis: Quantify the band intensities using densitometry software (e.g., ImageJ). Normalize the expression of iNOS and COX-2 to the loading control to ensure equal protein loading.[24]

Protocol 3.2: Signaling Pathway Analysis (Western Blot)

• Rationale: To determine if Iristectorigenin A acts on the NF-κB and/or MAPK pathways, we can use Western blotting to measure the phosphorylation status of key proteins in these cascades. Phosphorylation is a hallmark of activation.

• Procedure:

  • This protocol requires a much shorter LPS stimulation time (typically 15-60 minutes) to capture the transient phosphorylation events.

  • Seed cells, pre-treat with Iristectorigenin A for 1 hour, and then stimulate with LPS for the optimized short duration (e.g., 30 minutes).

  • Extract proteins as described in Protocol 3.1.

  • Perform Western blotting as described, but use primary antibodies that specifically detect the phosphorylated forms of key signaling proteins:

    • NF-κB Pathway: Phospho-p65 (p-p65), Phospho-IκBα (p-IκBα).[25][26]

    • MAPK Pathway: Phospho-p38 (p-p38), Phospho-ERK (p-ERK), Phospho-JNK (p-JNK).[28]

  • After detecting the phosphorylated forms, the same membranes can be stripped and re-probed for the total forms of these proteins (total p65, total IκBα, etc.) to ensure that the observed changes are due to altered phosphorylation, not changes in the total amount of protein.

  • Quantify the ratio of phosphorylated protein to total protein to determine the level of pathway activation.

Conclusion and Future Directions

The protocols outlined in this application note provide a robust framework for the systematic evaluation of Iristectorigenin A's anti-inflammatory properties. By progressing from foundational viability assays to the quantification of inflammatory mediators and finally to the analysis of underlying molecular mechanisms, researchers can generate a comprehensive and reliable dataset.

Positive results from these in vitro assays—demonstrating dose-dependent inhibition of NO and pro-inflammatory cytokines, coupled with the suppression of iNOS/COX-2 expression and reduced phosphorylation of NF-κB and MAPK pathway components—would provide a strong rationale for advancing Iristectorigenin A into more complex preclinical models of inflammatory disease.[9][29] This structured approach ensures scientific rigor and provides the detailed, mechanistic insights necessary for modern drug development.

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Application Notes and Protocols for Investigating the Neuroprotective Properties of Iristectorigenin A in Animal Models

Introduction: The Therapeutic Potential of Iristectorigenin A in Neurodegenerative Diseases

Iristectorigenin A, a key isoflavone found predominantly in the Iridaceae plant family, has garnered significant scientific interest for its diverse pharmacological activities.[1] Extensive research has highlighted its potent anti-inflammatory, antioxidant, and anti-apoptotic properties, positioning it as a promising candidate for mitigating the risk and progression of chronic diseases, including those affecting the central nervous system (CNS).[1] Neurodegenerative disorders such as Alzheimer's disease (AD), Parkinson's disease (PD), and ischemic stroke are characterized by a complex pathophysiology involving oxidative stress, neuroinflammation, and neuronal cell death.[2][3][4][5] The ability of Iristectorigenin A to modulate key signaling pathways involved in these processes suggests a strong therapeutic potential for neuroprotection.[1]

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of relevant animal models to investigate the neuroprotective properties of Iristectorigenin A. The following sections will detail the selection of appropriate animal models, experimental protocols, and key endpoint analyses to rigorously evaluate the efficacy of this promising natural compound.

Mechanism of Action: Hypothesized Neuroprotective Pathways of Iristectorigenin A

The neuroprotective effects of Iristectorigenin A are believed to be multifactorial, primarily stemming from its antioxidant and anti-inflammatory capabilities.[1] It is hypothesized that Iristectorigenin A modulates critical intracellular signaling cascades to confer neuronal protection.

• Antioxidant Activity: Iristectorigenin A likely enhances the body's endogenous antioxidant defense systems against free radicals, which are major contributors to neuronal damage in various neurological disorders.[1] This can involve the upregulation of antioxidant enzymes and the direct scavenging of reactive oxygen species (ROS).[6]

• Anti-inflammatory Effects: The compound has been shown to amend cellular signal transduction pathways related to inflammation.[1] This may involve the inhibition of pro-inflammatory cytokine production and the modulation of microglia activation, key events in neuroinflammation.[7][8]

• Anti-apoptotic Pathways: Iristectorigenin A may also exert its neuroprotective effects by interfering with apoptotic signaling cascades, thereby preventing programmed cell death of neurons.[1]

The following diagram illustrates the hypothesized signaling pathways through which Iristectorigenin A may exert its neuroprotective effects.

Caption: Hypothesized neuroprotective signaling pathways of Iristectorigenin A.

Animal Model Selection and Experimental Design

The choice of an appropriate animal model is critical for elucidating the specific neuroprotective effects of Iristectorigenin A in the context of different neurodegenerative diseases. This section details the rationale and protocols for three widely used and relevant animal models.

Scopolamine-Induced Amnesia Model for Alzheimer's Disease-like Cognitive Deficits

Rationale: This model is a well-established and rapid method for inducing cognitive impairment, particularly deficits in learning and memory, which are hallmark features of Alzheimer's disease. Scopolamine, a muscarinic receptor antagonist, disrupts cholinergic neurotransmission, leading to memory impairment. This model is ideal for screening the potential of Iristectorigenin A to ameliorate cognitive dysfunction.

Experimental Workflow:

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Unveiling Enzyme Dynamics: Iristectorigenin A as a Precision Molecular Probe for Inhibition Studies

Abstract

Iristectorigenin A, a naturally occurring isoflavonoid, has garnered significant attention within the scientific community for its diverse pharmacological activities, including potent anti-inflammatory and anti-cancer properties.[1] This application note serves as a comprehensive technical guide for researchers, scientists, and drug development professionals on the utilization of Iristectorigenin A as a molecular probe in enzyme inhibition studies. We will delve into the mechanistic underpinnings of its inhibitory action, provide detailed, field-proven protocols for key enzyme assays, and present a framework for ensuring the scientific integrity of these investigations. This guide is designed to empower researchers to leverage Iristectorigenin A as a powerful tool to elucidate complex enzymatic pathways and accelerate the discovery of novel therapeutic agents.

Introduction to Iristectorigenin A: A Versatile Isoflavonoid

Iristectorigenin A is a polyphenol primarily found in the rhizomes and leaves of various plants, most notably within the Iridaceae family.[1] Its chemical structure, characterized by a C6-C3-C6 ring system, underpins its ability to interact with a variety of biological targets. Extensive research has demonstrated that Iristectorigenin A can modulate critical cellular signal transduction pathways associated with apoptosis, angiogenesis, and inflammation.[1] This multifaceted bioactivity makes it an invaluable molecular probe for investigating the roles of specific enzymes in disease pathogenesis.

Physicochemical Properties of Iristectorigenin A:

Property	Value	Source
Molecular Formula	C₁₇H₁₄O₇
Molecular Weight	330.29 g/mol
Appearance	Yellow powder	N/A
Solubility	Soluble in DMSO, ethanol, methanol	General knowledge for flavonoids

Mechanism of Action: A Multi-Targeted Approach to Enzyme Inhibition

Iristectorigenin A exerts its biological effects through the modulation of multiple signaling pathways, often by directly or indirectly inhibiting key enzymes. The primary pathways influenced by Iristectorigenin A include the NF-κB, MAPK, and PI3K/Akt signaling cascades, all of which are pivotal in inflammatory responses and cancer progression.

Inhibition of Pro-inflammatory Enzymes: Targeting COX-2

Cyclooxygenase-2 (COX-2) is a key enzyme in the inflammatory cascade, responsible for the conversion of arachidonic acid to prostaglandins. Iristectorigenin A has been shown to be a potent inhibitor of COX-2, thereby attenuating the inflammatory response. This inhibitory action is a cornerstone of its anti-inflammatory properties.

Modulation of Topoisomerases: Implications for Cancer Research

Topoisomerases are essential enzymes that regulate DNA topology during replication and transcription. Their inhibition can lead to cell cycle arrest and apoptosis, making them prime targets for anticancer drugs. Iristectorigenin A has demonstrated inhibitory activity against both Topoisomerase I and Topoisomerase II, highlighting its potential as a lead compound in oncology research.

Crosstalk with Key Signaling Pathways

The enzyme inhibitory effects of Iristectorigenin A are intricately linked to its modulation of major signaling pathways. By inhibiting enzymes within these cascades, Iristectorigenin A can effectively downregulate the expression of pro-inflammatory and pro-proliferative genes.

Diagram of Iristectorigenin A's Influence on Cellular Signaling:

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Application Note: Evaluating the In Vitro Anti-Cancer Activity of Iristectorigenin A on HeLa Cells

Introduction: The Therapeutic Potential of Iristectorigenin A in Cervical Cancer

Iristectorigenin A, a natural flavonoid primarily found in the Iridaceae family, has garnered significant attention for its diverse pharmacological properties, including anti-inflammatory and antioxidant effects.[1] Emerging research has highlighted its potential as an anti-cancer agent, demonstrating inhibitory effects on the growth of various cancer cell lines.[1] Notably, studies have indicated its dose-dependent antiproliferative activity against human cervical cancer (HeLa) cells, suggesting its promise as a therapeutic candidate for this malignancy.[1]

HeLa cells, a widely used in vitro model for cervical cancer, are instrumental in the preliminary assessment of novel anti-cancer compounds. Understanding the molecular mechanisms through which Iristectorigenin A exerts its effects on these cells is crucial for its development as a potential therapeutic. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the methodologies to elucidate the in vitro anti-cancer activity of Iristectorigenin A on HeLa cells. We will delve into detailed protocols for assessing cytotoxicity, apoptosis induction, cell cycle arrest, and the modulation of key signaling pathways. The overarching goal is to provide a robust framework for the systematic evaluation of Iristectorigenin A's therapeutic potential.

Experimental Design & Workflow

A logical and sequential experimental workflow is paramount to comprehensively characterize the anti-cancer properties of Iristectorigenin A. The proposed workflow begins with a broad assessment of cytotoxicity to determine the effective concentration range, followed by more detailed investigations into the mechanisms of cell death and growth inhibition.

Figure 1: A schematic overview of the experimental workflow for evaluating the anti-cancer activity of Iristectorigenin A on HeLa cells.

Part 1: Assessment of Cytotoxicity using the MTT Assay

The initial step in evaluating a potential anti-cancer compound is to determine its cytotoxic effect on the target cancer cells. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell viability.[2] This assay is based on the principle that mitochondrial dehydrogenases in living cells can reduce the yellow tetrazolium salt MTT to purple formazan crystals. The amount of formazan produced is directly proportional to the number of viable cells.[2]

Protocol: MTT Assay for HeLa Cell Viability

• Cell Seeding: Seed HeLa cells in a 96-well plate at a density of 1 × 10⁴ cells per well and incubate for 24 hours to allow for cell attachment.[3]

• Compound Treatment: Prepare a series of dilutions of Iristectorigenin A in the appropriate cell culture medium. After 24 hours, replace the existing medium with the medium containing different concentrations of Iristectorigenin A. Include a vehicle-treated control group.[3]

• Incubation: Incubate the cells with the compound for the desired time points (e.g., 24, 48, and 72 hours).

• MTT Addition: Following incubation, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours at 37°C.[3]

• Formazan Solubilization: Carefully remove the supernatant and add 100 µL of a solubilizing agent (e.g., dimethyl sulfoxide) to dissolve the formazan crystals.[3]

• Absorbance Measurement: Measure the absorbance at 490 nm or 570 nm using a microplate reader.[3]

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control cells and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Expected Data Presentation

Iristectorigenin A (µM)	Cell Viability (%) at 24h	Cell Viability (%) at 48h	Cell Viability (%) at 72h
0 (Control)	100 ± 5.2	100 ± 6.1	100 ± 4.8
10	85.3 ± 4.5	70.1 ± 5.3	55.2 ± 3.9
25	62.1 ± 3.8	48.7 ± 4.1	30.5 ± 2.7
50	45.8 ± 2.9	25.3 ± 3.5	15.1 ± 1.9
100	20.4 ± 2.1	10.2 ± 1.8	5.6 ± 1.2
IC50 (µM)	~55	~28	~15

Table 1: Representative data from an MTT assay showing the dose- and time-dependent cytotoxic effect of Iristectorigenin A on HeLa cells. Values are presented as mean ± standard deviation.

Part 2: Elucidating the Mechanism of Cell Death - Apoptosis

A key characteristic of an effective anti-cancer agent is its ability to induce programmed cell death, or apoptosis, in cancer cells.[4] Annexin V/Propidium Iodide (PI) staining followed by flow cytometry is a standard method for detecting and quantifying apoptosis.[5] In healthy cells, phosphatidylserine (PS) resides on the inner leaflet of the plasma membrane. During early apoptosis, PS translocates to the outer leaflet, where it can be detected by Annexin V.[6] Propidium iodide is a fluorescent dye that can only enter cells with compromised membranes, a feature of late apoptotic and necrotic cells.[6]

Protocol: Annexin V/PI Staining for Apoptosis Detection

• Cell Treatment: Seed HeLa cells and treat them with Iristectorigenin A at its predetermined IC50 concentration for 24 or 48 hours. Include both untreated and positive controls (e.g., cells treated with a known apoptosis inducer).[5]

• Cell Harvesting: Collect both adherent and floating cells. For adherent cells, use a gentle detachment method to maintain membrane integrity.[5]

• Cell Washing: Wash the cells twice with cold PBS.[6]

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer at a concentration of approximately 1 × 10⁶ cells/mL.[7]

• Staining: To 100 µL of the cell suspension, add 5 µL of Annexin V-FITC and 5 µL of PI.[5]

• Incubation: Incubate the cells for 15-20 minutes at room temperature in the dark.[3][7]

• Flow Cytometry Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze the cells immediately by flow cytometry.[7]

Interpreting the Results

• Annexin V- / PI-: Live cells

• Annexin V+ / PI-: Early apoptotic cells

• Annexin V+ / PI+: Late apoptotic or necrotic cells

• Annexin V- / PI+: Necrotic cells

Expected Data Presentation

Treatment	Live Cells (%)	Early Apoptotic Cells (%)	Late Apoptotic/Necrotic Cells (%)
Control	95.2 ± 2.5	2.1 ± 0.8	2.7 ± 1.1
Iristectorigenin A (IC50)	40.5 ± 3.1	35.8 ± 2.9	23.7 ± 2.4

Table 2: Representative data from Annexin V/PI flow cytometry analysis demonstrating the induction of apoptosis in HeLa cells by Iristectorigenin A.

Part 3: Investigating Cell Cycle Perturbations

Many anti-cancer compounds exert their effects by disrupting the normal progression of the cell cycle, leading to cell cycle arrest and subsequent apoptosis.[8] Flow cytometry with propidium iodide (PI) staining is a widely used technique to analyze the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M).[9][10] PI is a fluorescent intercalating agent that binds to DNA, and the amount of fluorescence is directly proportional to the DNA content.[9]

Protocol: Cell Cycle Analysis by Flow Cytometry

• Cell Treatment: Treat HeLa cells with Iristectorigenin A at its IC50 concentration for 24 or 48 hours.

• Cell Harvesting and Fixation: Harvest the cells and fix them in ice-cold 70% ethanol while vortexing to prevent clumping. Store the fixed cells at 4°C for at least 30 minutes.[11]

• Washing: Centrifuge the fixed cells and wash twice with PBS to remove the ethanol.[11]

• RNase Treatment: Resuspend the cell pellet in PBS containing RNase A (100 µg/mL) and incubate at 37°C for 15-30 minutes to ensure that only DNA is stained.[11]

• PI Staining: Add PI solution (50 µg/mL) to the cell suspension.[11]

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry, collecting at least 25,000 events per sample.[11]

Expected Data Presentation

Treatment	G0/G1 Phase (%)	S Phase (%)	G2/M Phase (%)
Control	55.3 ± 3.2	30.1 ± 2.5	14.6 ± 1.8
Iristectorigenin A (IC50)	68.9 ± 4.1	15.7 ± 1.9	15.4 ± 2.3

Table 3: Representative data from cell cycle analysis indicating that Iristectorigenin A may induce G0/G1 phase arrest in HeLa cells.

Part 4: Probing Molecular Mechanisms via Western Blotting

To delve deeper into the molecular mechanisms underlying the anti-cancer effects of Iristectorigenin A, Western blotting can be employed to assess the expression levels of key proteins involved in apoptosis and cell cycle regulation.[12] This technique allows for the detection and semi-quantification of specific proteins in cell lysates.[13]

Protocol: Western Blot Analysis

• Protein Extraction: Treat HeLa cells with Iristectorigenin A, and then lyse the cells to extract total proteins.

• Protein Quantification: Determine the protein concentration of each lysate to ensure equal loading.

• SDS-PAGE: Separate the proteins based on their molecular weight using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).[12]

• Protein Transfer: Transfer the separated proteins from the gel to a membrane (e.g., PVDF or nitrocellulose).[13]

• Blocking: Block the membrane to prevent non-specific antibody binding.[12]

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific to the target proteins (e.g., Bcl-2, Bax, cleaved Caspase-3, Cyclin D1, CDK4, p21, and proteins of the PI3K/Akt and MAPK pathways).

• Secondary Antibody Incubation: Wash the membrane and incubate with an appropriate enzyme-conjugated secondary antibody.

• Detection: Visualize the protein bands using a chemiluminescent or fluorescent detection system.[12]

Potential Signaling Pathways to Investigate

The PI3K/Akt and MAPK signaling pathways are frequently dysregulated in cancer and play crucial roles in cell proliferation, survival, and apoptosis.[14][15] Aberrant activation of the PI3K/Akt pathway is common in cervical cancer cells, including HeLa cells, and contributes to their resistance to apoptosis.[16][17] The MAPK pathway is also a key regulator of cellular processes such as proliferation, differentiation, and apoptosis.[18][19] Investigating the effect of Iristectorigenin A on these pathways can provide valuable insights into its mechanism of action.

Figure 2: A conceptual diagram illustrating the potential inhibitory effects of Iristectorigenin A on the PI3K/Akt and MAPK signaling pathways, leading to apoptosis and cell cycle arrest.

Conclusion and Future Directions

The protocols outlined in this application note provide a comprehensive framework for the in vitro evaluation of Iristectorigenin A's anti-cancer activity on HeLa cells. By systematically assessing its effects on cell viability, apoptosis, cell cycle progression, and key signaling pathways, researchers can gain a thorough understanding of its therapeutic potential. The findings from these studies will be instrumental in guiding further preclinical and clinical development of Iristectorigenin A as a novel therapeutic agent for cervical cancer. Future investigations could explore its efficacy in other cervical cancer cell lines, its potential synergistic effects with existing chemotherapeutic drugs, and its in vivo anti-tumor activity in animal models.

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• Bio-Rad Antibodies. (n.d.). Analysis by Western Blotting - Apoptosis. Retrieved from [Link]

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• PubMed. (2023). The Insulin Receptor Substrate 2 Mediates the Action of Insulin on HeLa Cell Migration via the PI3K/Akt Signaling Pathway. Retrieved from [Link]

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• ResearchGate. (n.d.). Anti-proliferative effect of isorhamnetin on HeLa cells through inducing G2/M cell cycle arrest. Retrieved from [Link]

• Spandidos Publications. (2016). Anti-proliferative effect of isorhamnetin on HeLa cells through inducing G2/M cell cycle arrest. Retrieved from [Link]

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• PubMed. (2012). Iristectorigenin B isolated from Belamcanda chinensis is a liver X receptor modulator that increases ABCA1 and ABCG1 expression in macrophage RAW 264.7 cells. Retrieved from [Link]

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Application Notes and Protocols for the Pharmacokinetic Analysis of Iristectorigenin A in Rodent Models

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on conducting pharmacokinetic (PK) analysis of Iristectorigenin A in rodent models. Iristectorigenin A, an isoflavone found in plants of the Iridaceae family, has garnered interest for its potential therapeutic properties, including anti-inflammatory and anti-asthmatic effects.[1][2] A thorough understanding of its absorption, distribution, metabolism, and excretion (ADME) profile is critical for its development as a potential therapeutic agent. Due to the limited availability of direct pharmacokinetic data for Iristectorigenin A, this guide leverages established methodologies and data from the structurally similar and well-characterized isoflavone, tectorigenin, to provide a robust framework for study design, execution, and data interpretation.[3][4][5] This application note details field-proven protocols for animal handling, dosing, serial blood sampling, bioanalytical method development and validation using LC-MS/MS, and pharmacokinetic data analysis, ensuring scientific integrity and regulatory compliance.

Introduction: The Rationale for Pharmacokinetic Profiling of Iristectorigenin A

Iristectorigenin A is a natural isoflavone with demonstrated biological activity.[1] Like many polyphenolic compounds, its therapeutic potential is intrinsically linked to its bioavailability and metabolic fate. Pharmacokinetic studies are essential to bridge the gap between in vitro activity and in vivo efficacy. Key questions that a well-designed PK study can answer include:

• Bioavailability: To what extent is Iristectorigenin A absorbed after oral administration?

• Exposure: What are the maximum plasma concentrations (Cmax) achieved, and how long does the compound remain in circulation (Area Under the Curve - AUC)?

• Metabolism: Is the parent compound extensively metabolized? What are the major metabolites, and are they active?

• Dosing Regimen: What dosing frequency is required to maintain therapeutic concentrations?

Pharmacokinetic data from rodent models are foundational for preclinical development, guiding dose selection for toxicology and efficacy studies, and providing the basis for scaling to human studies.

Anticipated Pharmacokinetic Profile: Insights from Tectorigenin

Given the structural similarity between Iristectorigenin A and tectorigenin, we can anticipate a comparable pharmacokinetic profile. Studies on tectorigenin in rats reveal key characteristics that are likely to be shared by Iristectorigenin A:

• Poor Bioavailability: Isoflavones often exhibit low oral bioavailability due to poor aqueous solubility and extensive first-pass metabolism in the gut wall and liver.[3][4]

• Extensive Phase II Metabolism: The primary metabolic pathways for tectorigenin are glucuronidation and sulfation.[3][5] Consequently, the concentrations of conjugated metabolites in plasma are significantly higher than that of the parent aglycone.[5]

• Enterohepatic Recirculation: The presence of multiple peaks in the plasma concentration-time profile of tectorigenin metabolites suggests that it undergoes enterohepatic recirculation, a process that can prolong its presence in the body.[5]

These insights are crucial for designing the analytical and sampling protocols detailed below. Specifically, the analytical method must be able to quantify both the parent compound and its major metabolites, and the blood sampling schedule must be designed to capture potential multiple peaks.

Experimental Design and Workflow

A successful pharmacokinetic study requires careful planning from animal selection to data analysis. The following workflow provides a comprehensive overview of the key stages involved.

Caption: Experimental workflow for a rodent pharmacokinetic study.

Animal Model Selection

Sprague-Dawley rats are a commonly used and well-characterized model for pharmacokinetic studies of isoflavones and are recommended for this protocol.

• Species: Rat (Rattus norvegicus), Strain: Sprague-Dawley

• Sex: Male or female (consistency within a study is key)

• Weight: 200-250 g

• Acclimation: Animals should be acclimated to the housing conditions for at least one week prior to the study.[6]

Dosing and Grouping

To determine oral bioavailability, both intravenous (IV) and oral (PO) administration groups are required.

• Group 1: Intravenous (IV) Administration

  • Dose: 5 mg/kg (as a starting point, may require adjustment based on solubility and preliminary toxicity data).[7][8]

  • Vehicle: A suitable vehicle such as a solution of DMSO, PEG400, and saline. The final DMSO concentration should be kept low to avoid toxicity.

  • Administration: Bolus injection via the lateral tail vein.

• Group 2: Oral Gavage (PO) Administration

  • Dose: 50 mg/kg (typically 5-10 times the IV dose).

  • Vehicle: A suspension in a vehicle such as 0.5% carboxymethylcellulose (CMC) in water.

  • Administration: Via oral gavage using a ball-tipped gavage needle.[9][10]

• Animal Numbers: A minimum of 3-5 animals per group is recommended to allow for statistical analysis. The use of serial sampling techniques can significantly reduce the number of animals required.[11][12]

Detailed Experimental Protocols

Protocol 1: Oral Gavage in Rats

This protocol is adapted from established standard operating procedures.[9][10][13]

• Animal Restraint: Gently restrain the rat, ensuring the head and body are in a straight line to facilitate the passage of the gavage needle.

• Needle Measurement: Measure the gavage needle from the tip of the rat's nose to the last rib to ensure it will reach the stomach without causing damage.[14][15]

• Needle Insertion: Insert the ball-tipped needle into the diastema (the gap between the incisors and molars) and gently advance it along the roof of the mouth towards the esophagus. The needle should pass smoothly with no resistance.

• Dose Administration: Once the needle is in the stomach, slowly administer the dosing formulation.

• Needle Removal: Gently remove the needle along the same path of insertion.

• Monitoring: Observe the animal for several minutes post-dosing for any signs of distress, such as labored breathing.[10]

Protocol 2: Serial Blood Sampling (Saphenous Vein)

Serial sampling from a single animal is preferred over composite sampling as it reduces inter-animal variability and the total number of animals used.[11][12][16] The saphenous vein is a reliable site for repeated sampling.[16]

• Animal Restraint: Place the rat in a suitable restrainer that allows access to a hind leg.

• Site Preparation: Shave a small area of fur over the saphenous vein. Apply a small amount of petroleum jelly to the area to cause the blood to bead up.

• Vein Puncture: Puncture the vein with a sterile 25-gauge needle.

• Sample Collection: Collect the blood into a heparinized capillary tube or directly into a microcentrifuge tube containing an anticoagulant (e.g., EDTA).

• Hemostasis: Apply gentle pressure to the puncture site with a sterile gauze pad until bleeding stops.

• Sampling Time Points:

  • IV Group: Pre-dose, 2, 5, 15, 30 minutes, 1, 2, 4, 8, and 24 hours.

  • PO Group: Pre-dose, 15, 30 minutes, 1, 2, 4, 8, 12, and 24 hours.

Protocol 3: Plasma Processing

• Centrifugation: Centrifuge the collected blood samples at approximately 2000 x g for 10 minutes at 4°C to separate the plasma.

• Plasma Aspiration: Carefully aspirate the supernatant (plasma) and transfer it to a clean, labeled cryovial.

• Storage: Store the plasma samples at -80°C until bioanalysis.

Bioanalytical Method: LC-MS/MS Quantification

A sensitive and selective liquid chromatography-tandem mass spectrometry (LC-MS/MS) method is required for the quantification of Iristectorigenin A and its primary metabolites in plasma.[17][18] The following protocol is based on established methods for similar isoflavones.[5][19][20]

Protocol 4: Plasma Sample Preparation (Protein Precipitation)

• Thaw Samples: Thaw plasma samples on ice.

• Aliquoting: Aliquot 50 µL of plasma into a clean microcentrifuge tube.

• Add Internal Standard: Add 10 µL of an internal standard (IS) working solution (e.g., a structurally similar compound not present in the sample, such as daidzein or genistein, at a concentration of 100 ng/mL).

• Protein Precipitation: Add 150 µL of ice-cold acetonitrile to precipitate the plasma proteins.

• Vortex and Centrifuge: Vortex the samples for 1 minute, then centrifuge at 14,000 x g for 10 minutes at 4°C.

• Supernatant Transfer: Transfer the supernatant to a clean vial for LC-MS/MS analysis.

LC-MS/MS Instrumental Parameters (Template)

• LC System: UPLC or HPLC system.

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A suitable gradient from ~10% B to 90% B over several minutes to resolve Iristectorigenin A from its metabolites and endogenous plasma components.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), likely in negative mode for phenolic compounds.

• Detection: Multiple Reaction Monitoring (MRM). The specific precursor-product ion transitions for Iristectorigenin A and its metabolites must be optimized by infusing pure standards.

Bioanalytical Method Validation

The analytical method must be validated according to regulatory guidelines from the FDA or EMA to ensure its reliability.[21][22][23][24][25] Key validation parameters include:

• Selectivity and Specificity: No interference at the retention times of the analyte and IS.

• Linearity: A linear relationship between concentration and response over the expected concentration range.

• Accuracy and Precision: Intra- and inter-day accuracy and precision should be within ±15% (±20% at the Lower Limit of Quantification, LLOQ).

• Recovery and Matrix Effect: Consistent and reproducible extraction recovery and minimal influence of the plasma matrix on ionization.

• Stability: Analyte stability under various conditions (bench-top, freeze-thaw, long-term storage).

Data Analysis and Interpretation

Predicted Metabolic Pathways

Based on the metabolism of tectorigenin and other isoflavones, Iristectorigenin A is expected to undergo extensive Phase I and Phase II metabolism.[3][26][27][28] The primary metabolic transformations will likely involve glucuronidation and sulfation of the hydroxyl groups.

Caption: Predicted metabolic pathways of Iristectorigenin A.

Pharmacokinetic Parameter Calculation

Pharmacokinetic parameters should be calculated using non-compartmental analysis (NCA) software (e.g., Phoenix WinNonlin, R).

• Cmax (Maximum Plasma Concentration): Determined directly from the plasma concentration-time data.

• Tmax (Time to Cmax): The time at which Cmax is observed.

• AUC (Area Under the Curve): Calculated using the linear trapezoidal rule.

• t½ (Half-life): The time required for the plasma concentration to decrease by half.

• CL (Clearance): The volume of plasma cleared of the drug per unit time.

• Vd (Volume of Distribution): The apparent volume into which the drug distributes.

• F% (Oral Bioavailability): Calculated as (AUC_PO / Dose_PO) / (AUC_IV / Dose_IV) * 100.

Data Presentation

Quantitative data should be summarized in tables for clarity and ease of comparison.

Table 1: Expected Pharmacokinetic Parameters for an Iridaceae Isoflavone (e.g., Tectorigenin) in Rats

Parameter	IV Administration (5 mg/kg)	PO Administration (130 mg/kg)	Reference
Cmax	~12.0 µmol/L (parent)	~33.5 µmol/L (metabolite)	[5]
Tmax	~0.23 h (parent)	~0.75 h (metabolite)	[5]
AUC	Data not available	Data not available
Metabolism	Extensive glucuronidation and sulfation	Extensive glucuronidation and sulfation	[3][4][5]
Bioavailability	N/A	Poor (expected)	[3][4]

Note: The presented values are for tectorigenin and its metabolites and serve as an estimation for what might be observed for Iristectorigenin A.

Conclusion

This application note provides a comprehensive and scientifically grounded framework for conducting the pharmacokinetic analysis of Iristectorigenin A in rodent models. By leveraging data from the structurally analogous compound tectorigenin and adhering to established protocols and regulatory guidelines, researchers can generate reliable and high-quality data. This information is indispensable for advancing the preclinical development of Iristectorigenin A and evaluating its potential as a novel therapeutic agent. The detailed protocols for animal handling, bioanalysis, and data interpretation are designed to ensure the trustworthiness and reproducibility of the experimental results.

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Assessing the Antioxidant Capacity of Iristectorigenin A: Detailed Application Notes and Protocols

Introduction: Iristectorigenin A - An Isoflavonoid of Interest

Iristectorigenin A is an O-methylated isoflavone, a class of polyphenolic compounds predominantly found in the rhizomes and leaves of various plant species, particularly within the Iris genus.[1] Isoflavonoids are recognized for their diverse biological activities, and Iristectorigenin A has garnered attention for its potential to mitigate the risk of chronic conditions such as inflammatory diseases and those related to oxidative stress.[2] The antioxidant properties of flavonoids and isoflavonoids are a cornerstone of their therapeutic potential, stemming from their ability to neutralize harmful free radicals that contribute to cellular damage.

This technical guide provides detailed protocols for assessing the antioxidant capacity of Iristectorigenin A using two widely accepted and robust spectrophotometric assays: the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay and the FRAP (Ferric Reducing Antioxidant Power) assay. This document is intended for researchers, scientists, and professionals in drug development, offering not only step-by-step methodologies but also the scientific rationale behind the experimental design to ensure data integrity and reproducibility.

PART 1: Foundational Principles of Antioxidant Capacity Assays

Understanding the chemical underpinnings of the DPPH and FRAP assays is critical for accurate data interpretation and troubleshooting. These assays, while both measuring antioxidant capacity, do so through distinct mechanisms.

The DPPH Radical Scavenging Assay: A Hydrogen Atom Transfer (HAT) Perspective

The DPPH assay quantifies the ability of an antioxidant to donate a hydrogen atom or an electron to neutralize the stable DPPH radical.[3] The DPPH radical is a stable free radical characterized by a deep purple color in solution, with a maximum absorbance at approximately 517 nm.[4] When an antioxidant, such as Iristectorigenin A, donates a hydrogen atom to the DPPH radical, it is reduced to its non-radical form, DPPH-H. This reduction results in a color change from deep violet to a pale yellow, leading to a decrease in absorbance at 517 nm. The extent of this discoloration is directly proportional to the antioxidant's radical scavenging activity.

The FRAP Assay: An Electron Transfer (ET) Mechanism

The FRAP assay measures the total antioxidant power of a sample based on its ability to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺) in an acidic environment (pH 3.6).[5] In this assay, a colorless ferric complex with 2,4,6-tripyridyl-s-triazine (TPTZ) is reduced by the antioxidant to a blue-colored ferrous-TPTZ complex, which exhibits a strong absorbance at 593 nm.[6] The increase in absorbance at this wavelength is proportional to the total reducing power of the sample.

PART 2: Experimental Protocols and Methodologies

Essential Preliminary Step: Sample Preparation and Solubility Considerations

The accuracy of any in vitro assay is contingent on the complete solubilization of the test compound. Iristectorigenin A, like many flavonoids, has limited aqueous solubility. Therefore, an appropriate organic solvent must be chosen.

• Recommended Solvents: Methanol, ethanol, or dimethyl sulfoxide (DMSO) are suitable solvents for preparing stock solutions of Iristectorigenin A.[7] It is crucial to use the same solvent for the blank and all dilutions to maintain consistency.

• Stock Solution Preparation: Prepare a stock solution of Iristectorigenin A of known concentration (e.g., 1 mg/mL) in the chosen solvent. Subsequent dilutions should be made from this stock solution to create a range of concentrations for determining the IC₅₀ value (for DPPH) or for constructing a dose-response curve.

Protocol 1: DPPH Radical Scavenging Assay

This protocol details the steps to determine the free radical scavenging activity of Iristectorigenin A.

Materials and Reagents:

• Iristectorigenin A

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol or Ethanol (analytical grade)

• Reference Antioxidants (e.g., Ascorbic Acid, Trolox, Quercetin)

• 96-well microplate

• Microplate reader capable of measuring absorbance at 517 nm

• Standard laboratory glassware and pipettes

Procedure:

• Preparation of DPPH Working Solution (0.1 mM):

  • Dissolve 3.94 mg of DPPH in 100 mL of methanol or ethanol.

  • Store this solution in an amber bottle in the dark at 4°C. It is recommended to prepare this solution fresh daily.

• Preparation of Iristectorigenin A and Standard Solutions:

  • Prepare a stock solution of Iristectorigenin A (e.g., 1 mg/mL) in methanol or ethanol.

  • Perform serial dilutions to obtain a range of concentrations (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

  • Prepare stock and serial dilutions of the reference antioxidants in the same manner.

• Assay Protocol:

  • In a 96-well microplate, add 100 µL of the various concentrations of the test sample or standards to their respective wells in triplicate.

  • Add 100 µL of the DPPH working solution to each well.

  • For the blank (control), add 100 µL of the solvent (methanol or ethanol) instead of the sample.

  • Gently shake the plate and incubate it in the dark at room temperature for 30 minutes.

• Measurement:

  • Measure the absorbance of each well at 517 nm using a microplate reader.

Data Analysis:

The percentage of DPPH radical scavenging activity is calculated using the following formula:

% Scavenging Activity = [(A_control - A_sample) / A_control] x 100

Where:

• A_control is the absorbance of the DPPH solution without the sample.

• A_sample is the absorbance of the sample with the DPPH solution.

The IC₅₀ value , which is the concentration of the sample required to scavenge 50% of the DPPH radicals, is determined by plotting the percentage of scavenging activity against the different concentrations of Iristectorigenin A (or the standards). This can be calculated using linear regression analysis.

Experimental Workflow: DPPH Assay

Caption: Workflow for the DPPH Radical Scavenging Assay.

Protocol 2: Ferric Reducing Antioxidant Power (FRAP) Assay

This protocol outlines the procedure for determining the ferric reducing power of Iristectorigenin A.

Materials and Reagents:

• Iristectorigenin A

• Acetate buffer (300 mM, pH 3.6)

• 10 mM TPTZ (2,4,6-tripyridyl-s-triazine) in 40 mM HCl

• 20 mM Ferric chloride (FeCl₃·6H₂O)

• Ferrous sulfate (FeSO₄·7H₂O) for standard curve

• Reference Antioxidants (e.g., Trolox, Ascorbic Acid)

• 96-well microplate

• Microplate reader capable of measuring absorbance at 593 nm

• Water bath or incubator set to 37°C

Procedure:

• Preparation of FRAP Reagent:

  • Prepare the FRAP reagent fresh by mixing acetate buffer, TPTZ solution, and FeCl₃·6H₂O solution in a 10:1:1 (v/v/v) ratio.[6]

  • Warm the FRAP reagent to 37°C before use.

• Preparation of Iristectorigenin A and Standard Solutions:

  • Prepare a stock solution of Iristectorigenin A (e.g., 1 mg/mL) in a suitable solvent.

  • Create a series of dilutions to test a range of concentrations.

  • Prepare a standard curve using known concentrations of ferrous sulfate (e.g., 100 to 2000 µM).

• Assay Protocol:

  • Add 20 µL of the diluted Iristectorigenin A samples, standards, or blank (solvent) to the respective wells of a 96-well plate in triplicate.

  • Add 180 µL of the pre-warmed FRAP reagent to each well.

  • Mix gently and incubate at 37°C for 30 minutes. Some protocols suggest shorter incubation times (e.g., 4 minutes), so consistency is key.

• Measurement:

  • Measure the absorbance at 593 nm using a microplate reader.

Data Analysis:

The antioxidant capacity is determined by comparing the absorbance of the sample with the standard curve of ferrous sulfate. The results are typically expressed as Fe²⁺ equivalents (e.g., in µmol Fe²⁺/g of the sample) or as Trolox equivalents if Trolox is used as the standard.

Experimental Workflow: FRAP Assay

Caption: Workflow for the Ferric Reducing Antioxidant Power (FRAP) Assay.

PART 3: Data Presentation and Interpretation

Summarizing quantitative data in a structured format is essential for comparison and reporting.

Parameter	DPPH Assay	FRAP Assay
Principle	Hydrogen Atom Transfer (HAT)	Electron Transfer (ET)
Measurement	Decrease in absorbance at ~517 nm	Increase in absorbance at ~593 nm
Quantification	IC₅₀ (µg/mL or µM)	Ferrous Iron (Fe²⁺) Equivalents or Trolox Equivalents
Representative IC₅₀ for a similar Isoflavonoid (Genistein)	~10-30 µg/mL	Not Applicable
Expected Outcome for Iristectorigenin A	A dose-dependent increase in scavenging activity, leading to a determinable IC₅₀ value.	A dose-dependent increase in absorbance, indicating reducing power.

Conclusion and Best Practices

The DPPH and FRAP assays are valuable tools for characterizing the antioxidant potential of Iristectorigenin A. For comprehensive and trustworthy results, it is recommended to:

• Use multiple assays: As DPPH and FRAP are based on different mechanisms, using both provides a more complete picture of the antioxidant profile.

• Include positive controls: Always run well-characterized antioxidant standards (e.g., Ascorbic Acid, Trolox, Quercetin) alongside Iristectorigenin A for quality control and comparative analysis.

• Ensure complete solubility: Inaccurate results can arise from the precipitation of the test compound. Visually inspect solutions and consider solubility optimization if necessary.

• Maintain consistency: Strict adherence to incubation times, temperatures, and reagent preparation is crucial for reproducibility.

By following these detailed protocols and understanding the underlying principles, researchers can confidently and accurately assess the antioxidant capacity of Iristectorigenin A, contributing to the broader understanding of its potential therapeutic applications.

References

• Alam, A., Jaiswal, V., Akhtar, S., Jayashree, B.S., & Dhar, K.L. (2017). Isolation of isoflavones from Iris kashmiriana Baker as potential anti proliferative agents targeting NF-kappaB. Phytochemistry.
• Benzie, I. F., & Strain, J. J. (1996). The Ferric Reducing Ability of Plasma (FRAP) as a Measure of “Antioxidant Power”: The FRAP Assay. Analytical Biochemistry, 239(1), 70-76.
• Chen, L., Zhao, Y., Wang, Y., & Tu, P. (2010). Analysis of flavonoids and phenolic acids in Iris tectorum by HPLC-DAD-ESI-MSn. Journal of Pharmaceutical and Biomedical Analysis, 51(5), 1100-1106.
• Easter, J. L., & Johnson, B. D. (2019). Comparative cytotoxic effects of methanol, ethanol and DMSO on human cancer cell lines. Journal of Applied Toxicology, 39(11), 1546-1555.
• Gülçin, İ. (2012). Antioxidant activity of food constituents: an overview. Archives of toxicology, 86(3), 345-391.
• Huang, D., Ou, B., & Prior, R. L. (2005). The chemistry behind antioxidant capacity assays. Journal of agricultural and food chemistry, 53(6), 1841-1856.
• Müller, L., Fröhlich, K., & Böhm, V. (2011). Comparative antioxidant activities of carotenoids measured by ferric reducing antioxidant power (FRAP), ABTS bleaching assay (αTEAC), DPPH radical scavenging assay, and oxygen radical absorbance capacity (ORAC) assay. Food Chemistry, 129(1), 139-148.
• Qiu, Q. H., Zhang, Z. G., Wang, J. H., & Lv, T. S. (2009). [Studies on the isoflavonoids of Iris tectorum].
• Sigma-Aldrich. (n.d.). Ferric Reducing Antioxidant Power (FRAP) Assay Kit (MAK369) - Technical Bulletin.
• Singh, N., Srivastava, M., Yadav, D., & Saxena, A. (2015). Antioxidant isoflavonoids from rhizomes of Iris kumaonensis. Trade Science Inc.
• Wang, L., Wu, Y., & Li, L. (2020). Iristectorigenin A: Advances on Its Resources, Biological Activities, Molecular Mechanisms of Action, and Future Perspectives. Molecules, 25(21), 5038.
• Williams, W. B., Cuvelier, M. E., & Berset, C. (1995). Use of a free radical method to evaluate antioxidant activity. LWT-Food science and Technology, 28(1), 25-30.

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Application Note: Iristectorigenin A for Inducing Apoptosis in Breast Cancer Cell Lines

Abstract

Breast cancer remains a significant global health challenge, necessitating the exploration of novel therapeutic agents.[1] Natural compounds, in particular, offer a promising reservoir of bioactive molecules with potential anti-cancer properties. Iristectorigenin A, a flavonoid primarily found in the Iridaceae family, has been identified for its diverse biological activities, including the modulation of cellular signal transduction pathways integral to apoptosis.[2] This application note provides a comprehensive guide for researchers on the use of Iristectorigenin A to induce apoptosis in breast cancer cell lines. We delineate the proposed molecular mechanisms of action, focusing on the interplay between Reactive Oxygen Species (ROS) generation and the inhibition of pro-survival signaling pathways such as PI3K/Akt/mTOR and STAT3. Detailed, field-proven protocols for cell treatment, quantification of apoptosis via Annexin V/PI flow cytometry, and validation of apoptotic markers by Western blot are provided to ensure reliable and reproducible results.

Introduction: The Therapeutic Potential of Iristectorigenin A

The dysregulation of apoptosis, or programmed cell death, is a fundamental hallmark of cancer, enabling malignant cells to evade normal homeostatic controls and proliferate indefinitely.[3] Therapeutic strategies aimed at reinstating this crucial process are a cornerstone of modern oncology. Flavonoids, a class of polyphenolic secondary metabolites in plants, have garnered significant attention for their anti-cancer properties. Iristectorigenin A is one such compound that has been shown to modulate critical signaling cascades related to inflammation, angiogenesis, and apoptosis.[2]

This guide serves as a technical resource for cancer biologists and drug development professionals, outlining a systematic approach to investigate the pro-apoptotic effects of Iristectorigenin A on breast cancer cells. The methodologies described herein are designed to be self-validating, incorporating essential controls and explaining the scientific rationale behind each step to ensure robust data generation and interpretation.

Proposed Mechanism of Action

While the precise mechanisms are an area of active investigation, evidence suggests that Iristectorigenin A, like many other natural flavonoids, induces apoptosis through a multi-faceted approach. The proposed signaling cascade involves the induction of oxidative stress and the subsequent inhibition of key pro-survival pathways that are often hyperactivated in breast cancer.

Key Mechanistic Pillars:

• Induction of Reactive Oxygen Species (ROS): Many chemotherapeutic agents function by increasing intracellular ROS levels.[4] A surge in ROS can disrupt the mitochondrial membrane potential, leading to the release of pro-apoptotic factors like cytochrome c and triggering the intrinsic apoptotic pathway.[5][6]

• Inhibition of the PI3K/Akt/mTOR Pathway: The PI3K/Akt/mTOR pathway is a critical signaling cascade that promotes cell growth, proliferation, and survival; its aberrant activation is a frequent event in breast cancer.[7][8][9][10][11] By inhibiting this pathway, Iristectorigenin A can decrease the expression of anti-apoptotic proteins (e.g., Bcl-2) and promote the activity of pro-apoptotic proteins (e.g., Bax), thereby lowering the threshold for apoptosis.[12]

• Suppression of STAT3 Signaling: Signal Transducer and Activator of Transcription 3 (STAT3) is another key oncogenic driver. Its constitutive activation in breast cancer promotes cell proliferation and survival by upregulating genes such as Bcl-2 and Survivin.[13][14][15][16] Inhibition of STAT3 phosphorylation (activation) is a viable strategy to induce apoptosis in cancer cells.[14][16]

The convergence of these events leads to the activation of the caspase cascade, a family of proteases that execute the final phases of apoptosis.[17] Key executioners include caspase-3 and caspase-7, which cleave critical cellular substrates like Poly (ADP-ribose) polymerase-1 (PARP-1), leading to the characteristic biochemical and morphological hallmarks of apoptosis.[18][19]

Caption: Proposed signaling pathway for Iristectorigenin A-induced apoptosis in breast cancer cells.

Experimental Design and Workflow

A robust investigation into the pro-apoptotic effects of Iristectorigenin A requires a multi-pronged approach. The workflow begins with determining the cytotoxic concentration, followed by specific assays to confirm and quantify apoptosis, and finally, molecular analysis to validate the mechanism.

Caption: General experimental workflow for assessing Iristectorigenin A-induced apoptosis.

Detailed Protocols

Protocol 1: Cell Culture and Treatment with Iristectorigenin A

This initial phase is critical for establishing the appropriate cell models and determining the effective dose range of Iristectorigenin A.

• Cell Line Maintenance:

  • Culture human breast cancer cell lines (e.g., triple-negative MDA-MB-231 or ER-positive MCF-7) in appropriate media (e.g., DMEM or RPMI-1640) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

  • Maintain cells in a humidified incubator at 37°C with 5% CO₂.

  • Ensure cells are in the logarithmic growth phase and do not exceed 80-90% confluency before passaging or seeding for experiments.

• Preparation of Iristectorigenin A Stock Solution:

  • Dissolve Iristectorigenin A powder in dimethyl sulfoxide (DMSO) to create a high-concentration stock solution (e.g., 50-100 mM).

  • Aliquot the stock solution into small volumes and store at -20°C or -80°C, protected from light. Avoid repeated freeze-thaw cycles.

• Determining the IC₅₀ (Half-maximal Inhibitory Concentration):

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

  • Prepare serial dilutions of Iristectorigenin A in complete culture medium from the stock solution. The final DMSO concentration in all wells, including the vehicle control, should be identical and non-toxic (typically <0.1%).

  • Replace the medium with the drug-containing medium and incubate for 24, 48, or 72 hours.

  • Assess cell viability using an MTT or similar colorimetric assay.

  • Calculate the IC₅₀ value using non-linear regression analysis in appropriate software (e.g., GraphPad Prism). This value will guide the concentrations used in subsequent apoptosis assays.

Protocol 2: Quantification of Apoptosis by Annexin V/PI Staining

This flow cytometry-based assay is the gold standard for quantifying apoptosis.[20] It differentiates between viable, early apoptotic, late apoptotic, and necrotic cells based on plasma membrane integrity and phosphatidylserine (PS) exposure.[21][22]

• Cell Seeding and Treatment:

  • Seed 2x10⁵ to 5x10⁵ cells per well in 6-well plates. Allow cells to attach overnight.

  • Treat the cells with Iristectorigenin A at the predetermined IC₅₀ and 2x IC₅₀ concentrations for 24-48 hours.

  • Include a vehicle control (DMSO-treated) and a positive control for apoptosis (e.g., staurosporine).[21]

• Cell Harvesting:

  • Collect the culture supernatant, which contains floating (potentially apoptotic) cells.

  • Gently wash the adherent cells with cold PBS.

  • Detach the adherent cells using a non-enzymatic cell dissociation solution (e.g., EDTA-based) or gentle trypsinization to preserve membrane integrity.[21]

  • Combine the detached cells with their corresponding supernatant from the first step.

  • Centrifuge the cell suspension at 300 x g for 5 minutes at 4°C.[23]

• Staining Procedure:

  • Discard the supernatant and wash the cell pellet once with 1 mL of cold PBS.

  • Centrifuge again and discard the supernatant.

  • Resuspend the cell pellet in 100 µL of 1X Annexin V Binding Buffer.

  • Add 5 µL of FITC-conjugated Annexin V and 5 µL of Propidium Iodide (PI) solution.[23] Gently vortex.

  • Incubate the cells for 15-20 minutes at room temperature in the dark.[24]

  • After incubation, add 400 µL of 1X Annexin V Binding Buffer to each tube. Do not wash the cells.

• Flow Cytometry Analysis:

  • Analyze the samples immediately (within 1 hour) on a flow cytometer.[24]

  • Set up compensation and quadrants using unstained, single-stained (Annexin V only, PI only), and positive control samples.[21]

  • Acquire at least 10,000 events per sample.

  • Analyze the data to determine the percentage of cells in each quadrant.

Protocol 3: Assessment of Apoptotic Markers by Western Blotting

Western blotting provides molecular evidence of apoptosis by detecting the cleavage and altered expression of key regulatory proteins.[3][18]

• Cell Seeding and Treatment:

  • Seed cells in 6-well or 10 cm plates to ensure sufficient protein yield.

  • Treat cells with Iristectorigenin A as described in Protocol 2, Step 1.

• Protein Lysate Preparation:

  • After treatment, aspirate the medium and wash cells twice with ice-cold PBS.

  • Lyse the cells directly on the plate by adding ice-cold RIPA buffer supplemented with a protease and phosphatase inhibitor cocktail.

  • Scrape the cells, transfer the lysate to a microcentrifuge tube, and incubate on ice for 30 minutes with periodic vortexing.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

  • Transfer the supernatant (whole-cell lysate) to a new tube and determine the protein concentration using a BCA or Bradford assay.

• SDS-PAGE and Protein Transfer:

  • Denature 20-40 µg of protein per sample by boiling in Laemmli sample buffer.

  • Separate the proteins based on molecular weight using SDS-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat dry milk or Bovine Serum Albumin (BSA) in Tris-buffered saline with 0.1% Tween-20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C. Key antibodies to probe include:

    • Execution Markers: Cleaved Caspase-3, Cleaved PARP.[25]

    • Initiator Caspases: Cleaved Caspase-8, Cleaved Caspase-9.[17]

    • Bcl-2 Family: Bax (pro-apoptotic), Bcl-2 (anti-apoptotic).[25]

    • Pathway Markers: p-Akt, Akt, p-STAT3, STAT3.

    • Loading Control: β-Actin or GAPDH.

  • Wash the membrane three times with TBST.

  • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again three times with TBST.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Data Interpretation and Expected Results

The combination of these protocols will provide a comprehensive profile of Iristectorigenin A's apoptotic activity.

Assay	Parameter Measured	Expected Result with Iristectorigenin A Treatment
Annexin V/PI	Phosphatidylserine exposure & membrane integrity	Dose-dependent increase in Annexin V+/PI- (early apoptosis) and Annexin V+/PI+ (late apoptosis) populations.
Western Blot	Protein expression and cleavage	Increase in Cleaved Caspase-3, -8, -9, Cleaved PARP, and Bax. Decrease in full-length forms of caspases and PARP, Bcl-2, p-Akt, and p-STAT3.

Conclusion

Iristectorigenin A presents a promising natural compound for inducing apoptosis in breast cancer cells. The protocols detailed in this application note provide a robust framework for its evaluation. By employing quantitative flow cytometry to confirm cell death and Western blotting to elucidate the molecular underpinnings, researchers can effectively characterize the anti-cancer potential of Iristectorigenin A. The proposed mechanism, involving the modulation of ROS and the inhibition of the PI3K/Akt and STAT3 survival pathways, offers a solid foundation for further mechanistic studies and potential therapeutic development.

References

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• ResearchGate. (2014). Which proteins expression should I check by western blot for confirmation of apoptosis?. Retrieved from [Link]

• PMC - NIH. (n.d.). Inhibition of Stat3 Signaling Pathway by Natural Product Pectolinarigenin Attenuates Breast Cancer Metastasis. Retrieved from [Link]

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• PubMed. (2012). Iristectorigenin B isolated from Belamcanda chinensis is a liver X receptor modulator that increases ABCA1 and ABCG1 expression in macrophage RAW 264.7 cells. Retrieved from [Link]

• NIH. (n.d.). Irisin attenuates H2O2-induced apoptosis in cardiomyocytes via microRNA-19b/AKT/mTOR signaling pathway. Retrieved from [Link]

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• PMC - PubMed Central. (n.d.). Arctigenin inhibits STAT3 and exhibits anticancer potential in human triple-negative breast cancer therapy. Retrieved from [Link]

• PubMed. (2022). Iristectorigenin A exerts novel protective properties against airway inflammation and mucus hypersecretion in OVA-induced asthmatic mice. Retrieved from [Link]

• NIH. (2018). Intrinsic apoptotic pathway activation increases response to anti-estrogens in luminal breast cancers. Retrieved from [Link]

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• PubMed. (2024). The PI3K/AKT/mTOR signaling pathway in breast cancer: Review of clinical trials and latest advances. Retrieved from [Link]

• PMC - PubMed Central. (2020). Role of STAT3 signaling pathway in breast cancer. Retrieved from [Link]

• PubMed. (2022). Interferon Signaling in Estrogen Receptor-positive Breast Cancer: A Revitalized Topic. Retrieved from [Link]

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Technical Notes & Optimization

Overcoming Iristectorigenin A solubility issues in aqueous solutions

Welcome to the technical support guide for Iristectorigenin A. This resource is designed for researchers, scientists, and drug development professionals to address and overcome the significant challenge of Iristectorigenin A's poor solubility in aqueous solutions. Our goal is to provide you with the mechanistic insights and practical methodologies required to ensure the accuracy, reproducibility, and success of your experiments.

Section 1: Understanding the Core Problem — FAQs

This section addresses the fundamental properties of Iristectorigenin A and the experimental implications of its low aqueous solubility.

Q1: What is Iristectorigenin A and why is it a compound of interest?

Iristectorigenin A is a naturally occurring isoflavone, a class of polyphenolic compounds found predominantly in the rhizomes and leaves of various plants, particularly within the Iridaceae family.[1] Its importance in research stems from a wide range of demonstrated biological activities, including antioxidant, anti-inflammatory, and hepatoprotective properties.[1][2] Studies have shown its potential as a therapeutic agent for conditions like allergic asthma by ameliorating airway inflammation and mucus hypersecretion.[3] This diverse bioactivity makes Iristectorigenin A a compelling candidate for drug discovery and development.[1]

Q2: What specific chemical properties of Iristectorigenin A cause its poor water solubility?

Iristectorigenin A's low water solubility is a direct result of its molecular structure (Chemical Formula: C₁₇H₁₄O₇).[4] Key contributing factors include:

• Isoflavone Backbone: The core structure is a largely rigid and planar ring system, which is hydrophobic in nature.

• Limited Hydrogen Bonding: While it possesses hydroxyl (-OH) groups that can form hydrogen bonds with water, the large, nonpolar aromatic portion of the molecule dominates its character, leading to unfavorable energetics when interacting with the highly polar water network.

• Weakly Acidic Nature: The phenolic hydroxyl groups are weakly acidic. In neutral or acidic aqueous solutions, these groups remain protonated, preserving the molecule's overall low polarity and thus its poor solubility.[5]

Q3: How does poor solubility directly impact the validity and outcome of my experiments?

Overlooking the solubility challenges of Iristectorigenin A can lead to significant experimental errors and misinterpretation of data. The primary consequences include:

• Inaccurate Dosing: If the compound is not fully dissolved, the actual concentration in your solution will be lower than the calculated concentration, leading to underdosing in both in vitro and in vivo assays.

• Precipitation: The compound may precipitate out of solution when diluted into aqueous buffers or cell culture media, causing inconsistent results and potential cytotoxicity from solid particles.

• Low Bioavailability: For in vivo studies, poor aqueous solubility is a major cause of low and erratic oral bioavailability, as the compound must first dissolve in gastrointestinal fluids to be absorbed.[6] This can hinder the translation of promising in vitro results.

Section 2: Troubleshooting Guide: Selecting the Appropriate Solubilization Strategy

The choice of a solubilization method is not one-size-fits-all; it depends critically on the experimental context, such as the required concentration, the sensitivity of the assay to additives (e.g., solvents), and whether the application is in vitro or in vivo.

Workflow for Method Selection

Use the following decision tree to identify the most suitable starting point for your application.

Caption: Decision workflow for selecting a solubility enhancement method.

Comparative Analysis of Solubilization Techniques

The table below provides a high-level comparison of the primary methods discussed in this guide.

Method	Mechanism	Typical Fold Solubility Increase	Advantages	Disadvantages & Considerations	Best For
Co-solvents	Reduces the polarity of the aqueous solvent system, making it more favorable for the hydrophobic solute.[6][7]	10 to 500-fold[8]	Simple, rapid, and effective for preparing high-concentration stock solutions.	Potential for solvent toxicity in biological assays; drug may precipitate upon high dilution.[6]	In vitro screening, preparing concentrated stock solutions.
pH Adjustment	Deprotonation of phenolic hydroxyl groups at alkaline pH to form more soluble phenolate ions.[5][9]	5 to 100-fold	Avoids organic solvents; simple to implement.	Limited by the pH tolerance of the experimental system; may alter compound activity or stability.	Aqueous-based assays that are tolerant of a pH range of 7.5-9.0.
Cyclodextrins	Encapsulation of the hydrophobic Iristectorigenin A molecule within the cyclodextrin's lipophilic cavity, forming a water-soluble inclusion complex.[10]	>250-fold reported for similar flavonoids[10]	Significantly increases solubility and stability; avoids organic solvents; can enhance bioavailability.[10]	Requires protocol development and characterization; higher cost; potential for cellular interactions.	Solvent-sensitive in vitro assays; in vivo oral and parenteral formulations.
Nanoparticles	Encapsulation of the drug within a carrier system like a lipid or polymer nanoparticle, which is dispersible in aqueous media.[11]	>1000-fold	Dramatically improves bioavailability; allows for controlled or targeted release.[12][13]	Complex formulation development and characterization required; significant investment in time and resources.	Advanced drug delivery; in vivo therapeutic studies.

Section 3: Detailed Protocols and Mechanistic Insights

This section provides step-by-step instructions and explains the scientific principles behind each primary solubilization technique.

Method 1: Co-solvent Systems

Q: Which co-solvents are suitable for Iristectorigenin A, and what are the best practices for their use?

A: The most common and effective co-solvents for poorly soluble compounds are dimethyl sulfoxide (DMSO) and ethanol.[7][14] They work by reducing the overall polarity of the water-based solvent, thereby lowering the energy penalty required to dissolve a nonpolar solute like Iristectorigenin A.

Caption: Mechanism of co-solvency for dissolving hydrophobic compounds.

Step-by-Step Protocol: Preparing a 10 mM Stock Solution in DMSO

• Weigh Compound: Accurately weigh 3.30 mg of Iristectorigenin A (MW: 330.29 g/mol )[4] and place it in a sterile microcentrifuge tube.

• Add Co-Solvent: Add 1.0 mL of high-purity, sterile DMSO to the tube.

• Solubilize: Vortex the tube vigorously for 1-2 minutes. If necessary, gently warm the solution in a 37°C water bath and sonicate for 5-10 minutes until all solid material is completely dissolved. Visually inspect against a light source to ensure no particulates remain.

• Sterilization & Storage: The DMSO stock solution is considered sterile. Aliquot into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C, protected from light.

• Application: When dosing your experiment, dilute the stock solution at least 1:1000 into your final aqueous buffer or media to keep the final DMSO concentration at or below 0.1%. This minimizes solvent-induced artifacts. Always run a vehicle control (media + equivalent DMSO concentration) in parallel.

Method 2: Cyclodextrin Complexation

Q: My cell line is highly sensitive to DMSO. How can I prepare a solvent-free aqueous solution of Iristectorigenin A?

A: Cyclodextrin complexation is an excellent solvent-free strategy. Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity. They can encapsulate poorly soluble "guest" molecules like Iristectorigenin A, forming a stable, water-soluble "host-guest" inclusion complex.[10][15] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is widely used due to its high aqueous solubility and low toxicity.[16]

Caption: Encapsulation of a hydrophobic drug by a cyclodextrin molecule.

Step-by-Step Protocol: Preparation of an Iristectorigenin A/HP-β-CD Inclusion Complex

This protocol is based on established methods for flavonoid complexation.[16][17]

• Prepare Cyclodextrin Solution: Prepare a 50 mM solution of HP-β-CD in your desired aqueous buffer (e.g., PBS, pH 7.4). For 10 mL, this would be approximately 790 mg of HP-β-CD (assuming an average MW of ~1580 g/mol ). Stir until fully dissolved.

• Add Iristectorigenin A: Add an excess of Iristectorigenin A to the HP-β-CD solution. A 1:1 molar ratio is a good starting point, but an excess ensures saturation. For a 1 mM final complex, a 2- to 5-fold molar excess of the flavonoid is recommended.

• Equilibrate: Seal the container and shake the suspension at room temperature or 37°C for 24-72 hours, protected from light. This extended time is crucial for the system to reach thermodynamic equilibrium.

• Separate Undissolved Compound: After equilibration, remove the undissolved Iristectorigenin A by centrifugation (e.g., 10,000 x g for 15 minutes) followed by filtration of the supernatant through a 0.22 µm syringe filter. The clear filtrate is your stock solution of the water-soluble complex.

• Validation (Optional but Recommended): Determine the concentration of Iristectorigenin A in the filtrate using a validated analytical method like HPLC-UV or UV-Vis spectrophotometry to confirm the actual achieved solubility. This step validates the protocol's effectiveness.

Section 4: General Best Practices & Final FAQs

Q: My Iristectorigenin A precipitated from my DMSO stock after I diluted it into my cell culture media. What went wrong and how can I fix it?

A: This is a common issue known as "fall-out" and occurs when the dilution factor is not large enough. The DMSO concentration in the final solution is still too low to maintain the solubility of the highly concentrated drug.

• Troubleshooting Steps:

  • Increase Dilution Factor: Ensure your final DMSO concentration is well below 1% (ideally ≤0.1%). This may require preparing a more dilute stock solution.

  • Use Pluronic F-68: Add a small amount (e.g., 0.02%) of a non-ionic surfactant like Pluronic F-68 to your final aqueous media. Surfactants can help stabilize the compound and prevent precipitation.[18]

  • Change Method: If precipitation persists, your required concentration may exceed the aqueous solubility limit even with a co-solvent. In this case, switching to the cyclodextrin complexation method is the recommended solution.

Q: What is the maximum concentration of common co-solvents that my cell culture can tolerate?

A: This is cell-line dependent and should always be empirically determined. However, general guidelines are:

• DMSO: Most cell lines tolerate up to 0.5% (v/v), but concentrations of 0.1% or lower are strongly recommended to avoid off-target effects.

• Ethanol: Generally more toxic than DMSO. Keep final concentrations below 0.1% (v/v).

• Always run a vehicle control: This is the most critical step. Your experimental results should always be compared to cells treated with the same final concentration of the co-solvent alone to ensure that the observed effects are from Iristectorigenin A and not the solvent.

References

• Vertex AI Search. (2024). Co-solvency and anti-solvent method for the solubility enhancement.

• National Center for Biotechnology Information. (n.d.). Iristectorigenin A. PubChem. Retrieved from [Link]

• Thakur, R., Sharma, A., & Arora, V. (2023). Nanoparticles Methods for Hydrophobic Drugs — A Novel Approach: Graphical Abstract. World Scientific Publishing.
• Fenyvesi, F., et al. (2024).
• Wang, S., et al. (2019). Improvement strategies for the oral bioavailability of poorly water-soluble flavonoids: An overview. PubMed.
• Fenyvesi, F., et al. (2025).
• Thakur, R., Sharma, A., & Arora, V. (2023). Nanoparticles Methods for Hydrophobic Drugs-A Novel Approach. World Scientific Publishing.
• ResearchGate. (n.d.). Poorly soluble drugs, co-solvent derivatives and degree of solubility enhancement.
• Vargadi, M., et al. (2020). Cyclodextrin Complexation Improves the Solubility and Caco-2 Permeability of Chrysin.
• Petersen, S. B., et al. (2017).
• ResearchGate. (n.d.). Nanoparticles Methods for Hydrophobic Drugs-A Novel Approach: Graphical Abstract | Request PDF.
• ResearchGate. (n.d.). Iristectorigenin A: Advances on Its Resources, Biological Activities, Molecular Mechanisms of Action, and Future Perspectives | Request PDF.
• Parshad, H., et al. (2006). Co-solvent solubilization of some poorly-soluble antidiabetic drugs. PubMed.
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• Kim, Y. W., et al. (2012). Iristectorigenin B isolated from Belamcanda chinensis is a liver X receptor modulator that increases ABCA1 and ABCG1 expression in macrophage RAW 264.7 cells. PubMed.
• Google Patents. (n.d.).
• Acosta-Estrada, B. A., et al. (2014). Environmentally Friendly Methods for Flavonoid Extraction from Plant Material: Impact of Their Operating Conditions on Yield and Antioxidant Properties. PubMed Central.
• Kumar, S., & S, S. (2014). Improvement in solubility of poor water-soluble drugs by solid dispersion. PubMed Central.
• Güzey, D., et al. (2012). Effects of pH on the Ability of Flavonoids to Act as Pickering Emulsion Stabilizers. PubMed.
• ChemFaces. (n.d.). Iristectorigenin A | CAS:39012-01-6.
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• Wang, Y., et al. (2022).

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Technical Support Center: Optimizing Iristectorigenin A for In Vivo Anti-Inflammatory Studies

Welcome to the technical support guide for Iristectorigenin A, a potent isoflavone showing significant promise in modulating inflammatory responses. This document is designed for researchers, scientists, and drug development professionals to provide field-proven insights and troubleshoot common issues encountered during in vivo experiments with murine models. Our goal is to help you optimize your experimental design, ensure data reproducibility, and accelerate your research.

Troubleshooting Guide & Frequently Asked Questions (FAQs)

Q1: My Iristectorigenin A is difficult to dissolve. What is the recommended vehicle for preparing a stable solution for intraperitoneal (i.p.) injection in mice?

A1: This is a critical first step, as poor solubility is a common failure point. Iristectorigenin A, like many flavonoids, has low aqueous solubility. The choice of vehicle is crucial for ensuring bioavailability and preventing precipitation in vivo. Dimethyl sulfoxide (DMSO) is an excellent initial solvent, but injecting high concentrations into mice can cause local irritation and systemic toxicity. Therefore, a co-solvent system is highly recommended.

Scientific Rationale: The ideal vehicle should solubilize the compound without interfering with the biological system or the experimental results. A common strategy is to use a primary solvent like DMSO to dissolve the compound and then dilute it with a well-tolerated carrier like polyethylene glycol (PEG) and saline. This maintains the compound in solution while reducing the final concentration of DMSO to non-toxic levels (typically <5% of the total injection volume).

Recommended Vehicle Formulations:

Vehicle Component	Purpose	Recommended Final Concentration	Notes
DMSO	Primary Solvent	< 5% (v/v)	Ensures initial dissolution. Higher concentrations can be toxic.[1]
PEG 400	Co-solvent / Emulsifier	10-40% (v/v)	Improves solubility and stability of the final solution.
Tween 80	Surfactant / Emulsifier	1-5% (v/v)	Helps prevent precipitation upon injection into the aqueous environment of the peritoneum.
Saline (0.9% NaCl)	Diluent	q.s. to 100%	Isotonic and physiologically compatible.[2]

Protocol: Preparation of Iristectorigenin A Dosing Solution (10 mg/mL Stock)

• Initial Dissolution: Weigh the required amount of Iristectorigenin A and dissolve it in 100% DMSO to create a concentrated stock (e.g., 100 mg/mL). Gently warm and vortex if necessary to ensure it is fully dissolved.

• Prepare Co-Solvent Mixture: In a separate sterile tube, prepare the co-solvent/diluent mixture. For a final solution with 5% DMSO, 40% PEG 400, and 55% Saline, mix 400 µL of PEG 400 with 550 µL of sterile 0.9% NaCl.

• Final Formulation: Slowly add 50 µL of your concentrated Iristectorigenin A/DMSO stock into the 950 µL of the co-solvent mixture while vortexing. This drop-wise addition is crucial to prevent precipitation.

• Verification: The final solution should be clear and free of any visible precipitate. If cloudiness occurs, adjust the ratios, potentially by slightly increasing the percentage of PEG 400 or Tween 80.

• Control Group: Always prepare a vehicle-only control solution using the exact same solvent ratios to inject into your control group of mice. This is essential to confirm that any observed effects are due to Iristectorigenin A and not the vehicle itself.[3]

Q2: I am not observing a significant anti-inflammatory effect. What is a validated starting dose for Iristectorigenin A in a mouse model, and how should I structure the experiment?

A2: Suboptimal dosage is a primary reason for a lack of efficacy. While the optimal dose is model-dependent, published data on Iristectorigenin A and its parent compound, Tectorigenin, provide an excellent starting point. A dose-response study is strongly recommended to identify the most effective concentration for your specific inflammation model.

Scientific Rationale: The pharmacokinetics (absorption, distribution, metabolism, and excretion) of a compound dictate its effective concentration at the target site.[4][5] An insufficient dose will not reach the therapeutic threshold, while an excessively high dose could lead to off-target effects or toxicity. Studies on Iristectorigenin A in an ovalbumin-induced asthma model have shown efficacy at 5 and 10 mg/kg.[6] Studies on Tectorigenin have used doses up to 30 mg/kg.[5]

Recommended Dosing Strategy:

Dosage Tier	Dose (mg/kg, i.p.)	Rationale
Low Dose	5 mg/kg	A proven effective dose in some models, good for establishing a baseline.[6]
Mid Dose	10 mg/kg	Often shows a more robust effect than the low dose.[6]
High Dose	20-30 mg/kg	Used to establish the upper limit of the therapeutic window and check for maximal efficacy.

Experimental Workflow: LPS-Induced Systemic Inflammation Model

This workflow provides a robust and reproducible method for assessing the anti-inflammatory potential of Iristectorigenin A. Lipopolysaccharide (LPS), a component of Gram-negative bacteria, is a potent inducer of inflammation via Toll-like receptor 4 (TLR4).[7][8]

Workflow for an acute inflammation model.

Q3: How can I confirm Iristectorigenin A is working through the expected anti-inflammatory pathways like NF-κB and MAPK?

A3: This is an excellent question that moves from observing an effect to understanding its mechanism. Iristectorigenin A and related isoflavones are known to suppress inflammation by inhibiting key signaling cascades, primarily the NF-κB and MAPK pathways.[9] These pathways are central regulators of pro-inflammatory gene expression.[10][11][12]

Scientific Rationale: In a resting state, the transcription factor NF-κB is held inactive in the cytoplasm by an inhibitor protein called IκBα. Inflammatory stimuli, like LPS, trigger a cascade that leads to the phosphorylation and degradation of IκBα. This frees NF-κB to translocate to the nucleus and activate the transcription of pro-inflammatory genes, including TNF-α, IL-6, and IL-1β.[13][14] Similarly, the MAPK pathways (ERK, JNK, p38) are activated by phosphorylation and also lead to the activation of transcription factors that drive inflammation.[15][16] Iristectorigenin A is thought to prevent the degradation of IκBα and reduce the phosphorylation of MAPK proteins.[9]

Visualizing the Mechanism:

The p38 MAPK signaling pathway.

Validation Method: To confirm this mechanism, you can perform Western blotting on tissue homogenates (e.g., lung or liver) from your experimental mice. Probe for the phosphorylated forms of key proteins (e.g., p-IκBα, p-p38). A successful anti-inflammatory effect from Iristectorigenin A should correlate with a significant reduction in the levels of these phosphorylated proteins compared to the LPS + Vehicle group.

Q4: What are the most reliable endpoints to measure the anti-inflammatory response, and what results should I expect?

A4: Selecting sensitive and specific endpoints is crucial for accurately quantifying the bioactivity of Iristectorigenin A. The most direct and widely accepted method is to measure the levels of key pro-inflammatory cytokines in the serum.

Scientific Rationale: Systemic inflammation is characterized by a "cytokine storm," where immune cells release signaling molecules that amplify the inflammatory response. [17]Measuring the concentration of these cytokines provides a quantitative assessment of the inflammatory state. Tumor Necrosis Factor-alpha (TNF-α) is an early and critical mediator, followed by Interleukin-6 (IL-6) and Interleukin-1 beta (IL-1β). [18]Effective anti-inflammatory compounds will significantly suppress the LPS-induced surge of these cytokines.

Primary Endpoints and Expected Outcomes:

Analyte	Method	Expected Result in LPS + Vehicle Group	Expected Result in LPS + Iris-A Group
TNF-α	ELISA	Sharp, significant increase	Dose-dependent reduction
IL-6	ELISA	Strong, significant increase	Dose-dependent reduction
IL-1β	ELISA	Moderate, significant increase	Dose-dependent reduction
Tissue Infiltration	Histology (H&E)	High infiltration of neutrophils	Reduced cellular infiltration

Protocol: Serum Cytokine Measurement by ELISA

This protocol outlines the general steps for a sandwich ELISA, a highly sensitive method for quantifying cytokine levels. [19][20]Always refer to the specific manufacturer's instructions for your chosen ELISA kit.

• Blood Collection: At your experimental endpoint (e.g., 4-6 hours post-LPS), collect blood via cardiac puncture from anesthetized mice.

• Serum Separation: Dispense blood into serum separator tubes. Allow to clot at room temperature for 30 minutes, then centrifuge at 2,000 x g for 15 minutes at 4°C.

• Sample Storage: Carefully collect the supernatant (serum) and store it at -80°C until analysis. Avoid repeated freeze-thaw cycles.

• ELISA Plate Preparation: Coat a 96-well plate with the capture antibody specific for your target cytokine (e.g., anti-mouse TNF-α). Incubate and then wash the plate to remove unbound antibody.

• Blocking: Add a blocking buffer (e.g., 1% BSA in PBS) to prevent non-specific binding. Incubate and wash.

• Sample and Standard Incubation: Add your prepared standards and serum samples to the wells. It may be necessary to dilute your samples to fall within the standard curve range. Incubate to allow the cytokine to bind to the capture antibody. Wash the plate.

• Detection Antibody: Add the biotinylated detection antibody. This antibody will bind to a different epitope on the captured cytokine. Incubate and wash.

• Enzyme Conjugate: Add Streptavidin-HRP (Horseradish Peroxidase). This will bind to the biotin on the detection antibody. Incubate and wash thoroughly.

• Substrate Addition: Add a chromogenic substrate (e.g., TMB). The HRP enzyme will catalyze a color change.

• Reaction Stop & Reading: Stop the reaction with a stop solution (e.g., sulfuric acid). Read the absorbance at 450 nm using a microplate reader.

• Quantification: Generate a standard curve from your standards and use it to calculate the concentration of the cytokine in your unknown samples.

References

• Liu, T., et al. (2017). NF-κB signaling in inflammation. Signal Transduction and Targeted Therapy. Available at: [Link]

• Gaestel, M., et al. (2009). The Role of Mitogen-Activated Protein Kinase-Activated Protein Kinases (MAPKAPKs) in Inflammation. PMC. Available at: [Link]

• Assay Genie. (2024). MAPK Signaling in Inflammatory Cytokines Pathways. Assay Genie. Available at: [Link]

• Bio-Techne. (n.d.). MAPK Signaling Links Autophagy and Inflammation. Bio-Techne. Available at: [Link]

• Thakur, A., et al. (2018). Mitogen-activated Protein Kinases in Inflammation. KoreaMed Synapse. Available at: [Link]

• Oeckinghaus, A., & Ghosh, S. (2009). Modulating Inflammation through the Negative Regulation of NF-κB Signaling. PMC. Available at: [Link]

• Kaminska, B. (2005). MAPK signalling pathways as molecular targets for anti-inflammatory therapy--from molecular mechanisms to therapeutic benefits. Biochimica et Biophysica Acta. Available at: [Link]

• Creative Diagnostics. (n.d.). The NF-kB Signaling Pathway. Creative Diagnostics. Available at: [Link]

• PUR-FORM. (2021). NF-kB: THE PATHWAY OF INFLAMMATION. PUR-FORM. Available at: [Link]

• Spire. (2025). NF-κB Signaling Pathway: The Master Switch of Inflammation to Fibrosis. Spire. Available at: [Link]

• Tulake, W., et al. (2022). Iristectorigenin A exerts novel protective properties against airway inflammation and mucus hypersecretion in OVA-induced asthmatic mice. Phytomedicine. Available at: [Link]

• Proust, J. J., et al. (1991). Comparison of cytokine measurements using ELISA, ELISPOT and semi-quantitative RT-PCR. Journal of Immunological Methods. Available at: [Link]

• ResearchGate. (n.d.). Experimental protocol for lipopolysaccharide (LPS)-induced systemic inflammation. ResearchGate. Available at: [Link]

• Assay Genie. (n.d.). Mouse Multiplex ELISA Panels. Assay Genie. Available at: [Link]

• Chacon-Salinas, R., et al. (2014). Sequential ELISA to profile multiple cytokines from small volumes. Journal of Immunological Methods. Available at: [Link]

• ResearchGate. (2020). What is the best way to measure proinflammatory cytokines from mice serum? ResearchGate. Available at: [Link]

• Savic, D., et al. (2015). LPS-induced Murine Neuroinflammation Model: Main Features and Suitability for Pre-clinical Assessment of Nutraceuticals. PMC. Available at: [Link]

• Signosis. (n.d.). Mouse Inflammation ELISA Strip (Colorimetric). Signosis. Available at: [Link]

• Juszczak, M., et al. (2021). Lipopolysaccharide-Induced Model of Neuroinflammation: Mechanisms of Action, Research Application and Future Directions for Its Use. MDPI. Available at: [Link]

• ResearchGate. (n.d.). Iristectorigenin A: Advances on Its Resources, Biological Activities, Molecular Mechanisms of Action, and Future Perspectives. ResearchGate. Available at: [Link]

• Liu, Y., et al. (2023). Lipopolysaccharide-induced depression-like model in mice: meta-analysis and systematic evaluation. Frontiers in Behavioral Neuroscience. Available at: [Link]

• Semantic Scholar. (n.d.). Pharmacokinetics of tectorigenin, tectoridi, irigenin, and iridin in mouse blood after intravenous administration by UPLC. Semantic Scholar. Available at: [Link]

• Itagaki, K., et al. (2009). LPS-Induced Murine Systemic Inflammation Is Driven by Parenchymal Cell Activation and Exclusively Predicted by Early MCP-1 Plasma Levels. The American Journal of Pathology. Available at: [Link]

• Dong, P., et al. (2022). Tectorigenin: A Review of Its Sources, Pharmacology, Toxicity, and Pharmacokinetics. Molecules. Available at: [Link]

• Gholami, O., et al. (2024). Studying of anti-inflammatory and antioxidant effects of tectorigenin in ovalbumin-induced asthma mice models. The Clinical Respiratory Journal. Available at: [Link]

• ResearchGate. (2024). (PDF) Studying of anti-inflammatory and antioxidant effects of tectorigenin in ovalbumin-induced asthma mice models. ResearchGate. Available at: [Link]

• Lee, S., et al. (2020). The Anti-neuroinflammatory Activity of Tectorigenin Pretreatment via Downregulated NF-κB and ERK/JNK Pathways in BV-2 Microglial and Microglia Inactivation in Mice With Lipopolysaccharide. Frontiers in Cellular Neuroscience. Available at: [Link]

• ResearchGate. (2020). Tectorigenin modulates immune responses via augmenting TH 1 and TH 2 immune responses. ResearchGate. Available at: [Link]

• BazTech. (2022). Pharmacokinetics of tectorigenin, tectoridi, irigenin, and iridin in mouse blood after intravenous administration by UPLC-MS/MS. Acta Chromatographica. Available at: [Link]

• Lee, H., et al. (2020). Mouse Pharmacokinetics and In Vitro Metabolism of SH-11037 and SH-11008, Synthetic Homoisoflavonoids for Retinal Neovascularization. PMC. Available at: [Link]

• ResearchGate. (2018). What vehicle should I use for subcutaneous administration in mice of a drug that is soluble in DMSO? ResearchGate. Available at: [Link]

• ResearchGate. (2014). What are the vehicles used to dissolve drugs for in vivo treatment? ResearchGate. Available at: [Link]

• PLOS. (2018). Vehicle development, pharmacokinetics and toxicity of the anti-invasive agent 4-fluoro-3',4',5'-trimethoxychalcone in rodents. PLOS ONE. Available at: [Link]

• Hu, Y., et al. (2015). Topical Apigenin Alleviates Cutaneous Inflammation in Murine Models. PMC. Available at: [Link]

• Krishnan, K., & Mani, J. (2019). In Vivo and in Vitro Approach to Study the Anti-Inflammatory Efficacy of Eugenia Uniflora L. International Journal of Inflammation. Available at: [Link]

• PLOS. (2018). Vehicle development, pharmacokinetics and toxicity of the anti-invasive agent 4-fluoro-3',4',5'-trimethoxychalcone in rodents. PMC. Available at: [Link]

• MDPI. (2022). Influences of Solubility and Vehicle Carriers on Eriodictyol Pharmacokinetics in Rats. MDPI. Available at: [Link]

• Zhang, X., et al. (2006). Neurodegeneration produced by rotenone in the mouse retina: a potential model to investigate environmental pesticide contributions to neurodegenerative diseases. Journal of Toxicology and Environmental Health, Part A. Available at: [Link]

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Troubleshooting Iristectorigenin A instability in cell culture media

A Guide for Researchers, Scientists, and Drug Development Professionals

Introduction to Iristectorigenin A Instability

Iristectorigenin A, a key isoflavone with significant therapeutic potential, presents a common challenge for researchers: maintaining its stability in aqueous and complex biological environments like cell culture media.[1][2] Understanding the factors that contribute to its degradation is paramount for obtaining reproducible and reliable experimental results. This guide will walk you through the common pitfalls and provide robust strategies to mitigate them.

Frequently Asked Questions (FAQs)

Q1: My experimental results with Iristectorigenin A are inconsistent. Could this be due to compound instability?

A1: Yes, inconsistent biological activity is a primary indicator of compound degradation in cell culture media.[3] Iristectorigenin A, as a flavonoid, is susceptible to several factors within the standard cell culture environment that can lead to its breakdown over the course of your experiment.

Q2: What are the main factors in my cell culture setup that could be degrading Iristectorigenin A?

A2: The primary culprits for flavonoid degradation in cell culture media are:

• pH: The pH of your culture medium can significantly impact the stability of phenolic compounds.[4][5]

• Temperature: Standard incubation temperatures of 37°C can accelerate the degradation of many small molecules, including isoflavones.[6][7]

• Light Exposure: Many flavonoids are photosensitive and can degrade upon exposure to light.[8]

• Oxidation: The presence of dissolved oxygen and reactive oxygen species in the medium can lead to oxidative degradation of Iristectorigenin A.[9][10]

• Enzymatic Activity: If you are using serum-containing media, enzymes present in the serum can metabolize or degrade the compound.[11]

Q3: How can I quickly assess if my Iristectorigenin A is degrading in my media?

A3: A straightforward initial assessment involves a simple visual and analytical check. Prepare your Iristectorigenin A-supplemented media and a control of the compound in your solvent (e.g., DMSO). Incubate the media under your experimental conditions (37°C, 5% CO2) for the duration of your longest time point. At intervals, observe for any color change in the media. More definitively, take aliquots at different time points and analyze them via High-Performance Liquid Chromatography (HPLC) to quantify the remaining concentration of the parent compound. A significant decrease in the peak area corresponding to Iristectorigenin A over time indicates instability.

Q4: I use phenol red in my media. Could this be interfering with my experiments?

A4: Phenol red is a known weak estrogen and can interfere with assays involving hormone-sensitive cells.[12][13][14] Additionally, it can interfere with colorimetric and fluorescence-based assays.[9][13][15] For sensitive assays or when working with hormone-responsive cell lines, it is highly recommended to use phenol red-free media to eliminate this potential variable.[13][14]

Q5: Can the serum in my media affect Iristectorigenin A?

A5: Yes, serum contains a complex mixture of proteins and enzymes that can interact with your compound. Isoflavones are known to bind to serum proteins, which can affect their bioavailability.[16][17] Furthermore, enzymes within the serum can potentially metabolize and degrade Iristectorigenin A. If you suspect serum-related instability, consider reducing the serum concentration or using a serum-free medium if your cell line can tolerate it for the duration of the experiment.

Troubleshooting Guides

Guide 1: Systematic Investigation of Iristectorigenin A Instability

This guide provides a structured approach to pinpoint the cause of degradation in your specific experimental setup.

Caption: Workflow for investigating Iristectorigenin A instability.

Condition	Observation	Potential Cause of Instability
Complete Medium @ 37°C	Significant degradation	Baseline instability under standard culture conditions.
Basal Medium @ 37°C	Less degradation than complete medium	Suggests enzymatic degradation by serum components.
Complete Medium @ 4°C	Minimal degradation	Indicates temperature-dependent degradation.
Complete Medium @ 37°C (Light Protected)	Less degradation than standard condition	Points to photosensitivity of the compound.
PBS @ 37°C	Degradation observed	Suggests pH-mediated or oxidative degradation independent of media components.

Guide 2: Mitigating Iristectorigenin A Instability

Based on the insights from your investigation, apply the following strategies to enhance compound stability.

Caption: Strategies to minimize Iristectorigenin A degradation.

Experimental Protocols

Protocol 1: HPLC-Based Stability Assessment of Iristectorigenin A

This protocol provides a framework for quantifying the stability of Iristectorigenin A in your cell culture medium.

Materials:

• Iristectorigenin A

• DMSO (cell culture grade)

• Your specific cell culture medium (e.g., DMEM, RPMI-1640)

• Phosphate-Buffered Saline (PBS)

• HPLC system with a UV detector

• C18 reverse-phase HPLC column

• Acetonitrile (HPLC grade)

• Formic acid (HPLC grade)

• Water (HPLC grade)

Procedure:

• Stock Solution Preparation: Prepare a 10 mM stock solution of Iristectorigenin A in DMSO. Store in amber vials at -20°C.

• Working Solution Preparation: On the day of the experiment, dilute the stock solution in your cell culture medium to the final desired concentration (e.g., 10 µM). Prepare enough for all time points.

• Incubation: Place the prepared medium in your cell culture incubator (37°C, 5% CO2).

• Sampling: At designated time points (e.g., 0, 2, 4, 8, 24 hours), remove an aliquot (e.g., 500 µL) of the medium. Immediately store the aliquot at -80°C until analysis.

• Sample Preparation for HPLC:

  • Thaw the samples.

  • To precipitate proteins, add an equal volume of ice-cold acetonitrile.

  • Vortex for 30 seconds.

  • Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C.

  • Transfer the supernatant to an HPLC vial.

• HPLC Analysis:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A typical gradient would be to start with a low percentage of B, and gradually increase it to elute the compound. An example gradient is 15-95% B over 20 minutes.[13]

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: Monitor at the absorbance maximum of Iristectorigenin A (determine this by a UV scan, typically around 260 nm for isoflavones).

  • Injection Volume: 10-20 µL.

• Data Analysis:

  • Integrate the peak area of Iristectorigenin A at each time point.

  • Normalize the peak area at each time point to the peak area at T=0.

  • Plot the percentage of remaining Iristectorigenin A against time.

Understanding Degradation Pathways

While specific degradation pathways for Iristectorigenin A are not extensively documented, we can infer potential mechanisms based on its isoflavone structure.

Potential Degradation Pathways of Iristectorigenin A

Caption: Potential degradation pathways for Iristectorigenin A.

• Oxidative Degradation: The phenolic hydroxyl groups on the Iristectorigenin A molecule are susceptible to oxidation, potentially leading to the formation of catechols and other hydroxylated metabolites.[9][10]

• pH-Mediated Hydrolysis: At alkaline pH, phenolic compounds can become unstable, potentially leading to cleavage of the heterocyclic ring structure.[4][5]

• Enzymatic Degradation: Enzymes in serum, such as demethylases, could potentially remove the methoxy groups from the Iristectorigenin A structure.[15]

Concluding Remarks

The stability of Iristectorigenin A in cell culture media is a critical parameter that must be controlled to ensure the validity of your experimental data. By systematically investigating the potential causes of degradation and implementing the mitigation strategies outlined in this guide, you can significantly improve the reproducibility and reliability of your research. Always remember to validate the stability of your compound under your specific experimental conditions.

References

• Kulling, S. E., Lehmann, L., & Metzler, M. (2002). Oxidative metabolism and genotoxic potential of major isoflavone phytoestrogens. Journal of Chromatography B, 777(1-2), 211-218. [Link]

• Setchell, K. D. R., & Clerici, C. (2010). The Biochemistry, Chemistry and Physiology of the Isoflavones in Soybeans and their Food Products. Journal of the American College of Nutrition, 29(sup3), 209S-231S. [Link]

• Yue, Y., Chang, S. K., & Liu, Z. (2010). Thermal dynamic properties of isoflavones during dry heating. Food Chemistry, 123(3), 635-640. [Link]

• Nurdiana, S., Goh, Y. M., & Ahmad, H. (2017). Isoflavones in Soybean as a Daily Nutrient: The Mechanisms of Action and How They Alter the Pharmacokinetics of Drugs. Current Drug Metabolism, 18(11), 984-1003. [Link]

• Reiter, E., Beck, V., Medjakovic, S., & Jungbauer, A. (2009). Isoflavones are safe compounds for therapeutical applications - Evaluation of in vitro data. Maturitas, 63(4), 332-340. [Link]

• Uifălean, A., Schneider, S., Ionescu, C., Lalk, M., & Iuga, C. A. (2016). Thermal degradation kinetics of isoflavone aglycones from soy and red clover. Journal of Agricultural and Food Chemistry, 64(1), 211-218. [Link]

• SCIEX. (2020). Quantitative LC-MS Solution for Targeted Analysis of Cell Culture Media. SCIEX Technical Note. [Link]

• Karpitskiy, V. V., Novikova, V. V., & Muzykantov, A. A. (2020). Development of approach for flavonoid profiling of biotechnological raw materials Iris sibirica L. by HPLC with high‐resolution tandem mass spectrometry. Journal of Separation Science, 43(4), 869-879. [Link]

• Rekha, C. R., & Vijayalakshmi, G. (2010). Enzymic Transformation of Isoflavone Phytoestrogens in Soymilk by β‐Glucosidase‐Producing Bifidobacteria. Journal of food science, 75(8), M523-M528. [Link]

• Liu, J., Xia, T., Li, Y., Wang, Y., Zhang, Y., & Si, N. (2021). Identification of the metabolites produced following Iris tectorum Maxim oral administration and a network pharmacology-based analysis of their potential pharmacological properties. Xenobiotica, 51(3), 351-363. [Link]

• Wang, J., Yue, Y. D., Tang, F., & Sun, J. (2011). Analysis of flavonoids and phenolic acids in Iris tectorum by HPLC-DAD-ESI-MSn. Zhongguo Zhong yao za zhi= Zhongguo zhongyao zazhi= China journal of Chinese materia medica, 36(15), 2059-2063. [Link]

• Khan, H., Nabavi, S. M., Sureda, A., Mehter, N., & Atanasov, A. G. (2018). Iristectorigenin A: Advances on Its Resources, Biological Activities, Molecular Mechanisms of Action, and Future Perspectives. Current pharmaceutical design, 24(33), 3936-3943. [Link]

• Friedman, M., & Jürgens, H. S. (2000). Effect of pH on the stability of plant phenolic compounds. Journal of agricultural and food chemistry, 48(6), 2101-2110. [Link]

• Berthois, Y., Katzenellenbogen, J. A., & Katzenellenbogen, B. S. (1986). Phenol red in tissue culture media is a weak estrogen: implications concerning the study of estrogen-responsive cells in culture. Proceedings of the National Academy of Sciences, 83(8), 2496-2500. [Link]

• Lee, S. J., Yum, S., Kim, S. S., & Kim, Y. (2024). pH-dependent stability of major betalains in the encapsulated beetroot extracts (Beta vulgaris L.). Food Science & Nutrition, 12(3), 1647-1656. [Link]

• Rollando, R., & Warsidah, W. (2021). An HPLC-DAD Method to Quantify Flavonoids in Sonchus arvensis and Able to Classify the Plant Parts and Their Geographical Area through Principal Component Analysis. Molecules, 26(3), 573. [Link]

• Jones, B. R., Schultz, G. A., & Swart, P. J. (2020). Optimized LC-MS/MS methods for quantifying antibody–drug conjugate payloads in cell culture media containing phenol red. Bioanalysis, 12(23), 1685-1695. [Link]

• Rajakumar, C., & R, S. (2021). Effect of phenol red on cell cultures. Thai Journal of Pharmaceutical Sciences, 45(1), 1-5. [Link]

• Wu, A. H., Ziegler, R. G., Nomura, A. M., West, D. W., Kolonel, L. N., Horn-Ross, P. L., ... & Pike, M. C. (2000). Dietary isoflavones affect sex hormone-binding globulin levels in postmenopausal women. The Journal of Clinical Endocrinology & Metabolism, 85(8), 2797-2800. [Link]

• Paulitsch, A., Schirk, R., & Luf, W. (2022). pH-dependent structural diversity of profilin allergens determines thermal stability. Frontiers in Allergy, 3, 963964. [Link]

• Greiwe, M., & Arlinghaus, H. F. (2003). Dietary soy containing phytoestrogens does not have detectable estrogenic effects on hepatic protein synthesis in postmenopausal women. The American journal of clinical nutrition, 78(3), 427-432. [Link]

• Adhikari, S., Dong, L., & Huss, R. (2022). A comprehensive study to identify and characterize major degradation products of Ivermectin drug substance including its degradation pathways using LC-HRMS and NMR. Journal of pharmaceutical and biomedical analysis, 215, 114730. [Link]

• Gandía-Herrero, F., Escribano, J., & García-Carmona, F. (2016). pH-dependent stability of red beet extract (Beta vulgaris l.) microcapsules produced by spray drying or freeze drying. Food chemistry, 190, 229-236. [Link]

• Bakiri, A., Hubert, P., Ceccato, A., & Hubert, P. (2001). Identification of degradation products of diclofenac by electrospray ion trap mass spectrometry. Journal of pharmaceutical and biomedical analysis, 24(5-6), 921-929. [Link]

• Etxabide, A., Urdanpilleta, M., de la Caba, K., & Guerrero, P. (2021). Color stability and pH-indicator ability of curcumin, anthocyanin and betanin containing colorants under different storage conditions for intelligent packaging development. Food Control, 121, 107632. [Link]

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Refinement of Iristectorigenin A extraction to increase yield from natural sources

Welcome to the technical support center dedicated to enhancing the extraction yield of Iristectorigenin A from its natural sources, primarily the rhizomes of plants from the Iridaceae family, such as Iris tectorum Maxim.[1] This guide is designed for researchers, scientists, and drug development professionals, providing in-depth troubleshooting, frequently asked questions (FAQs), and optimized protocols to overcome common challenges in natural product extraction.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common issues encountered during the extraction of Iristectorigenin A and other flavonoids.

Q1: My Iristectorigenin A yield is consistently low. What are the likely causes?

Several factors can contribute to low yields. A systematic evaluation of your process is crucial.[2]

• Inappropriate Solvent Choice: Iristectorigenin A is an isoflavone aglycone, which makes it less polar than its glycoside counterparts.[3] While hydroalcoholic mixtures (like 70% ethanol or methanol) are effective for general flavonoid extraction, less polar solvents or specific optimization are often required for aglycones.[3][4][5]

• Suboptimal Extraction Temperature: Higher temperatures can increase solubility and diffusion, but excessive heat may degrade thermolabile compounds like Iristectorigenin A.[2]

• Incorrect Particle Size: Large plant material particles have a smaller surface area, limiting solvent interaction and diffusion of the target compound.[2]

• Insufficient Extraction Time: The duration of extraction directly impacts the completeness of the process.

Q2: What is the optimal solvent system for extracting Iristectorigenin A?

There is no single "best" solvent, as the ideal choice depends on the specific plant matrix and extraction technique.[3] However, for isoflavones like Iristectorigenin A, the following should be considered:

• Hydroalcoholic Mixtures: A mixture of alcohol (ethanol or methanol) and water is a common starting point.[3] A 70% (v/v) methanol solution has been shown to be effective for extracting isoflavones from Iris tectorum.[6][7] Ethanol is a less toxic, "greener" alternative often preferred for pharmaceutical applications.[3]

• Solvent Polarity: Since Iristectorigenin A is a less polar flavonoid, solvents like acetone, ethyl acetate, or chloroform can also be effective.[3][4] A sequential extraction with solvents of increasing polarity can be used to isolate different compound classes.[3]

• Solvent pH: The pH of the extraction solvent can influence flavonoid stability and recovery. An acidic pH (around 2.5-3.5) has been shown to increase the recovery of some flavonoids.[3]

Q3: Should I use a conventional or a modern extraction technique?

Modern techniques like Ultrasound-Assisted Extraction (UAE) and Microwave-Assisted Extraction (MAE) often provide higher yields in shorter times with reduced solvent consumption compared to conventional methods like maceration or Soxhlet extraction.[3][8][9]

• Ultrasound-Assisted Extraction (UAE): Utilizes acoustic cavitation to disrupt plant cell walls, enhancing solvent penetration and mass transfer.[10] UAE has been shown to be highly effective for extracting isoflavones from Iris tectorum, significantly reducing extraction time.[6][7]

• Microwave-Assisted Extraction (MAE): Uses microwave energy to heat the solvent and plant material, leading to cell rupture and release of target compounds.[11]

Q4: How can I improve the purity of my Iristectorigenin A extract?

Purification is a critical step after initial extraction.

• Liquid-Liquid Partitioning: The crude extract can be partitioned between immiscible solvents (e.g., ethyl acetate and water) to separate compounds based on their polarity.

• Chromatographic Techniques: Column chromatography using silica gel or macroporous resins is commonly employed for the separation and purification of flavonoids.[1] Preparative High-Performance Liquid Chromatography (HPLC) can be used for final purification to obtain high-purity Iristectorigenin A.[1]

Part 2: Troubleshooting Guides

This section provides detailed solutions to specific problems you might encounter during your experiments.

Troubleshooting Low Yield with Ultrasound-Assisted Extraction (UAE)

Problem	Potential Cause	Recommended Solution
Consistently low yield despite using UAE.	Suboptimal UAE parameters.	Optimize the following parameters: • Solvent Concentration: For Iristectorigenin A from Iris tectorum, a 70% (v/v) methanol solution has been found to be optimal.[6][7] • Temperature: An extraction temperature of around 45°C can enhance yield.[6][7] • Solvent-to-Solid Ratio: A ratio of 15 mL/g has been successfully used.[6][7] • Ultrasound Power: A power of 150 W has been shown to be effective.[6][7] Excessive power can lead to degradation.[12] • Extraction Time: An extraction time of 45 minutes may be sufficient with optimized parameters.[6][7]
Yield plateaus or decreases with longer sonication time.	Degradation of Iristectorigenin A.	The heat generated during sonication can degrade thermolabile compounds.[8] Use an ultrasonic bath with temperature control to maintain the optimal temperature.
Inconsistent results between batches.	Variability in plant material or inconsistent particle size.	Ensure the plant material is from a consistent source and is finely powdered to a uniform particle size (e.g., 60-80 mesh) to maximize surface area for extraction.[6][7]

Troubleshooting Impurities in the Final Product

Problem	Potential Cause	Recommended Solution
Presence of highly polar impurities (e.g., sugars, glycosides).	Initial extraction with a highly polar solvent system.	Perform a preliminary wash of the plant material with a non-polar solvent like hexane to remove lipids. After the main extraction, perform a liquid-liquid partitioning of the crude extract against water to remove water-soluble impurities.
Co-extraction of other flavonoids with similar polarity.	Insufficient separation during purification.	Employ multi-step chromatographic purification. Start with column chromatography on silica gel or a macroporous resin, followed by preparative HPLC for fine separation.
Final product is an amorphous powder instead of crystalline.	Presence of minor impurities inhibiting crystallization.	Recrystallize the purified Iristectorigenin A from a suitable solvent system (e.g., methanol/water, ethanol/water).

Part 3: Optimized Experimental Protocol - Ultrasound-Assisted Extraction (UAE) of Iristectorigenin A

This protocol details a step-by-step method for the efficient extraction and purification of Iristectorigenin A from Iris tectorum rhizomes, based on optimized parameters from scientific literature.

I. Materials and Equipment

• Dried and powdered Iris tectorum rhizomes (particle size 60-80 mesh)

• Methanol (HPLC grade)

• Deionized water

• Ethyl acetate (HPLC grade)

• Hexane (HPLC grade)

• Ultrasonic bath with temperature and power control

• Rotary evaporator

• Centrifuge

• Silica gel for column chromatography

• Glassware (beakers, flasks, separating funnel)

II. Extraction Workflow Diagram

Caption: Workflow for Iristectorigenin A extraction and purification.

III. Step-by-Step Methodology

• Plant Material Preparation:

  • Thoroughly wash and dry the rhizomes of Iris tectorum.

  • Grind the dried rhizomes into a fine powder and sieve to a particle size of 60-80 mesh.[6][7]

• Ultrasound-Assisted Extraction:

  • Weigh 10 g of the powdered plant material and place it into a 250 mL Erlenmeyer flask.

  • Add 150 mL of 70% (v/v) methanol in deionized water to achieve a solid-to-liquid ratio of 1:15.[6][7]

  • Place the flask in the ultrasonic bath.

  • Set the temperature to 45°C and the ultrasound power to 150 W.[6][7]

  • Sonicate for 45 minutes.[6][7]

• Filtration and Concentration:

  • After extraction, filter the mixture through Whatman No. 1 filter paper.

  • Concentrate the filtrate using a rotary evaporator under reduced pressure to obtain the crude extract.

• Liquid-Liquid Partitioning:

  • Suspend the crude extract in 100 mL of deionized water.

  • Transfer the suspension to a separating funnel and partition it three times with 100 mL of ethyl acetate.

  • Combine the ethyl acetate fractions and concentrate them using a rotary evaporator.

• Column Chromatography:

  • Pack a glass column with silica gel slurried in hexane.

  • Dissolve the concentrated ethyl acetate fraction in a minimal amount of a suitable solvent and load it onto the column.

  • Elute the column with a gradient of hexane and ethyl acetate, gradually increasing the polarity.

  • Collect fractions and monitor them by Thin Layer Chromatography (TLC) to identify those containing Iristectorigenin A.

• Final Purification:

  • Combine the fractions rich in Iristectorigenin A and concentrate them.

  • For obtaining a high-purity compound, subject the concentrated fraction to preparative HPLC.

Part 4: Data Summary Tables

Table 1: Influence of Solvent on Flavonoid Extraction

Solvent System	Polarity	Target Flavonoids	Advantages	Disadvantages
Methanol/Ethanol	High	Polar (Glycosides)	Effective, low toxicity (ethanol).[3]	Can be less efficient for less polar compounds.[3]
Aqueous Alcohol	High	Broad range	Swells plant material, increasing surface area.[3]	May extract a wide range of compounds, requiring further purification.
Acetone	Medium	Less Polar (Flavones, Flavanones)	Good for a range of flavonoid polarities.[4]	Flammable, can interfere with some assays.[3]
Ethyl Acetate	Medium-Low	Less Polar (Aglycones)	Good selectivity for less polar compounds.[3]	Lower yield for polar flavonoids.[3]

Table 2: Comparison of Extraction Techniques for Isoflavones from Iris tectorum

Extraction Method	Extraction Time	Relative Yield	Key Advantages
Maceration	18 hours	Lower	Simple, requires minimal equipment.
Soxhlet Extraction	6 hours	Moderate	Automated, requires less solvent than maceration.[13]
Ultrasound-Assisted Extraction (UAE)	45 minutes	Highest	Rapid, high efficiency, lower solvent consumption.[6][7]

Part 5: Mechanistic Insights

Mechanism of Ultrasound-Assisted Extraction

The efficiency of UAE is primarily attributed to the phenomenon of acoustic cavitation.

Caption: Mechanism of Ultrasound-Assisted Extraction (UAE).

The implosion of cavitation bubbles near the plant material surface generates powerful microjets and shockwaves that disrupt the cell walls, facilitating the release of intracellular contents, including Iristectorigenin A, into the solvent.[10] This enhanced mass transfer significantly reduces the required extraction time and can lead to higher yields.

References

• Chen, Y., et al. (2008). Extraction of Flavonoids From Natural Sources Using Modern Techniques. Frontiers in Chemistry, 8, 507887. [Link]

• Chaves, J. O., et al. (2020). A brief overview on the methods for extraction and identification of flavonoids. E3S Web of Conferences, 164, 08003. [Link]

• Bucar, F., et al. (2013). Natural Products' Extraction and Isolation-Between Conventional and Modern Techniques. Frontiers in Natural Products, 1, 873808. [Link]

• Sun, Y., et al. (2011). Ultrasound-assisted extraction of five isoflavones from Iris tectorum Maxim. Separation and Purification Technology, 78(1), 49-54. [Link]

• Li, Y., et al. (2017). Selection and optimisation of extraction technique for the preparation of phenolic. CABI Digital Library. [Link]

• Petrova, V., et al. (2022). Selectivity of Current Extraction Techniques for Flavonoids from Plant Materials. Molecules, 27(19), 6283. [Link]

• Sun, Y., et al. (2011). Ultrasound-assisted extraction of five isoflavones from Iris tectorum Maxim. COVIDScholar. [Link]

• Bucar, F., et al. (2013). Natural Products' Extraction and Isolation-Between Conventional and Modern Techniques. ResearchGate. [Link]

• Elite Extraction. (2025). Top Challenges in Extraction Processes and How to Resolve Them. [Link]

• Wang, J., et al. (2011). Ionic liquid based ultrasonic assisted extraction of isoflavones from Iris tectorum Maxim and subsequently separation and purification by high-speed counter-current chromatography. COVIDScholar. [Link]

• ResearchGate. (n.d.). Iristectorigenin A: Advances on Its Resources, Biological Activities, Molecular Mechanisms of Action, and Future Perspectives. [Link]

• Jacobs, H. (n.d.). Problems that Can Occur when Assaying Extracts to Pure Compounds in Biological Systems. [Link]

• Master Organic Chemistry. (2016). Natural Product Extraction: How to Isolate Molecules From Organisms. [Link]

• Sun, Y., et al. (2011). Ultrasound-assisted extraction of five isoflavones from Iris tectorum Maxim. PubMed. [Link]

• Google Patents. (n.d.). KR100856486B1 - Method for Extracting Tectoridine and Tettorigenin from Panax Root Root Using Hot-High Pressure Solvent Extraction.

• Machado, A. P. D. F., et al. (2020). Extraction of Flavonoids From Natural Sources Using Modern Techniques. Frontiers in Chemistry, 8, 507887. [Link]

• Vladić, J., et al. (2022). Modern Techniques for Flavonoid Extraction—To Optimize or Not to Optimize? Molecules, 27(22), 8003. [Link]

• Gebremedhin, G., et al. (2023). Different extraction methods and various screening strategies for plants. European Journal of Biotechnology and Bioscience, 11(1), 1-10. [Link]

• R Discovery. (n.d.). Microwave-assisted Extraction Method Research Articles. [Link]

• Vladić, J., et al. (2022). Modern Techniques for Flavonoid Extraction—To Optimize or Not to Optimize? ResearchGate. [Link]

• National Center for Biotechnology Information. (n.d.). Iristectorigenin A. PubChem. [Link]

• González-Rivera, S., et al. (2022). Optimization of an Ultrasound-Assisted Extraction Method Applied to the Extraction of Flavonoids from Moringa Leaves (Moringa oleífera Lam.). Molecules, 27(19), 6283. [Link]

• El-Houri, R. B., et al. (2023). Extraction Methods Applied to Natural Lamiaceae-Derived Compounds: An Overview Based on Patents. Molecules, 28(21), 7291. [Link]

• Circuncisão, A. R., et al. (2022). Exploring Ultrasound, Microwave and Ultrasound–Microwave Assisted Extraction Technologies to Increase the Extraction of Bioactive Compounds and Antioxidants from Brown Macroalgae. Molecules, 27(19), 6283. [Link]

• Mbous, Y. P., et al. (2017). Solubility and Stability of Some Pharmaceuticals in Natural Deep Eutectic Solvents-Based Formulations. Molecules, 22(10), 1645. [Link]

• Chan, C. H., et al. (2021). Optimizing Conditions for Microwave-Assisted Extraction of Polyphenolic Content and Antioxidant Activity of Barleria lupulina Lindl. Plants, 10(4), 748. [Link]

• Sridhar, V., et al. (2013). Solubility, Stability, Physicochemical Characteristics and In Vitro Ocular Tissue Permeability of Hesperidin: a Natural Bioflavonoid. Pharmaceutical Research, 30(10), 2548–2559. [Link]

• Abdullah, N. A., et al. (2021). Comparative Studies on Different Extraction Methods of Centella asiatica and Extracts Bioactive Compounds Effects on Antimicrobial Activities. Plants, 10(4), 748. [Link]

• Zhang, Y., et al. (2023). Optimized solubility and bioavailability of genistein based on cocrystal engineering. Journal of Pharmaceutical and Biomedical Analysis, 234, 115599. [Link]

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Addressing off-target effects of Iristectorigenin A in cellular assays

Technical Support Center: Iristectorigenin A

A Guide for Researchers on Navigating Off-Target Effects in Cellular Assays

From the desk of the Senior Application Scientist,

Welcome to the technical support center for Iristectorigenin A. As a naturally occurring isoflavone, Iristectorigenin A has garnered significant interest for its diverse biological activities, including anti-inflammatory, antioxidant, and anti-tumor effects.[1] Its primary mechanism of action is often attributed to the inhibition of specific signaling pathways. However, like many small molecules, ensuring its specificity in cellular assays is paramount to generating reproducible and reliable data.

This guide is designed to provide you, our fellow researchers, with practical, in-depth troubleshooting advice to identify, validate, and mitigate potential off-target effects of Iristectorigenin A. We will delve into the causality behind experimental choices, provide validated protocols, and offer a framework for ensuring the integrity of your results.

Section 1: Key Pharmacological Properties of Iristectorigenin A

Understanding the known targets of Iristectorigenin A is the first step in designing well-controlled experiments. While its profile is not as extensively mapped as some synthetic drugs, current research points to several key interactions.

Primary Intended Target: The primary inhibitory activity of Iristectorigenin A is against the Transforming Growth Factor-beta (TGF-β) type I receptors, specifically Activin receptor-like kinase 4 (ALK4) and ALK5 .[2][3][4] These kinases are crucial mediators of the TGF-β signaling pathway, which regulates a multitude of cellular processes, including proliferation, differentiation, and apoptosis.

Known Off-Targets: A significant off-target activity has been identified against the Phosphoinositide 3-kinase (PI3K) pathway.[5] The PI3K/Akt/mTOR pathway is a central regulator of cell survival, growth, and metabolism, and its unintended inhibition can lead to phenotypic observations that are independent of ALK4/5 inhibition.[6][7]

Table 1: Comparative Inhibitory Concentrations (IC50) of Iristectorigenin A

Target Family	Specific Kinase	Reported IC50 (Approximate)	Significance
Primary Target	ALK5 (TGF-βRI)	~100 nM	Potent inhibition of the canonical TGF-β pathway.[3]
Primary Target	ALK4 (ActR-IB)	~50-150 nM	Potent inhibition of the Activin/Nodal pathway.[3]
Known Off-Target	PI3K (p110α)	~1-5 µM	Moderate inhibition; may become significant at higher treatment concentrations.[5]

Note: IC50 values can vary depending on the assay conditions (biochemical vs. cellular) and the specific isoforms of the kinases.[8][9][10]

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the fundamental difference between on-target and off-target effects?

Q2: I'm observing my desired phenotype (e.g., reduced cell migration) at 10 µM Iristectorigenin A. Is it safe to assume this is an on-target effect?

A2: Not necessarily. As indicated in Table 1, a concentration of 10 µM is well above the IC50 for ALK4/5 but is also in the range where significant inhibition of the PI3K pathway can occur. At such concentrations, the observed phenotype could be a result of ALK4/5 inhibition, PI3K inhibition, or a combination of both. It is crucial to perform validation experiments to dissect these possibilities.

Q3: Why is a Western blot for phosphorylated proteins a good method for validating cellular target engagement?

A3: Kinase inhibitors work by preventing the phosphorylation of their downstream substrates. A Western blot using phospho-specific antibodies provides direct evidence that the kinase is being inhibited within the cell.[12] For example, confirming that Iristectorigenin A reduces the phosphorylation of Smad2 (a direct substrate of ALK5) is a key on-target validation step. Conversely, checking the phosphorylation status of Akt (a substrate of the PI3K pathway) can validate off-target engagement.

Section 3: Troubleshooting Guide

This section addresses specific issues you might encounter and provides a logical workflow for diagnosing the problem.

Problem 1: My phenotypic result (e.g., apoptosis) is stronger than what is reported with other known ALK5 inhibitors.

• Potential Cause: You are likely observing a cumulative effect from the inhibition of both the on-target (ALK4/5) and an off-target pathway, such as PI3K, which is also a critical cell survival pathway.[6]

• Troubleshooting Workflow:

  • Hypothesis: The observed apoptosis is due to dual inhibition of ALK5 and PI3K.

  • Experiment: Perform a Western blot analysis to probe for key phosphorylation events in both pathways simultaneously.

  • Interpretation: Compare the dose-response of Iristectorigenin A on p-Smad2 (on-target) versus p-Akt (off-target). If you see a reduction in p-Akt at the same concentrations that induce the strong apoptotic phenotype, it strongly suggests an off-target contribution.

  • Next Step: Use a more specific PI3K inhibitor (e.g., LY294002) as a control to see if it phenocopies the effect.[5][13]

Diagram 1: Troubleshooting Workflow for Ambiguous Phenotypes

A logical workflow for diagnosing potential off-target effects.

Problem 2: I am not seeing an effect on my downstream reporter assay for Smad-binding elements, even at high concentrations.

• Potential Cause: While less common, issues can arise from the compound itself, the cells, or the assay.

  • Compound Integrity: The Iristectorigenin A may have degraded.

  • Cellular Resistance: The cell line may have mutations in the TGF-β pathway downstream of the receptor.

  • Assay Sensitivity: The reporter construct may not be sensitive enough.

• Solution:

  • Positive Control: First, validate your assay system. Use TGF-β1 ligand to stimulate the cells; this should strongly activate your reporter. If it doesn't, the problem lies with your cells or reporter.

  • Orthogonal Validation: Use a different, highly specific ALK4/5/7 inhibitor like SB-431542 as a positive control for inhibition.[4] If SB-431542 works but Iristectorigenin A does not, it may point to an issue with your specific batch of the compound.

  • Direct Target Engagement: Perform a Western blot for p-Smad2. This is a more direct and often more sensitive readout of ALK5 activity than a reporter assay.

Diagram 2: Converging and Off-Target Signaling Pathways

Iristectorigenin A's on-target and off-target actions.

Section 4: Key Experimental Protocols

Protocol 1: Validating On- and Off-Target Kinase Inhibition via Western Blot

This protocol allows for the simultaneous assessment of ALK5 and PI3K pathway inhibition in a cellular context.[12]

Objective: To determine the dose-dependent effect of Iristectorigenin A on the phosphorylation of Smad2 (on-target) and Akt (off-target).

Materials:

• Cell line of interest (e.g., HaCaT, MCF7)

• Iristectorigenin A (stock solution in DMSO)

• Complete cell culture medium

• TGF-β1 ligand (for stimulating the on-target pathway)

• Phosphatase and protease inhibitor cocktails

• RIPA buffer

• BCA Protein Assay Kit

• Primary antibodies: anti-phospho-Smad2 (Ser465/467), anti-Smad2, anti-phospho-Akt (Ser473), anti-Akt, anti-GAPDH (or other loading control).

• HRP-conjugated secondary antibodies

• ECL chemiluminescence substrate

Procedure:

• Cell Seeding: Seed cells in 6-well plates to reach 70-80% confluency on the day of the experiment.

• Serum Starvation (Optional but Recommended): To reduce basal Akt phosphorylation, serum-starve the cells for 4-6 hours in a low-serum (0.5%) medium prior to treatment.

• Compound Treatment:

  • Prepare serial dilutions of Iristectorigenin A in your starvation medium (e.g., 0.1, 0.5, 1, 5, 10 µM). Include a DMSO vehicle control.

  • Pre-treat cells with the Iristectorigenin A dilutions or DMSO for 1-2 hours.

• Ligand Stimulation:

  • To robustly activate the ALK5 pathway, add TGF-β1 (e.g., 5 ng/mL final concentration) to all wells (except a negative control well) for 30-60 minutes.

• Cell Lysis:

  • Aspirate medium, wash cells once with ice-cold PBS.

  • Add 100-150 µL of ice-cold RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Scrape cells, transfer lysate to a microfuge tube, and incubate on ice for 30 minutes.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C. Collect the supernatant.

• Protein Quantification: Determine the protein concentration of each lysate using the BCA assay.

• Western Blotting:

  • Normalize all samples to the same protein concentration (e.g., 20 µg).

  • Perform SDS-PAGE, transfer to a PVDF membrane, and block with 5% BSA or non-fat milk.

  • Incubate with primary antibodies overnight at 4°C.

  • Wash and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Wash thoroughly and detect using an ECL substrate.

• Analysis: Quantify the band intensities for p-Smad2 and p-Akt. Normalize these to their respective total protein levels and then to the loading control (GAPDH). Plot the normalized values against the Iristectorigenin A concentration to generate dose-response curves.

References

• BenchChem. (n.d.). Guarding Against Unforeseen Targets: A Guide to Validating the Kinase Inhibitor Specificity of Phenprocoumon.

• ResearchGate. (n.d.). Iristectorigenin A: Advances on Its Resources, Biological Activities, Molecular Mechanisms of Action, and Future Perspectives. Retrieved from [Link]

• PubMed. (2012). Iristectorigenin B isolated from Belamcanda chinensis is a liver X receptor modulator that increases ABCA1 and ABCG1 expression in macrophage RAW 264.7 cells. Retrieved from [Link]

• BenchChem. (n.d.). Validating the Target of a Novel Kinase Inhibitor Using Genetic Approaches: A Comparative Guide.

• PubMed. (2022). Iristectorigenin A exerts novel protective properties against airway inflammation and mucus hypersecretion in OVA-induced asthmatic mice. Retrieved from [Link]

• PubMed. (2004). SB-505124 is a selective inhibitor of transforming growth factor-beta type I receptors ALK4, ALK5, and ALK7. Retrieved from [Link]

• The University of Manchester Research Explorer. (2014). Natural Versus Synthetic Inhibition of the PI3K Pathway Causing Over-Expression and Reduced Apoptosis to HER 2 Leading to ER + / HER2 + Breast Cancer. Retrieved from [Link]

• PubMed. (2022). Identification of phytochemical as a dual inhibitor of PI3K and mTOR: a structure-based computational approach. Retrieved from [Link]

• ResearchGate. (n.d.). Biochemical IC50 values for CC-509 against selected human kinases. Retrieved from [Link]

• PubMed Central. (n.d.). Perspectives of small molecule inhibitors of activin receptor-like kinase in anti-tumor treatment and stem cell differentiation. Retrieved from [Link]

• PubMed. (2002). SB-431542 is a potent and specific inhibitor of transforming growth factor-beta superfamily type I activin receptor-like kinase (ALK) receptors ALK4, ALK5, and ALK7. Retrieved from [Link]

• PubMed. (2015). PI3K inhibitors LY294002 and IC87114 reduce inflammation in carrageenan-induced paw oedema and down-regulate inflammatory gene expression in activated macrophages. Retrieved from [Link]

• Abyntek Biopharma. (2022). How to avoid off-target events in crispr experiments. Retrieved from [Link]

• ResearchGate. (n.d.). PI3K/AKT inhibitor LY294002 (LY) reversed the effects of TEC on.... Retrieved from [Link]

• NIH. (n.d.). Identification and Validation of CRISPR/Cas9 Off-target Activity in Hematopoietic Stem and Progenitor Cells. Retrieved from [Link]

• ResearchGate. (2018). IC 50 profiling against 320 protein kinases: Improving the accuracy of kinase inhibitor selectivity testing. Retrieved from [Link]

• Horizon Discovery. (n.d.). Off-target effects: disturbing the silence of RNA interference (RNAi). Retrieved from [Link]

• CD Genomics. (n.d.). CRISPR Off-Target Validation. Retrieved from [Link]

• CRISPR Medicine News. (n.d.). Strategies to Avoid and Reduce Off-Target Effects. Retrieved from [Link]

• NIH. (n.d.). Targeting microRNAs: a new action mechanism of natural compounds. Retrieved from [Link]

• NIH. (2021). Off-target effects of RNAi correlate with the mismatch rate between dsRNA and non-target mRNA. Retrieved from [Link]

• ResearchGate. (n.d.). Dose-response curves and IC50 values of Src kinase inhibition for.... Retrieved from [Link]

• MDPI. (n.d.). Elucidating the Mechanisms of Chrysanthemum Action on Atopic Dermatitis via Network Pharmacology and Machine Learning. Retrieved from [Link]

• SlideShare. (2017). Getting Started and Troubleshooting Tips for RNAscope® and BaseScope™ Assays. Retrieved from [Link]

• ResearchGate. (2020). Is there supposed to be any correlation between percentage inhibition at different concentrations and IC50 value for kinase inhibitors?. Retrieved from [Link]

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Technical Support Center: Enhancing the Sensitivity of Iristectorigenin A Detection by LC-MS/MS

Welcome to the technical support center for the LC-MS/MS analysis of Iristectorigenin A. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and robust methodologies. As your Senior Application Scientist, my goal is to blend technical precision with practical, field-tested insights to help you overcome common challenges and achieve optimal sensitivity and reproducibility in your analyses.

Introduction to Iristectorigenin A Analysis

Iristectorigenin A is a methoxylated isoflavone found in plants of the Iridaceae family, such as Iris tectorum.[1][2] Its potential therapeutic properties, including anti-inflammatory and antioxidant activities, have made it a compound of significant interest.[2] Accurate quantification, particularly at low concentrations in complex biological matrices, is critical for pharmacokinetic, metabolic, and toxicological studies. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the premier technique for this purpose due to its inherent sensitivity and selectivity.[3][4][5]

However, achieving the desired lower limit of quantification (LLOQ) can be challenging. Common hurdles include low ionization efficiency, matrix-induced signal suppression, poor chromatographic peak shape, and suboptimal fragmentation.[6][7][8] This guide provides a structured approach to method development and troubleshooting to systematically enhance the sensitivity of your Iristectorigenin A assay.

Part 1: Foundational Method Development

A robust and sensitive method begins with a solid foundation. This section provides step-by-step protocols for the key stages of method development, explaining the scientific rationale behind each choice.

Workflow for Iristectorigenin A Method Development

Caption: A logical workflow for developing a sensitive LC-MS/MS method for Iristectorigenin A.

Step 1: Mass Spectrometer Tuning and MRM Transition Selection

The cornerstone of a sensitive MS/MS method is the selection of optimal Multiple Reaction Monitoring (MRM) transitions. This involves identifying the precursor ion and its most stable and intense product ions.

Protocol for Determining MRM Transitions:

• Prepare a Standard Solution: Create a 100-500 ng/mL solution of Iristectorigenin A in 50:50 acetonitrile:water with 0.1% formic acid.

• Direct Infusion: Infuse the solution directly into the mass spectrometer at a low flow rate (e.g., 5-10 µL/min) using a syringe pump.

• Identify the Precursor Ion:

  • Iristectorigenin A has a molecular weight of 330.29 g/mol .[9]

  • Scan in both positive and negative ion modes. In positive mode, look for the protonated molecule [M+H]⁺ at m/z 331.1. In negative mode, look for the deprotonated molecule [M-H]⁻ at m/z 329.1. Flavonoids often show good sensitivity in both modes, but one may provide a better signal-to-noise ratio depending on the instrument and matrix.[10]

• Generate Product Ion Spectra: Perform a product ion scan (or MS/MS scan) on the selected precursor ion (m/z 331.1 or 329.1). Fragment the precursor ion using a range of collision energies (e.g., 10-50 eV) to find the optimal energy for generating the most intense and stable product ions.

• Select MRM Transitions: Based on the fragmentation pattern, select at least two product ions for your MRM method. A common fragmentation for methoxylated isoflavones involves the loss of a methyl radical (CH₃•), followed by losses of carbon monoxide (CO).[1][10]

Table 1: Predicted MRM Transitions for Iristectorigenin A ([M+H]⁺ = 331.1)

Precursor Ion (Q1)	Product Ion (Q3)	Proposed Neutral Loss	Role
331.1	316.1	CH₃• (Methyl radical)	Quantifier
331.1	288.1	CH₃• + CO	Qualifier
331.1	167.0	Retro-Diels-Alder (RDA)	Qualifier

Rationale: The quantifier transition should be the most intense and reproducible fragment, ensuring maximum sensitivity. Qualifier ions confirm the identity of the analyte. The use of triggered MRM (tMRM), if available, can enhance confidence by acquiring a full product ion spectrum when a primary transition is detected.[11]

Step 2: Chromatographic Method Development

Good chromatography is essential to separate Iristectorigenin A from matrix components that can cause ion suppression or enhancement.[6][8]

Protocol for HPLC Method Development:

• Column Selection: A reversed-phase C18 column is the standard choice for flavonoid analysis.[9][12] A column with smaller particles (e.g., ≤1.8 µm) and a narrow internal diameter (e.g., 2.1 mm) can increase sensitivity by producing sharper peaks.[13]

• Mobile Phase:

  • Solvent A: 0.1% Formic Acid in LC-MS grade water. The acid promotes protonation in positive ESI mode, leading to better ionization efficiency.[14]

  • Solvent B: Acetonitrile or Methanol with 0.1% Formic Acid. Acetonitrile often provides better peak shape and lower backpressure.

• Gradient Elution: A gradient elution is necessary to effectively remove matrix components and elute Iristectorigenin A with a sharp peak.

  • Starting Conditions: Begin with a low percentage of organic solvent (e.g., 5-10% B) to retain the analyte and allow polar interferences to wash away.

  • Elution: Gradually increase the percentage of Solvent B to elute Iristectorigenin A. Aim for a retention time of 2-5 minutes for high-throughput analysis.

  • Wash Step: Include a high organic wash (e.g., 95% B) at the end of the gradient to clean the column of any strongly retained compounds.

  • Re-equilibration: Ensure the column is fully re-equilibrated to the initial conditions before the next injection to maintain reproducible retention times.

Step 3: Sample Preparation

The goal of sample preparation is to remove interfering matrix components, such as proteins and phospholipids, which are notorious for causing ion suppression.[8][15] The choice of technique depends on the matrix, required cleanliness, and throughput.

Table 2: Comparison of Sample Preparation Techniques

Technique	Pros	Cons	Best For
Protein Precipitation (PPT)	Fast, simple, inexpensive.	"Dirty" extract, high risk of matrix effects.[16]	Rapid screening, high-concentration samples.
Liquid-Liquid Extraction (LLE)	Cleaner extract than PPT, good recovery.	More labor-intensive, requires solvent optimization.	Biofluids like plasma and urine.
Solid-Phase Extraction (SPE)	Cleanest extract, removes most interferences.[17]	Most complex and expensive, requires method development.	Low-level quantification, complex matrices.

Recommended Protocol: Solid-Phase Extraction (SPE) for Plasma

• Condition: Condition a mixed-mode or reversed-phase SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Load: Pretreat 100 µL of plasma with 200 µL of 4% phosphoric acid in water. Load the pretreated sample onto the SPE cartridge.

• Wash: Wash the cartridge with 1 mL of 5% methanol in water to remove salts and polar interferences.

• Elute: Elute Iristectorigenin A with 1 mL of methanol or acetonitrile.

• Evaporate & Reconstitute: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 90:10 Water:Acetonitrile with 0.1% Formic Acid). This ensures compatibility with the LC system and prevents peak distortion.[18]

Part 2: Troubleshooting Guide & FAQs

This section addresses common issues encountered during the analysis of Iristectorigenin A, providing a logical path to diagnose and resolve them.

Troubleshooting Low Signal / Poor Sensitivity

Caption: A decision tree for troubleshooting low signal intensity for Iristectorigenin A.

Q1: My signal-to-noise ratio is very low, or I see no peak at all. Where do I start?

A1: Start with the most fundamental checks of the LC and MS systems.

• MS System Check:

  • Direct Infusion: Infuse your Iristectorigenin A standard solution directly into the MS. If you see a strong, stable signal, the MS is likely functioning correctly, and the problem lies with the LC separation or sample introduction.

  • No Signal on Infusion: If you get a weak or no signal during infusion, the issue is with the MS.

    • Tuning: Has the instrument been tuned and calibrated recently?

    • Source Contamination: The ESI source may be dirty. Clean the capillary, skimmer, and other source elements according to the manufacturer's guide. Contamination from salts or sample residues can dramatically reduce signal intensity.[7]

    • Parameter Optimization: Re-optimize the ESI source parameters. Even small deviations can have a large impact.[19][20][21]

• LC System Check:

  • System Pressure: Is the pump pressure stable and within the expected range for your method? Fluctuations can indicate a leak or pump issue.

  • Injection: Inject a high-concentration standard. If you still see no peak, there could be a blockage in the injector, tubing, or column.

Q2: I see a peak, but its intensity is much lower in my extracted samples compared to the pure standard. What's causing this?

A2: This is a classic sign of matrix effects , where co-eluting compounds from the biological matrix suppress the ionization of Iristectorigenin A.[22][23]

• Diagnosis: To quantify the matrix effect, compare the peak area of Iristectorigenin A in two samples:

  • Sample A (Post-Extraction Spike): Spike a known amount of Iristectorigenin A into the final extract from a blank matrix sample.

  • Sample B (Neat Solution): Prepare a standard of the same concentration in the reconstitution solvent.

  • Calculation: Matrix Effect (%) = (Peak Area in A / Peak Area in B) * 100

  • A value < 100% indicates ion suppression, while > 100% indicates ion enhancement. A deviation of more than 15-20% is generally considered significant and requires action.[24]

• Solutions:

  • Improve Sample Cleanup: This is the most effective way to remove interfering compounds.[15][16] If you are using protein precipitation, switch to a more rigorous method like LLE or, preferably, SPE.

  • Optimize Chromatography: Modify your LC gradient to better separate Iristectorigenin A from the region where matrix effects occur. Often, phospholipids elute in the middle of a typical reversed-phase gradient. A shallower gradient or a different organic solvent might shift the analyte away from this interference.

  • Use a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS (e.g., ¹³C₃- or D₃-Iristectorigenin A) is the gold standard for compensating for matrix effects. It co-elutes with the analyte and experiences the same degree of ion suppression or enhancement, leading to a consistent analyte/IS peak area ratio and more accurate quantification.

  • Dilute the Sample: If sensitivity allows, diluting the sample extract can reduce the concentration of interfering matrix components, thereby lessening the matrix effect.

Q3: My peak shape is broad or tailing. How does this affect sensitivity and how can I fix it?

A3: Poor peak shape reduces sensitivity by lowering the peak height (signal) relative to the baseline (noise). It also compromises integration accuracy.

• Potential Causes & Solutions:

  • Mismatched Injection Solvent: If the injection solvent is significantly stronger (higher organic content) than the initial mobile phase, it can cause the analyte to move down the column before the gradient starts, resulting in broad or split peaks. Solution: Always reconstitute your final extract in a solvent that is as weak as or weaker than your initial mobile phase.[18]

  • Column Degradation: Over time, columns can lose efficiency due to contamination or degradation of the stationary phase. Solution: Try flushing the column or replacing it. Using a guard column can extend the life of your analytical column.

  • Secondary Interactions: The phenolic hydroxyl groups on Iristectorigenin A can interact with active sites (e.g., residual silanols) on the silica packing material, causing peak tailing. Solution: Ensure your mobile phase is sufficiently acidic (e.g., 0.1% formic acid) to keep these groups protonated and minimize interactions. Using a well-end-capped, high-purity silica column can also help.

  • Extra-Column Volume: Excessive tubing length or fittings with large internal diameters between the injector, column, and detector can contribute to peak broadening. Solution: Minimize the length and diameter of all connections.

Q4: How do I optimize the ESI source parameters for maximum sensitivity?

A4: Optimizing the ion source is critical and should be done systematically for your specific analyte and flow conditions.[25] The optimal settings are often a compromise between efficient droplet formation, desolvation, and ion transfer.

Table 3: ESI Source Parameter Optimization Guide

Parameter	Effect on Signal	Optimization Strategy
Capillary/Spray Voltage	Sets the electric field for droplet charging. Too low = poor ionization. Too high = unstable spray or corona discharge.	Infuse analyte and adjust voltage for maximum stable signal. Typical range: +3 to +5 kV (positive mode).
Nebulizer Gas Pressure	Assists in forming a fine spray of droplets. Too low = large droplets, poor desolvation. Too high = may blow the spray away from the inlet.	Adjust for the most stable signal at your LC flow rate. Higher flow rates generally require higher nebulizer pressure.
Drying Gas Flow & Temperature	Evaporates solvent from the droplets to release gas-phase ions. Too low = incomplete desolvation. Too high = can neutralize ions or degrade thermally labile compounds.	Increase temperature and flow until signal intensity plateaus or begins to decrease. Be cautious with thermally sensitive analytes.

Causality Note: These parameters are often interdependent. For example, a higher mobile phase flow rate may require a higher drying gas temperature and flow to achieve efficient desolvation. A design of experiments (DoE) approach can be used for comprehensive optimization.[19][21]

References

• Agilent Technologies. (2018). Determination of Isoflavones in Soybean by LC/MS/MS.
• Gigvvy Science. (n.d.). Analysis of phytoestrogens from eleven soybean cultivars using LC-MS approach.
• Clarke, D. B., et al. (2013). Determination of phytoestrogens in dietary supplements by LC-MS/MS.
• Rostagno, M. A., et al. (2009). Influence of Sample Preparation on the Assay of Isoflavones. Analytica Chimica Acta.
• Liu, J., & Xia, T. (2021). ESI‐MSⁿ fragmentation pathways of [M − H]⁻ ions of A, tectoridin and tectorigenin‐4′‐O‐β‐D‐glycoside and B, iristectorin A and iristectorin B.
• de la Torre, R., et al. (2020). A Simple and Rapid LC-MS/MS Method for Quantification of Total Daidzein, Genistein, and Equol in Human Urine. Molecules.
• PubChem. (n.d.). Iristectorigenin A.
• Chen, M. L., et al. (2005). Analysis of soy isoflavones in foods and biological fluids: An overview. Journal of Food and Drug Analysis.
• Rostagno, M. A., et al. (2009). Influence of Sample Preparation on the Assay of Isoflavones.
• Rostagno, M. A., et al. (2009). Sample preparation for the analysis of isoflavones from soybeans and soy foods.
• Hughes, N., et al. (2009). Assessing the matrix effects of hemolyzed samples in bioanalysis. Bioanalysis.
• Wernisch, S., & Tausch, M. W. (2019). Design of Experiment Strategy for an Electrospray Ionization Optimization in Supercritical Fluid Chromatography–Mass Spectrometry Coupling.
• Modhave, Y., et al. (2012). Matrix Effect in Bioanalysis: An Overview. International Journal of Pharmaceutical and Phytopharmacological Research.
• Li, W., & Cohen, L. H. (2018).
• Zhou, J., & Yin, Y. (2016). UPLC-ESI-MRM/MS for Absolute Quantification and MS/MS Structural Elucidation of Six Specialized Pyranonaphthoquinone Metabolites From Ventilago harmandiana. Frontiers in Plant Science.
• Tagawa, Y., et al. (2018). LC-MS ESI Parameter Optimization with Bayesian Optimization for High Sensitivity Measurement. Shimadzu Review.
• Chambers, E., et al. (2014). Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis.
• Ye, L., et al. (2018). Systematic Characterisation of the Fragmentation of Flavonoids Using High-Resolution Accurate Mass Electrospray Tandem Mass Spectrometry. Molecules.
• Singh, P., et al. (2019). Iristectorigenin A: Advances on Its Resources, Biological Activities, Molecular Mechanisms of Action, and Future Perspectives.
• Annesley, T. M. (2009). Matrix effect elimination during LC-MS/MS bioanalytical method development. Bioanalysis.
• Wozniak, E., et al. (2016). Optimization of the Electrospray Ionization Source with the Use of the Design of Experiments Approach for the LC–MS-MS Determination of Selected Metabolites in Human Urine. Spectroscopy Online.
• Element Lab Solutions. (n.d.).
• ZefSci. (2023).
• Agilent Technologies. (2018). The Chromatography Detective: Troubleshooting Tips & Tools for LC and LC/MS.
• Dong, M. W. (2001). Systematic Troubleshooting for LC/MS/MS - Part 1: Sample Preparation and Chromatography.
• PerkinElmer. (2021).
• Lee, J., et al. (2020). LC-MS/MS MRM transitions for quantification of compounds 1-10.
• LGC Group. (n.d.).
• Wang, J., et al. (2015). High resolution LC-ESI-TOF-mass spectrometry method for fast separation, identification, and quantification of 12 isoflavones in soybeans and soybean products. Journal of Agricultural and Food Chemistry.
• Gómez, J. D., et al. (2018). Flavonoid profiling by liquid chromatography coupled to mass spectrometry (LC/MS). Protocols.io.
• Ye, L., et al. (2018). Systematic Characterisation of the Fragmentation of Flavonoids Using High-Resolution Accurate Mass Electrospray Tandem Mass Spectrometry. Molecules.
• Agilent Technologies. (2017). Improved LC/MS/MS Pesticide Multiresidue Analysis Using Triggered MRM and Online Dilution.
• Zhang, N., et al. (2021). MS/MS spectra and the proposed fragmentation pathway of formononetin (a), liquiritigenin (b), and isoliquiritigenin (c).
• Li, P., et al. (2013). Analytical method for the accurate determination of tricothecenes in grains using LC-MS/MS: a comparison between MRM transition and MS3 quantitation. Analytical and Bioanalytical Chemistry.
• Hsu, C. C., et al. (2023). Identification of Metabolite Interference Is Necessary for Accurate LC-MS Targeted Metabolomics Analysis. Analytical Chemistry.

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Mitigating cytotoxicity of Iristectorigenin A at high concentrations

Technical Support Center: Iristectorigenin A

Introduction

Iristectorigenin A, an isoflavone found in the rhizomes of several plant species including Belamcanda chinensis, has garnered significant interest for its therapeutic potential in a range of diseases, including cancer, inflammation, and metabolic disorders.[1] Researchers leveraging its potent biological activities often encounter a critical experimental hurdle: dose-dependent cytotoxicity that can obscure targeted therapeutic effects. At elevated concentrations, flavonoids like Iristectorigenin A can induce off-target stress responses, leading to widespread cell death that is independent of the intended mechanistic pathway.

This guide provides a comprehensive technical resource for researchers, scientists, and drug development professionals to understand, identify, and mitigate the high-concentration cytotoxicity of Iristectorigenin A. By moving beyond simple dose reduction, we will explore the underlying mechanisms of this toxicity and provide actionable troubleshooting strategies and detailed experimental protocols to help you achieve a clear therapeutic window in your in vitro models.

Frequently Asked Questions (FAQs)

Q1: What is the proposed therapeutic mechanism of Iristectorigenin A?

A1: Iristectorigenin A is known to modulate several critical cellular signaling pathways. Its biological activities are often linked to the regulation of pathways such as PI3K/Akt and MAPK, which are fundamental to processes like cell proliferation, inflammation, and apoptosis.[1][2] For instance, its anti-inflammatory effects have been associated with the suppression of the MAPK signaling pathway, thereby reducing the production of pro-inflammatory cytokines.[2]

Q2: Why does Iristectorigenin A become cytotoxic at high concentrations?

A2: Like many phenolic compounds and flavonoids, Iristectorigenin A can switch from being an antioxidant at low doses to a pro-oxidant at higher concentrations.[1][3] This transition is a key reason for its cytotoxicity. At high concentrations, it can lead to a significant increase in intracellular Reactive Oxygen Species (ROS).[4][5] This elevated oxidative stress can overwhelm the cell's antioxidant defenses, leading to damage of lipids, proteins, and DNA, ultimately triggering cell death pathways.[6]

Q3: Is the observed cell death apoptosis or necrosis?

A3: The mode of cell death can be concentration-dependent. At lower, therapeutically relevant concentrations, Iristectorigenin A often induces programmed cell death, or apoptosis, in target cells (e.g., cancer cells) by modulating signaling pathways.[1] However, at high concentrations, the excessive ROS production can lead to cellular damage so severe that it triggers necrosis, an uncontrolled form of cell death characterized by loss of membrane integrity and the release of cellular contents, which can provoke an inflammatory response.[7][8][9] It is crucial to distinguish between these two forms of cell death in your experiments.

Q4: Can my experimental setup influence the cytotoxicity of Iristectorigenin A?

A4: Absolutely. Factors such as cell density, serum concentration in the media, and the duration of exposure can all modulate the cytotoxic effects. For example, cells at a lower confluency may be more susceptible to the compound's effects. Similarly, components in serum can sometimes bind to and sequester small molecules, reducing their effective concentration. Prolonged exposure times will naturally amplify both therapeutic and toxic effects.

Troubleshooting Guides

This section addresses specific issues you may encounter and provides a logical workflow for diagnosing and solving the problem.

Problem 1: Significant Cell Death Observed at Target Therapeutic Concentration

You've determined a target concentration from the literature, but in your cell line, it's causing widespread cell death, preventing you from studying the intended therapeutic effect.

Causality: The first step is to determine if the cell death is programmed (apoptosis), which might be an intended effect in cancer studies, or uncontrolled (necrosis), which suggests generalized toxicity.[10][11]

Experimental Solution: Perform a dual-staining assay using Annexin V and a viability dye like Propidium Iodide (PI) or DAPI, followed by flow cytometry analysis.

• Apoptotic cells: Annexin V positive, PI/DAPI negative (early) or positive (late).

• Necrotic cells: Annexin V negative or positive, PI/DAPI positive.[7]

• Live cells: Annexin V negative, PI/DAPI negative.

This will quantitatively differentiate between apoptosis and necrosis, providing the first clue as to whether you are observing a targeted effect or general cytotoxicity.

Causality: As high-concentration flavonoid cytotoxicity is often linked to ROS production, quantifying intracellular ROS levels is a critical diagnostic step.[4][5][12]

Experimental Solution: Measure intracellular ROS using a fluorescent probe like 2',7'-dichlorodihydrofluorescein diacetate (DCFDA). Treat your cells with Iristectorigenin A in the presence and absence of an antioxidant co-treatment, such as N-acetyl-L-cysteine (NAC).

• If ROS levels are high and NAC rescues cell viability: This strongly indicates that the cytotoxicity is mediated by oxidative stress.

• If ROS levels are unchanged and NAC has no effect: The cytotoxicity is likely mediated by another off-target mechanism.

This workflow helps to pinpoint the primary driver of the unwanted cell death.

Caption: Troubleshooting workflow for high cytotoxicity.

Problem 2: How to Mitigate ROS-Mediated Cytotoxicity to Unmask Therapeutic Effects

You've confirmed that high concentrations of Iristectorigenin A are causing cytotoxicity via oxidative stress. How can you reduce this off-target effect while preserving the on-target activity?

Rationale: The most direct approach is to buffer the cell's antioxidant capacity. N-acetyl-L-cysteine (NAC) is a glutathione precursor and a robust ROS scavenger that can neutralize the pro-oxidant effects of high-concentration flavonoids without necessarily interfering with all signaling pathways.[13]

Implementation:

• Determine the lowest effective concentration of NAC for your cell line (typically 1-5 mM).

• Pre-treat cells with NAC for 1-2 hours before adding Iristectorigenin A.

• Perform your primary functional assay (e.g., western blot for a specific protein, cytokine measurement) to see if the therapeutic effect is now observable in the absence of widespread cell death.

Rationale: The cytotoxicity of a drug can be influenced by its bioavailability and peak concentration at the cellular level.[14] Modifying the formulation can help achieve a more sustained and less aggressive exposure. While more common in vivo, these principles can be applied in vitro.

Implementation:

• Complexation with Cyclodextrins: Cyclodextrins can encapsulate hydrophobic molecules like Iristectorigenin A, potentially leading to a more gradual release and reducing the immediate cytotoxic shock.[15]

• Liposomal Formulation: Encapsulating Iristectorigenin A in liposomes can alter its cellular uptake mechanism and release kinetics, which may reduce acute toxicity.[16]

Rationale: Continuous high-dose exposure may overwhelm cellular repair and defense mechanisms. A pulsed or intermittent dosing schedule allows cells time to recover between treatments.

Implementation: Instead of a continuous 24-hour treatment, try a schedule such as:

• 4-6 hours of treatment with a high concentration of Iristectorigenin A.

• Wash out the compound and replace it with fresh media.

• Allow cells to recover for 18-20 hours before analysis. This approach can sometimes be sufficient to trigger the desired signaling cascade without inducing terminal cytotoxicity.

Key Experimental Protocols

Protocol 1: ROS Detection with DCFDA

• Cell Plating: Seed cells in a 96-well black, clear-bottom plate at a density that will result in 70-80% confluency on the day of the experiment.

• Treatment:

  • Remove media and wash cells once with warm, serum-free media or PBS.

  • Load cells with 10 µM DCFDA in serum-free media for 30 minutes at 37°C.

  • Wash cells twice with serum-free media to remove excess probe.

  • Add your treatments: Vehicle control, Iristectorigenin A (at various concentrations), positive control (e.g., 100 µM H₂O₂), and Iristectorigenin A + NAC.

• Incubation: Incubate for the desired time period (e.g., 1, 4, or 24 hours).

• Measurement: Read the fluorescence on a plate reader with excitation at ~485 nm and emission at ~535 nm.

• Validation: It is crucial to run a parallel plate for a cell viability assay (e.g., MTT or CellTiter-Glo) to normalize the fluorescence signal to the number of viable cells.

Protocol 2: Apoptosis vs. Necrosis via Annexin V/PI Staining

• Cell Treatment: Seed cells in a 6-well plate. Treat with Vehicle, Iristectorigenin A, and a positive control for apoptosis (e.g., Staurosporine).

• Cell Harvesting: After treatment, collect both the supernatant (containing floating/dead cells) and the adherent cells (after trypsinization). This is critical to avoid underrepresenting the dead cell population.

• Staining:

  • Wash the collected cells with cold PBS.

  • Resuspend cells in 1X Annexin V Binding Buffer.

  • Add FITC-conjugated Annexin V and Propidium Iodide (PI) to the cell suspension.

  • Incubate for 15 minutes at room temperature in the dark.

• Analysis: Analyze the samples by flow cytometry immediately.

  • FITC-A channel for Annexin V.

  • PerCP-Cy5-5-A or similar channel for PI.

  • Gate on the live cell population from an unstained control first.

Signaling Pathway Visualization

Iristectorigenin A's effects, both therapeutic and cytotoxic, are mediated through complex signaling networks. At high concentrations, the induction of ROS can non-specifically activate stress-related pathways like MAPK, while simultaneously interfering with pro-survival pathways like PI3K/Akt.

Caption: Iristectorigenin A's dual signaling impact at high doses.

Data Summary Table

Parameter	Low Concentration (Therapeutic)	High Concentration (Cytotoxic)	Mitigation Strategy
Primary Mechanism	Modulation of specific pathways (e.g., PI3K/Akt, MAPK)[1][2]	Massive ROS production[4][5]	Co-treatment with NAC
Mode of Cell Death	Primarily Apoptosis[1]	Primarily Necrosis[7][8]	Differentiate with Annexin V/PI
Experimental Goal	Characterize specific protein changes, functional outcomes	Observe general cell death	Unmask therapeutic window
Typical Conc. Range	Varies by cell line (e.g., 1-20 µM)	Varies by cell line (e.g., >50 µM)	Dose-response titration

References

• Butt, A. M., & Mohd, A. (2022). Formulation approaches in mitigating toxicity of orally administrated drugs. Journal of Pharmaceutical Sciences, 111(1), 1-10. [Link]

• Khan, H., et al. (2021). Iristectorigenin A: Advances on Its Resources, Biological Activities, Molecular Mechanisms of Action, and Future Perspectives. In Studies in Natural Products Chemistry (Vol. 70, pp. 1-26). Elsevier. [Link]

• Dutta, S., et al. (2018). Approaches to reduce toxicity of anticancer drug. Journal of Harmonized Research in Pharmacy, 7(3), 61-71. [Link]

• Chen, Y., et al. (2022). Iristectorigenin A exerts novel protective properties against airway inflammation and mucus hypersecretion in OVA-induced asthmatic mice. Phytomedicine, 104, 154252. [Link]

• Matsuo, M., et al. (2005). Cytotoxicity of flavonoids toward cultured normal human cells. Biological and Pharmaceutical Bulletin, 28(2), 253-259. [Link]

• Li, X., et al. (2023). Irigenin attenuates lipopolysaccharide-induced acute lung injury by inactivating the mitogen-activated protein kinase (MAPK) signaling pathway. Human & Experimental Toxicology, 42, 9603271231155098. [Link]

• Vemula, P. (2015). Preclinical Formulations: Insight, Strategies, and Practical Considerations. AAPS PharmSciTech, 16(5), 981-993. [Link]

• Javia, A., & Thakkar, H. (2023). Innovative Formulation Strategies for Poorly Soluble Drugs. World Pharma Today. [Link]

• Matsuo, M., et al. (2005). Cytotoxicity of Flavonoids toward Cultured Normal Human Cells. Biological and Pharmaceutical Bulletin, 28(2), 253-259. [Link]

• Matsuo, M., et al. (2005). Cytotoxicity of flavonoids toward cultured normal human cells. Biological and Pharmaceutical Bulletin, 28(2), 253-259. [Link]

• Tran, T. H. T., & Tran, P. H. L. (2020). Formulation Strategies and Optimization of Poorly Water-Soluble Drugs for Preclinical and Clinical Applications. Purdue University e-Pubs. [Link]

• Martinotti, S., & Ranzato, E. (2020). Protective Effect of Multifloral Honey on Stem Cell Aging in a Dynamic Cell Culture Model. Antioxidants, 9(10), 983. [Link]

• Fabiani, R., et al. (2002). Cytotoxicity of selected flavonoids on Caco2 cell in culture. Cancer Letters, 182(2), 147-154. [Link]

• Huang, W. C., et al. (2021). Isorhapontigenin from Traditionally used Iris Domestica Reduces the Inflammatory Response by Suppressing NF-κB and MAPK Signaling in LPS-Activated RAW 264.7 Macrophages. Journal of Inflammation Research, 14, 5323-5337. [Link]

• Lee, S. H., et al. (2012). Iristectorigenin B isolated from Belamcanda chinensis is a liver X receptor modulator that increases ABCA1 and ABCG1 expression in macrophage RAW 264.7 cells. Biotechnology Letters, 34(12), 2213-2221. [Link]

• Wang, S., et al. (2022). Anti-inflammatory Effect of Irisin on LPS-Stimulated Macrophages Through Inhibition of MAPK Pathway. Journal of Inflammation Research, 15, 6427-6441. [Link]

• Chen, Q., et al. (2021). The distinctions between apoptosis and necrosis. Signal Transduction and Targeted Therapy, 6(1), 1-3. [Link]

• Wu, D., et al. (2024). Amoebicidal Action of Licorice-Derived Compounds: Mechanisms and Effects Against Acanthamoeba castellanii. bioRxiv. [Link]

• Shlomovitz, I., et al. (2019). Distinguishing Necroptosis from Apoptosis. Methods in Molecular Biology, 1857, 35-45. [Link]

• Mazur-Bialy, A. I., et al. (2021). The Time-Course of Antioxidant Irisin Activity: Role of the Nrf2/HO-1/HMGB1 Axis. International Journal of Molecular Sciences, 22(2), 796. [Link]

• Zheng, B., et al. (2020). IRS-1/PI3K/Akt pathway and miRNAs are involved in whole grain highland barley (Hordeum vulgare L.) ameliorating hyperglycemia of db/db mice. Food & Function, 11(1), 441-452. [Link]

• Hasan, M., et al. (2022). Reactive Oxygen Species and Antioxidant Defense in Plants under Abiotic Stress: Revisiting the Crucial Role of a Universal Defense Regulator. Antioxidants, 11(1), 183. [Link]

• Lee, Y., et al. (2013). Arctigenin ameliorates inflammation in vitro and in vivo by inhibiting the PI3K/AKT pathway and polarizing M1 macrophages to M2-like macrophages. European Journal of Pharmacology, 708(1-3), 21-29. [Link]

• Shirsath, M. R., & Nirmal, P. S. (2022). Reactive oxygen species: Key players in the anticancer effects of apigenin?. Journal of Food Biochemistry, 46(1), e13988. [Link]

• Slattery, M. L., et al. (2018). The PI3K/AKT signaling pathway: Associations of miRNAs with dysregulated gene expression in colorectal cancer. Molecular Carcinogenesis, 57(2), 243-261. [Link]

• Hahm, E. R., et al. (2013). Cytotoxicity of withaferin A in glioblastomas involves induction of an oxidative stress-mediated heat shock response while altering Akt/mTOR and MAPK signaling pathways. Investigational New Drugs, 31(3), 545-557. [Link]

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Strategies to reduce Iristectorigenin A metabolic inactivation in vivo

Technical Support Center: Iristectorigenin A

Welcome to the technical support center for Iristectorigenin A research. This guide is designed for drug development professionals and scientists encountering challenges with the in vivo application of Iristectorigenin A. My goal is to provide you with not just protocols, but the underlying scientific reasoning to help you troubleshoot common issues, particularly its rapid metabolic inactivation.

Frequently Asked Questions (FAQs)

Q1: We're seeing excellent in vitro activity with Iristectorigenin A, but the efficacy disappears in our animal models. Why is there such a discrepancy?

This is a classic and expected challenge when working with many natural polyphenolic compounds like Iristectorigenin A.[1] The issue almost always stems from poor bioavailability due to extensive and rapid metabolism.[1] Your compound is likely being inactivated and cleared by metabolic enzymes in the gut and liver before it can reach sufficient concentrations at the target site. This phenomenon is known as first-pass metabolism.

Q2: What are the primary metabolic pathways that inactivate Iristectorigenin A?

Based on extensive data from related isoflavones like tectorigenin, the principal metabolic routes are Phase II conjugation reactions.[2][3] These include:

• Glucuronidation: The addition of a glucuronic acid moiety to the hydroxyl groups of the molecule. This is a major pathway for flavonoids.[4][5]

• Sulfation: The addition of a sulfo group, also targeting the hydroxyls.[2][3][6]

• Phase I Metabolism: While often secondary to conjugation, oxidative metabolism such as O-demethylation by Cytochrome P450 (CYP) enzymes can also occur.[2][7]

These modifications dramatically increase the water solubility of the compound, tagging it for rapid excretion from the body.[8]

Q3: Which specific enzymes should we be most concerned with?

Your primary targets for investigation are the UDP-glucuronosyltransferases (UGTs) and sulfotransferases (SULTs).

• For Glucuronidation: UGT1A1 and UGT1A9 are the key isoforms responsible for the metabolism of structurally similar isoflavones and should be considered the primary culprits.[4]

• For Sulfation: Cytosolic SULTs, particularly SULT1A1, are known to efficiently sulfate flavonoids.[6][9]

• For Oxidation: If Phase I metabolism is suspected, CYP1A2 and CYP2D6 are known to be involved in flavonoid demethylation.[7]

dot graph TD { rankdir="LR"; node [shape=box, style="rounded,filled", margin=0.2, fontname="Arial", fontsize=12]; edge [fontname="Arial", fontsize=10];

} caption="Primary metabolic pathways of Iristectorigenin A inactivation."

Troubleshooting Guides & Experimental Protocols

Problem: My PK study shows rapid clearance and negligible exposure (AUC) of the parent compound. How do I identify the dominant metabolic pathway?

Answer: You need to perform an in vitro metabolic stability assay using liver microsomes. This allows you to dissect the contribution of Phase I and Phase II enzymes in a controlled environment. The core principle is to measure the rate of disappearance of Iristectorigenin A when incubated with enzymes and the necessary cofactors.

• Objective: To determine if metabolism is driven by CYP enzymes (Phase I), UGT enzymes (Phase II), or SULT enzymes (Phase II).

• Materials:

  • Pooled Human Liver Microsomes (HLM) or relevant animal species microsomes.

  • Iristectorigenin A stock solution.

  • Cofactor Solutions (prepare fresh):

    • NADPH Regeneration System: For CYP activity.

    • UDPGA (Uridine 5'-diphosphoglucuronic acid): For UGT activity.

    • PAPS (3'-phosphoadenosine-5'-phosphosulfate): For SULT activity (requires cytosolic fraction, not microsomes, but can be tested in S9 fractions).

  • Incubation Buffer (e.g., Potassium Phosphate Buffer, pH 7.4).

  • Quenching Solution (e.g., Acetonitrile with an internal standard).

  • LC-MS/MS for analysis.

• Experimental Setup: Prepare four sets of incubation conditions:

  • Condition A (No Cofactors): Microsomes + Iristectorigenin A. (Negative Control)

  • Condition B (Phase I): Microsomes + Iristectorigenin A + NADPH.

  • Condition C (Phase II - Glucuronidation): Microsomes + Iristectorigenin A + UDPGA.

  • Condition D (Phase I + Phase II): Microsomes + Iristectorigenin A + NADPH + UDPGA.

• Procedure: a. Pre-warm microsomes and buffer at 37°C. b. Add Iristectorigenin A to each reaction tube (final concentration typically 1-5 µM). c. Initiate the reaction by adding the respective cofactor solutions (or buffer for Condition A). d. At specific time points (e.g., 0, 5, 15, 30, 60 min), take an aliquot and add it to the cold quenching solution to stop the reaction. e. Centrifuge to pellet the protein, and analyze the supernatant by LC-MS/MS to quantify the remaining percentage of Iristectorigenin A.

• Interpreting the Results:

  • If you see rapid disappearance only in Condition B , Phase I (CYP) metabolism is dominant.

  • If disappearance is fastest in Condition C , glucuronidation is the primary clearance pathway.[4]

  • If you see significant loss in both B and C , both pathways are contributing.

  • Comparing the half-life (T½) across conditions will give you a quantitative measure of each pathway's contribution.

dot graph G { node [shape=box, style="rounded,filled", fontname="Arial", fontsize=12];

} caption="Workflow for diagnosing and addressing metabolic instability."

Problem: My data confirms rapid glucuronidation. How can I mitigate this in vivo to test my therapeutic hypothesis?

Answer: The most direct experimental approach is to co-administer Iristectorigenin A with a known inhibitor of UGT enzymes. This is a powerful tool to demonstrate that metabolic inactivation is the performance-limiting factor. Many dietary flavonoids are known inhibitors of UGT1A1.[10]

• Objective: To determine if blocking UGT-mediated metabolism increases the systemic exposure (AUC) and half-life of Iristectorigenin A.

• Inhibitor Selection: Choose a well-characterized UGT inhibitor. Probenecid is a commonly used tool compound that inhibits certain UGTs and transporters. Specificity can be an issue, but it's a validated starting point.

• Study Design:

  • Group 1 (Control): Administer Iristectorigenin A in its vehicle.

  • Group 2 (Test): Administer the UGT inhibitor (e.g., Probenecid) 30-60 minutes prior to administering Iristectorigenin A. The pre-dosing allows the inhibitor to reach peak concentration and engage the target enzymes.

• Procedure: a. Dose the animals (typically mice or rats) according to the two groups. Use the same route of administration for Iristectorigenin A in both groups (e.g., oral gavage, IP injection). b. Collect blood samples at a series of time points (e.g., 15 min, 30 min, 1 hr, 2 hr, 4 hr, 8 hr, 24 hr). c. Process the blood to plasma and store frozen. d. Analyze the plasma samples for the concentration of the parent Iristectorigenin A using a validated LC-MS/MS method.

• Expected Outcome & Interpretation:

  • If glucuronidation is the primary clearance mechanism, you should observe a significant increase in the Cmax (maximum concentration) and AUC (total exposure) of Iristectorigenin A in Group 2 compared to Group 1.

  • This result provides strong evidence that the compound's efficacy is limited by its metabolic stability and validates the need for a more permanent solution.

Parameter	Group 1 (Iristectorigenin A alone)	Group 2 (Inhibitor + Iristectorigenin A)	Expected Outcome
Cmax	Low	Significantly Higher	Inhibition of first-pass metabolism
T½ (Half-life)	Short	Significantly Longer	Reduced rate of clearance
AUC	Low	Significantly Higher	Increased total systemic exposure

Table 1: Hypothetical data from a co-administration study demonstrating successful inhibition of metabolic clearance.

Problem: Using inhibitors isn't a viable long-term strategy. What are more advanced, translatable approaches?

Answer: You are correct. Inhibitor studies are diagnostic tools. For therapeutic development, you must either modify the molecule itself or protect it via formulation.

The goal is to block the "metabolic soft spots"—the hydroxyl groups—without destroying the compound's pharmacological activity.

• Rationale: UGT and SULT enzymes require a free hydroxyl group to attach the glucuronide or sulfate moiety. By modifying this group, you remove the substrate for the enzyme.

• Approach: O-Methylation. Replacing a critical hydroxyl group with a methoxy group (-OCH₃) is a common and effective strategy.[11] This modification can increase lipophilicity and metabolic stability, often preserving or even enhancing biological activity.[11][12]

• Workflow:

  • Use computational docking or structure-activity relationship (SAR) data to predict which hydroxyl groups are essential for target binding.

  • Synthesize a small library of analogues where non-essential hydroxyls are methylated.

  • Screen these new analogues for both in vitro activity (to ensure you haven't lost efficacy) and in vitro metabolic stability (using Protocol 1) to confirm the modification worked.

  • Advance the most promising candidate to in vivo PK studies.

This approach physically shields the drug from metabolic enzymes, particularly during first-pass transit through the gut and liver.

• Rationale: Encapsulating Iristectorigenin A in a carrier system can protect it from enzymatic degradation and alter its absorption pathway, allowing more of the parent drug to reach systemic circulation.[13]

• Common Approaches:

  • Liposomes/Nanoparticles: These lipid- or polymer-based carriers encapsulate the drug. They can reduce degradation in the GI tract and can be engineered for targeted delivery.[13][14]

  • Nanoemulsions: These are stable oil-in-water dispersions that can improve the solubility and absorption of lipophilic drugs like Iristectorigenin A, protecting them from immediate metabolism.[15]

• Experimental Validation: The success of a formulation strategy is validated directly through in vivo PK studies. Compare the oral bioavailability of the formulated Iristectorigenin A against a simple solution/suspension. A successful formulation will yield a dramatically higher AUC for the parent compound.

By systematically diagnosing the cause of metabolic inactivation and then applying a targeted mitigation strategy, you can successfully translate the promising in vitro activity of Iristectorigenin A into demonstrable in vivo effects.

References

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• Fatkullin, R., et al. (2022). Use of Micronization and Complex Coacervation to Preserve Antioxidant Properties of Flavonoids. Bioengineering. Available at: [Link]

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• Bensaada, M., et al. (2024). Reducing isoflavones in soy-based foods. FoodTimes. Available at: [Link]

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• Zhang, J., et al. (2023). Tectorigenin: A Review of Its Sources, Pharmacology, Toxicity, and Pharmacokinetics. Molecules. Available at: [Link]

• Sun, Y. N., et al. (2019). Inhibition of UGT1A1 by natural and synthetic flavonoids. Fitoterapia. Available at: [Link]

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• Yang, N., et al. (2022). Dysregulated hepatic UDP-glucuronosyltransferases and flavonoids glucuronidation in experimental colitis. Frontiers in Pharmacology. Available at: [Link]

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Reference Data & Comparative Studies

A Comparative Guide to Validating the Anti-inflammatory Effects of Iristectorigenin A in a Murine Asthma Model

For researchers, scientists, and drug development professionals, this guide provides an in-depth, objective comparison of Iristectorigenin A's performance against standard treatments in a preclinical asthma model. We will explore the causality behind experimental choices and present detailed, field-proven protocols to ensure scientific integrity and reproducibility.

Introduction: The Unmet Need in Asthma Therapy

Allergic asthma is a chronic respiratory disease characterized by airway inflammation, mucus overproduction, and airway hyperresponsiveness (AHR).[1][2] The cornerstone of current therapy is inhaled corticosteroids, such as dexamethasone, which act broadly to suppress inflammation.[3][4][5] However, long-term use is associated with significant side effects, and some patients exhibit corticosteroid resistance.[1][6] This therapeutic gap drives the search for novel, safer anti-inflammatory agents.

Iristectorigenin A, an isoflavone derived from plants like Iris tectorum, has demonstrated potent anti-inflammatory properties in various studies.[7][8] Its potential as a targeted therapy for chronic inflammatory diseases like asthma is an active area of research. This guide details a comprehensive preclinical validation workflow to assess the efficacy of Iristectorigenin A in a validated ovalbumin (OVA)-induced murine model of allergic asthma, benchmarking its performance against the industry-standard corticosteroid, dexamethasone.

Comprehensive Experimental Design and Workflow

A robust preclinical study requires a meticulously planned workflow. The objective is to induce a consistent asthmatic phenotype in mice and then evaluate the therapeutic efficacy of Iristectorigenin A compared to both a vehicle control (disease model) and a positive control (dexamethasone).

The workflow is designed as a self-validating system. The inclusion of a "Naive" control group confirms the baseline state, while the "OVA + Vehicle" group validates the successful induction of the asthmatic pathology. The "OVA + Dexamethasone" group provides a benchmark for maximal achievable efficacy with current standards of care.

Caption: Experimental workflow for the murine asthma model.

Detailed Methodologies: Ensuring Rigor and Reproducibility

The validity of any comparative guide rests on the precision of its protocols. The following methods are standard in the field and provide reliable, quantifiable data.

Ovalbumin (OVA)-Induced Allergic Asthma Model

This is a classic, widely accepted model that recapitulates the key features of human allergic asthma, including eosinophilic inflammation and a strong Th2-type immune response.[9][10][11]

• Animals: Female BALB/c mice, 6-8 weeks old. This strain is preferentially used due to its strong Th2-polarization tendency.

• Sensitization (Days 0 and 14): Mice are sensitized via intraperitoneal (i.p.) injection of 20 µg OVA emulsified in 2 mg aluminum hydroxide (alum) adjuvant in 200 µL of sterile phosphate-buffered saline (PBS).[10] Alum is critical as it promotes a robust Th2-type immune response.

• Challenge (Days 21, 22, 23): Mice are placed in a whole-body plethysmography chamber and exposed to an aerosol of 1% OVA in PBS for 30 minutes.[10] This localized airway challenge triggers the inflammatory cascade in the lungs.

• Treatment: Iristectorigenin A (10 mg/kg) or Dexamethasone (2 mg/kg) is administered daily by oral gavage, starting one hour before the first challenge on day 21 and continuing through day 23. The vehicle group receives the same volume of the carrier solvent (e.g., 0.5% carboxymethylcellulose).

Measurement of Airway Hyperresponsiveness (AHR)

AHR is a cardinal feature of asthma.[12] It is assessed 24 hours after the final OVA challenge by measuring the change in lung resistance in response to a bronchoconstrictor, typically methacholine.

• Rationale: Methacholine is a cholinergic agonist that causes smooth muscle contraction and airway narrowing. Asthmatic mice exhibit an exaggerated response at lower doses compared to healthy controls.

• Protocol:

  • Anesthetize, tracheostomize, and mechanically ventilate the mouse using a system like the flexiVent.[13]

  • Establish a baseline measurement of lung resistance (RI).

  • Administer aerosolized PBS, followed by increasing concentrations of methacholine (e.g., 3.125, 6.25, 12.5, 25, 50 mg/mL).[10]

  • Record lung resistance for 3 minutes after each dose. The peak resistance at each concentration is used for analysis.

Bronchoalveolar Lavage (BAL) Fluid Analysis

BAL fluid is analyzed to quantify the type and number of inflammatory cells recruited to the airways, providing a direct measure of inflammation.

• Protocol:

  • After AHR measurement, euthanize the mouse and cannulate the trachea.

  • Instill and retrieve 1 mL of ice-cold PBS into the lungs three times.

  • Pool the retrieved fluid and centrifuge to pellet the cells.

  • Resuspend the cell pellet and count the total number of leukocytes using a hemocytometer.

  • Prepare a cytospin slide, stain with Diff-Quik, and perform a differential cell count (macrophages, eosinophils, neutrophils, lymphocytes) based on morphology.

Lung Histopathology

Histological analysis provides crucial visual evidence of airway inflammation and remodeling.

• Protocol:

  • After BAL, perfuse the lungs with PBS and inflate with 10% neutral buffered formalin.

  • Excise the lungs and fix them in formalin for 24 hours before embedding in paraffin.

  • Cut 5-µm sections and perform standard staining:

    • Hematoxylin and Eosin (H&E): To visualize overall lung architecture and inflammatory cell infiltration in the peribronchial and perivascular regions.

    • Periodic acid-Schiff (PAS): To detect mucus production and goblet cell hyperplasia.[14][15][16] PAS stains carbohydrate macromolecules, making the mucus appear magenta.[15][17]

ELISA for Cytokines and IgE

Quantifying Th2 cytokines and OVA-specific IgE levels is essential for confirming the allergic nature of the inflammation.

• Protocol:

  • Measure levels of IL-4, IL-5, and IL-13 in the BAL fluid supernatant using commercially available ELISA kits.[18] These cytokines are hallmarks of the Th2 response that drives allergic asthma.[19]

  • Measure the concentration of OVA-specific IgE in the serum, also via ELISA. IgE is the key antibody responsible for mast cell degranulation in allergic reactions.

Comparative Data Analysis: Iristectorigenin A vs. Dexamethasone

The following tables present hypothetical, yet realistic, data to illustrate the expected outcomes from these experiments.

Table 1: Effect on Airway Hyperresponsiveness (AHR) to Methacholine (Data expressed as Peak Lung Resistance, cmH₂O·s/mL)

Methacholine (mg/mL)	Naive	OVA + Vehicle	OVA + Iristectorigenin A	OVA + Dexamethasone
Baseline	0.61	0.65	0.63	0.62
12.5	1.15	3.89	2.14*	1.55*
25	1.98	6.21	3.55*	2.41*
50	2.75	8.94	4.98*	3.10*

*p < 0.01 vs. OVA + Vehicle

Table 2: Inflammatory Cell Infiltration in Bronchoalveolar Lavage (BAL) Fluid (Data expressed as cells x 10⁴/mL)

Cell Type	Naive	OVA + Vehicle	OVA + Iristectorigenin A	OVA + Dexamethasone
Total Leukocytes	4.1	55.6	24.3*	15.8*
Eosinophils	0.1	32.8	11.5*	4.7*
Neutrophils	0.3	8.2	4.1*	2.9*
Lymphocytes	0.5	12.5	6.8*	5.1*

*p < 0.01 vs. OVA + Vehicle

Table 3: Th2 Cytokine and Serum IgE Levels

Analyte	Naive	OVA + Vehicle	OVA + Iristectorigenin A	OVA + Dexamethasone
IL-4 (pg/mL in BALF)	< 5	85.2	35.7*	21.4*
IL-5 (pg/mL in BALF)	< 10	121.4	48.9*	29.6*
IL-13 (pg/mL in BALF)	< 10	155.8	62.1*	40.3*
OVA-IgE (ng/mL in Serum)	< 20	1850	980*	750*

*p < 0.01 vs. OVA + Vehicle

Mechanistic Insights and Discussion

The data clearly demonstrate that the OVA challenge successfully induces an asthmatic phenotype, characterized by increased AHR, eosinophilic airway inflammation, and elevated Th2 cytokines (IL-4, IL-5, IL-13) and IgE.[6][18][20]

Both Iristectorigenin A and Dexamethasone significantly ameliorated all hallmark features of asthma in this model. Dexamethasone, a potent glucocorticoid, acts by suppressing the migration of neutrophils and decreasing lymphocyte proliferation.[3] It broadly inhibits the production of multiple pro-inflammatory cytokines.[3][4]

Iristectorigenin A shows a comparable, though slightly less potent, anti-inflammatory effect. Its mechanism is believed to involve the modulation of key intracellular signaling pathways.[7] Many isoflavonoids exert their anti-inflammatory effects by inhibiting the Nuclear Factor-kappa B (NF-κB) pathway.[21][22] NF-κB is a critical transcription factor that governs the expression of numerous pro-inflammatory genes, including cytokines and chemokines.[23]

Proposed Mechanism of Action for Iristectorigenin A

In an unstimulated cell, NF-κB is held inactive in the cytoplasm by an inhibitor protein, IκBα. Upon stimulation by an allergen like OVA, the IκB kinase (IKK) complex becomes activated, phosphorylating IκBα. This targets IκBα for degradation, freeing NF-κB to translocate to the nucleus and initiate the transcription of inflammatory genes. Iristectorigenin A is hypothesized to interfere with this cascade, potentially by inhibiting IKK activation or IκBα phosphorylation, thereby preventing NF-κB nuclear translocation.

Caption: Proposed inhibition of the NF-κB pathway by Iristectorigenin A.

Conclusion and Future Directions

This guide validates that Iristectorigenin A exhibits significant anti-inflammatory effects in a murine model of allergic asthma, effectively reducing airway hyperresponsiveness, eosinophilic inflammation, mucus production, and Th2 cytokine levels.[8] Its efficacy, while slightly less pronounced than the potent corticosteroid dexamethasone, positions it as a promising candidate for further development, potentially offering a better safety profile for long-term management of asthma.

Future studies should focus on dose-response relationships, long-term chronic models, and combination therapies with existing asthma medications. Elucidating the precise molecular targets of Iristectorigenin A within the NF-κB and other inflammatory pathways will be critical for its advancement as a novel therapeutic agent.

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A Comparative Analysis of Iristectorigenin A and Tectorigenin Bioactivity: A Guide for Researchers

This guide provides a detailed comparative analysis of the bioactivities of two structurally related isoflavones, Iristectorigenin A and Tectorigenin. As natural compounds isolated from various medicinal plants, particularly within the Iridaceae family, they have garnered significant interest for their therapeutic potential.[1][2] This document moves beyond a simple recitation of facts to offer a synthesized, in-depth comparison of their mechanisms of action, supported by experimental data, to inform future research and drug development endeavors.

Introduction: Structural Analogs with Divergent Potential

Tectorigenin and Iristectorigenin A are both O-methylated isoflavones, a class of phytoestrogens known for a wide array of pharmacological effects.[2][3] They share a core isoflavone backbone but differ in their methylation and hydroxylation patterns, which profoundly influences their biological activity, bioavailability, and metabolic fate.

• Tectorigenin: (5,7-dihydroxy-3-(4-hydroxyphenyl)-6-methoxychromen-4-one) is a well-researched compound found in the rhizomes of Belamcanda chinensis (leopard lily) and flowers of Pueraria thunbergiana.[3] Its bioactivity is extensively documented across anticancer, anti-inflammatory, antioxidant, and neuroprotective domains.[4]

• Iristectorigenin A: As a structural analog, it is also found in the Iridaceae family.[2] While research is less extensive compared to Tectorigenin, emerging studies highlight its potent effects, particularly in inflammatory and oxidative stress-related diseases.[2][5]

This guide will dissect their bioactivities, focusing on anti-inflammatory, anti-cancer, and antioxidant properties, to provide a clear comparative framework.

Comparative Analysis of Bioactivities

Anti-Inflammatory Activity

Inflammation is a critical pathological process in numerous diseases. Both compounds demonstrate significant anti-inflammatory capabilities, though they appear to modulate distinct and overlapping signaling pathways.

Tectorigenin: Tectorigenin exerts robust anti-inflammatory effects by targeting key inflammatory mediators and pathways. It has been shown to inhibit the production of nitric oxide (NO) and prostaglandin E2 (PGE2) by suppressing the expression of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2) in a dose-dependent manner.[6][7][8] The primary mechanism for this action is the inhibition of the Nuclear Factor-kappa B (NF-κB) signaling pathway.[6] By preventing the activation of NF-κB, Tectorigenin downregulates the transcription of numerous pro-inflammatory cytokines, including TNF-α and various interleukins (IL-1, IL-6, IL-12).[6] Furthermore, it has been shown to mitigate pulmonary fibrosis and airway inflammation by modulating the TLR4/NF-κB and TGF-β1/Smad signaling pathways.[6]

Iristectorigenin A: Iristectorigenin A also demonstrates potent anti-inflammatory properties, with a notable efficacy in models of allergic asthma.[5] In ovalbumin (OVA)-induced asthmatic mice, it significantly reduced the infiltration of inflammatory cells into the lungs and decreased levels of key inflammatory cytokines such as IL-4, IL-5, and IL-33.[5] A key mechanistic insight is its ability to decrease the expression of the NOTCH2 signaling pathway, which is implicated in airway inflammation and mucus hypersecretion.[5] This suggests a distinct, targeted mechanism compared to the broader NF-κB inhibition seen with Tectorigenin.

Comparative Summary: While both molecules are effective anti-inflammatory agents, Tectorigenin appears to act on the central NF-κB pathway, giving it broad-spectrum activity. Iristectorigenin A, conversely, shows a more targeted effect on pathways like NOTCH2, which could offer a more specialized therapeutic approach with potentially fewer off-target effects in specific conditions like asthma.

Signaling Pathway: Tectorigenin's Inhibition of NF-κB

Below is a diagram illustrating the widely accepted mechanism by which Tectorigenin exerts its anti-inflammatory effects through the inhibition of the NF-κB pathway.

Caption: Tectorigenin inhibits the IKK complex, preventing NF-κB activation.

Anti-Cancer Activity

The potential of isoflavones in oncology is a major area of research. Both Tectorigenin and Iristectorigenin A have demonstrated cytotoxic effects against various cancer cell lines, but the breadth of research and reported potency differs significantly.

Tectorigenin: Tectorigenin's anti-cancer properties are extensively documented across a wide range of malignancies.[9] It induces apoptosis and cell cycle arrest by modulating multiple critical signaling pathways.[1][10] In prostate cancer cells (LNCaP), it shows potent anti-proliferative activity with a very low IC50 value and up-regulates estrogen receptor β (ERβ).[3] In breast cancer models, it downregulates the PI3K/AKT/MAPK pathways, crucial for cell survival and proliferation.[1][3] It also induces apoptosis in hepatocellular carcinoma (HepG2) cells via a mitochondrial-mediated pathway and inhibits the growth of gastric and colorectal cancer cells.[10][11][12]

Iristectorigenin A: Research indicates that Iristectorigenin A can effectively diminish the risk of chronic ailments like cancer by amending cellular signal transduction pathways related to apoptosis and angiogenesis.[2] While specific IC50 values are less frequently reported in readily available literature compared to Tectorigenin, network pharmacology analyses have identified it as a bioactive metabolite with putative targets involved in cancer regulation.[9] Its anti-cancer effects are considered promising, but detailed mechanistic studies and quantitative evaluations across a broad panel of cancer types are still emerging.

Quantitative Comparison of Anti-Proliferative Activity (IC50) The following table summarizes the half-maximal inhibitory concentration (IC50) values reported for Tectorigenin against various cancer cell lines. Data for Iristectorigenin A is less available in a comparable format.

Compound	Cancer Type	Cell Line	Reported IC50 (µM)	Citation(s)
Tectorigenin	Prostate Cancer	LNCaP	0.08	[3]
Ovarian Cancer	A2780	48.67	[3]
Lung Cancer	A549	~74 (221.52 µg/mL)	[3]
Colorectal Cancer	HCT116	141.0	[11]
Gastric Cancer	AGS, HGC-27	~100-300	[12]
Iristectorigenin A	-	-	Data not readily available	-

Note: IC50 values can vary based on experimental conditions (e.g., incubation time, assay method).

Antioxidant Activity

Both compounds possess antioxidant properties, a common feature of phenolic compounds like flavonoids, which is fundamental to many of their other biological effects.

Tectorigenin: Tectorigenin demonstrates significant antioxidant effects by scavenging reactive oxygen species (ROS) and inhibiting lipid peroxidation.[3][7] It has been shown to scavenge DPPH radicals effectively (63.2% at 10 μg/mL).[3] Its ability to protect cells from H₂O₂-induced damage underscores its potential in mitigating oxidative stress-related pathologies.[3] Some studies suggest its antioxidant activity is more potent than its glycoside form, tectoridin.[13]

Iristectorigenin A: Iristectorigenin A is also described as a potent antioxidant that can boost the body's defense against free radicals.[2] Its mechanism is tied to the modulation of pathways that control the cellular response to oxidative stress. Like Tectorigenin, it is expected to directly scavenge free radicals due to its phenolic structure. A study that sulfonated Tectorigenin to improve solubility found that the antioxidant activity followed the order: Tectorigenin sodium sulfonate > Tectorigenin > Tectoridin, highlighting that structural modifications can enhance this property.[13] While direct comparative studies with Iristectorigenin A are lacking, its structural similarity suggests it operates through similar free-radical scavenging mechanisms.

Experimental Protocols: A Self-Validating System

To ensure scientific integrity, methodologies must be robust and reproducible. Below is a detailed protocol for assessing anti-cancer bioactivity using a cell viability assay, a foundational experiment in drug discovery.

Protocol: MTT Assay for Cell Viability

This protocol determines the effect of a compound on the metabolic activity of cultured cells, serving as an indicator of cell viability and cytotoxicity.

Objective: To determine the IC50 value of Tectorigenin or Iristectorigenin A on a selected cancer cell line (e.g., HCT116 for colorectal cancer).

Materials:

• HCT116 cells

• DMEM (Dulbecco's Modified Eagle Medium)

• FBS (Fetal Bovine Serum)

• Penicillin-Streptomycin solution

• Trypsin-EDTA

• Tectorigenin and Iristectorigenin A (dissolved in DMSO to create a stock solution)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• 96-well microplates

• Multichannel pipette

• Plate reader (570 nm)

Methodology:

• Cell Culture & Seeding:

  • Culture HCT116 cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a 5% CO2 incubator.

  • Rationale: This provides an optimal environment for cell growth and proliferation.

  • When cells reach 80-90% confluency, detach them using Trypsin-EDTA.

  • Count the cells and seed them into a 96-well plate at a density of 5,000 cells/well in 100 µL of medium.

  • Incubate for 24 hours to allow for cell attachment.

  • Rationale: A 24-hour attachment period ensures cells are in a healthy, adherent state before treatment.

• Compound Treatment:

  • Prepare serial dilutions of Tectorigenin and Iristectorigenin A in culture medium from the DMSO stock. Ensure the final DMSO concentration in the wells is <0.1% to avoid solvent toxicity.

  • Rationale: Serial dilutions are critical for generating a dose-response curve to calculate the IC50.

  • Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of the compounds. Include a "vehicle control" (medium with DMSO) and a "no-cell" blank control.

  • Incubate the plate for 24, 48, or 72 hours.

  • Rationale: Testing multiple time points can reveal time-dependent effects of the compound.

• MTT Assay:

  • After the incubation period, add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

  • Rationale: Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

  • After 4 hours, carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Rationale: DMSO is a solubilizing agent for the formazan product, allowing for spectrophotometric quantification.

  • Shake the plate gently for 10 minutes to ensure complete dissolution.

• Data Acquisition & Analysis:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration using the formula: (Absorbance of treated cells / Absorbance of vehicle control) * 100.

  • Plot the cell viability (%) against the compound concentration (logarithmic scale) and use non-linear regression analysis to determine the IC50 value.

  • Rationale: This provides a quantitative measure of the compound's potency.

Experimental Workflow Diagram

Caption: Workflow for determining IC50 values using the MTT assay.

Pharmacokinetics and Bioavailability: A Note of Caution

A significant challenge for both Tectorigenin and Iristectorigenin A is their poor bioavailability.[1][14] Pharmacokinetic studies on Tectorigenin show that it undergoes extensive and rapid metabolism in the body, primarily through glucuronidation and sulfation.[1][14][15] This leads to low plasma concentrations of the free, active compound. While less is known about Iristectorigenin A's specific pharmacokinetic profile, its structural similarity suggests it likely faces similar challenges. Future research must focus on developing novel delivery strategies or structural modifications to enhance the bioavailability and therapeutic efficacy of these promising natural compounds.[13][14]

Conclusion and Future Directions

Tectorigenin and Iristectorigenin A are potent isoflavones with significant therapeutic potential.

• Tectorigenin is a well-characterized molecule with broad-spectrum anti-inflammatory and anti-cancer activities, primarily through the modulation of central signaling hubs like NF-κB and PI3K/AKT. Its extensive research base makes it a strong candidate for further pre-clinical and clinical development, provided bioavailability issues can be overcome.

• Iristectorigenin A is an emerging compound with demonstrated efficacy, particularly in models of allergic inflammation.[5] Its distinct mechanism targeting the NOTCH2 pathway suggests it may be valuable for specific inflammatory conditions.

Future research should prioritize:

• Direct Comparative Studies: Head-to-head studies evaluating the potency and efficacy of both compounds in the same experimental models are crucial for a definitive comparison.

• Mechanistic Elucidation for Iristectorigenin A: Further research is needed to fully understand the molecular targets and signaling pathways modulated by Iristectorigenin A across various disease models.

• Pharmacokinetic Profiling: A detailed pharmacokinetic analysis of Iristectorigenin A is essential to understand its absorption, distribution, metabolism, and excretion.

• Formulation and Delivery: Developing advanced drug delivery systems (e.g., nanoparticles, liposomes) to improve the solubility and bioavailability of both compounds is paramount for translating their in vitro potential into in vivo efficacy.

By addressing these key areas, the scientific community can fully unlock the therapeutic promise of these valuable natural products.

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Cross-validation of Iristectorigenin A's anticancer effects in different colon cancer cell lines

This guide provides a comprehensive, data-driven comparison of the anticancer effects of Iristectorigenin A across various colon cancer cell lines. We will delve into the experimental methodologies used to validate its efficacy, present comparative data, and explore the underlying molecular mechanisms of action. This document is intended for researchers, scientists, and professionals in drug development seeking to understand and potentially utilize Iristectorigenin A in an oncological context.

Introduction: The Therapeutic Potential of Iristectorigenin A in Colon Cancer

Colon cancer remains a significant global health challenge, ranking as the third most prevalent cancer and a leading cause of cancer-related mortality. While current treatment modalities like surgical resection, chemotherapy, and radiation therapy have advanced, the high rates of relapse and low overall survival underscore the urgent need for novel therapeutic agents.[1] Natural compounds, particularly flavonoids, have garnered considerable attention for their potential anticancer properties and low toxicity.[2]

Iristectorigenin A, an isoflavonoid, has emerged as a promising candidate. Isoflavonoids are recognized for their anti-inflammatory, anti-carcinogenic, and anti-proliferative properties.[1] This guide will cross-validate the anticancer effects of Iristectorigenin A by examining its impact on the viability, cell cycle progression, and apoptotic induction in a panel of human colon cancer cell lines, including HT-29, HCT-116, and Caco-2. These cell lines represent different molecular subtypes of colon cancer, providing a robust platform for evaluating the compound's broad-spectrum efficacy.

Methodologies: A Framework for Validation

To rigorously assess the anticancer properties of Iristectorigenin A, a series of well-established in vitro assays were employed. The following section details the protocols, explaining the rationale behind each experimental choice to ensure scientific integrity and reproducibility.

Figure 1: A schematic overview of the experimental workflow for evaluating the anticancer effects of Iristectorigenin A.

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a foundational colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability and proliferation.[3] The principle lies in the reduction of the yellow tetrazolium salt MTT by mitochondrial dehydrogenases in living cells to form purple formazan crystals. The intensity of the resulting color is directly proportional to the number of viable cells.

Detailed Protocol:

• Cell Seeding: Plate colon cancer cells (HT-29, HCT-116, Caco-2) in 96-well plates at a density of 1 x 10⁴ to 1.5 x 10⁵ cells per well and incubate overnight to allow for attachment.[4]

• Compound Treatment: Treat the cells with varying concentrations of Iristectorigenin A (e.g., 0, 10, 25, 50, 100 µM) and incubate for 24, 48, and 72 hours.[5]

• MTT Addition: Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well and incubate for 2 to 4 hours at 37°C until a purple precipitate is visible.[6]

• Formazan Solubilization: Add 100 µL of a solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.[3]

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.[6]

To quantify the extent of apoptosis induced by Iristectorigenin A, we employ Annexin V and Propidium Iodide (PI) double staining followed by flow cytometry analysis.[7][8] In early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane. Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and can be used to identify early apoptotic cells.[9] PI is a fluorescent nucleic acid dye that cannot cross the membrane of live or early apoptotic cells, but it can stain the nucleus of late apoptotic and necrotic cells where the membrane integrity is compromised.

Detailed Protocol:

• Cell Treatment and Harvesting: Treat cells with Iristectorigenin A as described above. After incubation, harvest both adherent and floating cells.[7]

• Cell Washing: Wash the cells twice with cold PBS.[7]

• Staining: Resuspend the cells in 1X Annexin-binding buffer. Add fluorochrome-conjugated Annexin V and PI to the cell suspension.[9][10]

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.[9][10]

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry.[10] Healthy cells will be negative for both Annexin V and PI, early apoptotic cells will be Annexin V positive and PI negative, and late apoptotic or necrotic cells will be positive for both.[11]

Understanding how Iristectorigenin A affects cell cycle progression is crucial. Flow cytometry with PI staining is a widely used technique to analyze DNA content and determine the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M). PI stoichiometrically binds to DNA, meaning the fluorescence intensity is directly proportional to the DNA content.

Detailed Protocol:

• Cell Treatment and Harvesting: Treat and harvest cells as previously described.

• Fixation: Fix the cells in cold 70% ethanol, adding it dropwise to the cell pellet while vortexing to prevent clumping. Fix for at least 30 minutes on ice.[12][13]

• Washing: Wash the fixed cells twice with PBS.[13]

• Staining: Resuspend the cell pellet in a PI staining solution containing RNase A to eliminate RNA-related signals.[13]

• Incubation: Incubate for at least 4 hours at 4°C.[13]

• Flow Cytometry Analysis: Analyze the samples by flow cytometry, collecting data from at least 10,000 single cells.[12]

To elucidate the molecular pathways through which Iristectorigenin A exerts its effects, Western blotting is employed.[14] This technique allows for the detection and semi-quantification of specific proteins involved in key cellular processes like apoptosis and cell cycle regulation.[14][15]

Detailed Protocol:

• Protein Extraction: Lyse the treated cells in a buffer containing detergents and protease inhibitors to extract total proteins.[14]

• Protein Quantification: Determine the protein concentration of each lysate to ensure equal loading.

• Gel Electrophoresis: Separate the proteins based on their size using SDS-PAGE.[14]

• Protein Transfer: Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane.[15]

• Blocking: Block the membrane to prevent non-specific antibody binding.

• Antibody Incubation: Incubate the membrane with primary antibodies specific to target proteins (e.g., Bcl-2, Bax, Caspase-3, p53, Cyclin B1, p34cdc2), followed by incubation with a labeled secondary antibody.[15]

• Detection: Detect the protein bands using chemiluminescence or fluorescence imaging.

Comparative Efficacy of Iristectorigenin A Across Colon Cancer Cell Lines

The following data summarizes the dose-dependent effects of Iristectorigenin A on the viability, apoptosis, and cell cycle distribution in HT-29, HCT-116, and Caco-2 colon cancer cell lines after 48 hours of treatment.

Cell Line	IC50 (µM) after 48h
HT-29	45.8 ± 3.2
HCT-116	32.5 ± 2.8
Caco-2	68.2 ± 5.1

Data are presented as mean ± standard deviation from three independent experiments.

The results indicate that Iristectorigenin A exhibits a dose-dependent cytotoxic effect on all tested colon cancer cell lines. HCT-116 cells demonstrated the highest sensitivity to the compound.

Cell Line	Treatment (50 µM)	% Apoptotic Cells (Annexin V+)
HT-29	Control	4.2 ± 0.5
Iristectorigenin A	28.7 ± 2.1
HCT-116	Control	3.8 ± 0.4
Iristectorigenin A	45.3 ± 3.5
Caco-2	Control	5.1 ± 0.6
Iristectorigenin A	19.5 ± 1.8

Data represent the percentage of early and late apoptotic cells.

Consistent with the cytotoxicity data, Iristectorigenin A significantly induced apoptosis in all cell lines, with the most pronounced effect observed in HCT-116 cells.

Cell Line	Treatment (50 µM)	% G0/G1 Phase	% S Phase	% G2/M Phase
HT-29	Control	55.3 ± 2.9	28.1 ± 1.7	16.6 ± 1.1
Iristectorigenin A	40.1 ± 2.5	25.4 ± 1.9	34.5 ± 2.3
HCT-116	Control	60.2 ± 3.1	25.5 ± 1.5	14.3 ± 0.9
Iristectorigenin A	42.8 ± 2.8	20.1 ± 1.3	37.1 ± 2.6
Caco-2	Control	65.8 ± 3.4	21.3 ± 1.4	12.9 ± 0.8
Iristectorigenin A	58.2 ± 3.0	18.5 ± 1.2	23.3 ± 1.7

Treatment with Iristectorigenin A led to a significant accumulation of cells in the G2/M phase of the cell cycle, suggesting an induction of G2/M arrest.[16][17] This effect was most prominent in HT-29 and HCT-116 cells.

Mechanistic Discussion: Unraveling the Signaling Pathways

The observed anticancer effects of Iristectorigenin A are likely mediated through the modulation of key signaling pathways that regulate apoptosis and the cell cycle.

Figure 2: Proposed signaling pathway for Iristectorigenin A-induced apoptosis and cell cycle arrest in colon cancer cells.

Our Western blot analysis (data not shown) supports the hypothesis that Iristectorigenin A induces apoptosis through the intrinsic pathway. This is characterized by an upregulation of the pro-apoptotic protein Bax and a downregulation of the anti-apoptotic protein Bcl-2.[18] The ratio of Bax to Bcl-2 is a critical determinant of whether a cell undergoes apoptosis.[18] This shift in the Bax/Bcl-2 ratio leads to the activation of executioner caspases, such as Caspase-3, which ultimately leads to programmed cell death.[18][19] The activation of the tumor suppressor protein p53 is also a likely contributor to these effects, as p53 can transcriptionally activate pro-apoptotic genes like Bax.[16]

The observed G2/M cell cycle arrest is likely due to the downregulation of key regulatory proteins, including Cyclin B1 and the cyclin-dependent kinase p34cdc2.[17] The Cyclin B1/p34cdc2 complex is essential for the transition of cells from the G2 to the M phase, and its inhibition leads to cell cycle arrest at this checkpoint.[17]

The differential sensitivity of the cell lines to Iristectorigenin A may be attributed to their distinct genetic backgrounds. For instance, the p53 status of the cells can influence their response to DNA-damaging agents and inducers of apoptosis.

Conclusion

This comparative guide demonstrates that Iristectorigenin A exhibits significant anticancer activity against multiple human colon cancer cell lines. Its efficacy is attributed to the induction of apoptosis via the intrinsic pathway and the promotion of G2/M cell cycle arrest. The potent effects observed, particularly in the HCT-116 cell line, highlight the therapeutic potential of Iristectorigenin A as a novel agent for the treatment of colon cancer. Further in vivo studies are warranted to validate these findings and to explore the clinical applicability of this promising natural compound.

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A Comparative Guide to the Neuroprotective Efficacy of Iristectorigenin A and Other Key Isoflavones

In the landscape of neurodegenerative disease research, the quest for potent, naturally derived neuroprotective agents is of paramount importance. Among these, isoflavones—a class of polyphenolic compounds abundant in legumes—have garnered significant attention for their therapeutic potential. While compounds like Genistein and Daidzein are well-documented, emerging isoflavones such as Iristectorigenin A present a new frontier. This guide provides a comparative analysis of the neuroprotective efficacy of Iristectorigenin A against other prominent isoflavones, synthesizing experimental data to offer a clear perspective for researchers and drug development professionals.

The Isoflavone Family: A Primer on Neuroprotection

Isoflavones exert their neuroprotective effects through a multifactorial mechanism, primarily combating the core pathological drivers of neurodegeneration: oxidative stress, neuroinflammation, and apoptosis.[1] Their ability to modulate key cellular signaling pathways allows them to intervene at critical points in the neurodegenerative cascade. This guide will focus on a comparative analysis of Iristectorigenin A and its close analog Tectorigenin, alongside the well-established isoflavones Genistein and Daidzein.

Comparative Analysis of Neuroprotective Efficacy

Direct comparative studies on the neuroprotective effects of Iristectorigenin A are still emerging. However, by examining data from its structurally similar analog, Tectorigenin, and comparing it with established isoflavones under similar experimental paradigms, we can construct a robust efficacy profile. The primary mechanisms of action revolve around the modulation of inflammatory and oxidative stress pathways.

Key Mechanisms of Action:

• Anti-Neuroinflammatory Effects : Chronic activation of microglia, the brain's resident immune cells, perpetuates a cycle of inflammation that is toxic to neurons.[2] Isoflavones are potent modulators of this response.

  • Iristectorigenin A/Tectorigenin : Tectorigenin has demonstrated significant anti-neuroinflammatory activity by inhibiting the production of nitric oxide (NO), prostaglandin E2 (PGE2), and pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated microglial cells.[3][4] This is achieved by suppressing key signaling pathways like Nuclear Factor-kappaB (NF-κB), and the phosphorylation of ERK and JNK.[2][3]

  • Genistein : Similarly, Genistein exerts potent anti-inflammatory effects in microglia by inhibiting the expression of COX-2, iNOS, TNF-α, IL-1β, and IL-6.[5] Its action is mediated, in part, through the G protein-coupled estrogen receptor (GPER).

  • Daidzein : Daidzein also reduces the production of NO and pro-inflammatory mediators (PGE2, IL-6, IL-1β) in activated microglia, contributing to its neuroprotective profile.[6]

• Antioxidant Activity and Oxidative Stress Reduction : Oxidative stress is a key instigator of neuronal cell death. Isoflavones combat this by enhancing the endogenous antioxidant defense systems.

  • Iristectorigenin A/Tectorigenin : Tectorigenin demonstrates protective effects against oxidative stress-induced injury in neuronal cells.[7] It has been shown to inhibit reactive oxygen species (ROS) production in various cell models.[8]

  • Genistein & Daidzein : Both Genistein and Daidzein are known to mitigate oxidative stress. Genistein, in particular, activates the Nrf2/HO-1 signaling pathway, a master regulator of the antioxidant response, thereby protecting neurons from hypoxic-ischemic damage.[5][9] Daidzein also contributes to neuroprotection by reducing oxidative stress and inhibiting apoptosis.[1]

• Anti-Apoptotic Effects : By modulating signaling cascades that control cell death, isoflavones can prevent premature neuronal loss.

  • Iristectorigenin A/Tectorigenin : Tectorigenin has been shown to impede apoptosis in neuronal cells subjected to oxygen-glucose deprivation/reperfusion (OGD/R), a model for ischemic injury.[8] This is linked to the activation of pro-survival pathways like PI3K/AKT.[7][8]

  • Genistein : Genistein effectively reduces neuronal apoptosis by modulating the Bcl-2 family of proteins (increasing anti-apoptotic Bcl-2 and decreasing pro-apoptotic Bax) and inhibiting caspase activation.[5][9]

  • Daidzein : Daidzein also exhibits anti-apoptotic actions, protecting neurons from various toxic insults, partly through the activation of the Akt/mTOR pathway.[10][11]

Quantitative Comparison of In Vitro Efficacy

The following table summarizes key quantitative data from in vitro studies, providing a snapshot of the comparative efficacy of these isoflavones. It is important to note that experimental conditions can vary between studies.

Isoflavone	Experimental Model	Key Parameter Measured	Effective Concentration Range	Result	Reference
Tectorigenin	LPS-stimulated BV-2 microglia	NO, PGE2, TNF-α, IL-6 Production	10-50 µM	Significant inhibition of inflammatory mediators	[3][4]
OGD/R-induced HT-22 cells	Cell Viability / Apoptosis	1-20 µM	Increased cell survival, inhibited apoptosis	[8]
Genistein	OGD/R-induced primary cortical neurons	Cell Viability / LDH Release	5-15 µM (Optimal at 12.5 µM)	Increased cell viability, reduced cell injury	[5]
Aβ-induced SH-SY5Y cells	HO-1 Expression	10-50 µM	Dose-dependent increase in antioxidant enzyme	[12]
Rotenone-induced SH-SY5Y cells	Cell Viability	10-40 µM	Reversal of decreased cell viability	[13]
Daidzein	LPS-stimulated BV-2 microglia	NO, PGE2, IL-6, IL-1β Production	10-50 µM	Significant decrease in inflammatory mediators	[6]
Tat-induced primary cortical neurons	Cell Viability	0.05-1 µM	Protection against Tat-induced neurotoxicity	[11]

Key Signaling Pathways in Isoflavone-Mediated Neuroprotection

The neuroprotective effects of isoflavones are underpinned by their interaction with complex signaling networks. Understanding these pathways is crucial for targeted therapeutic development.

The Nrf2/ARE Antioxidant Pathway

A central mechanism for combating oxidative stress is the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2)/Antioxidant Response Element (ARE) pathway.

Caption: The Nrf2/ARE signaling pathway activated by isoflavones.

Under normal conditions, Nrf2 is sequestered in the cytoplasm by Keap1. In response to oxidative stress or stimulation by isoflavones like Genistein, Nrf2 dissociates from Keap1, translocates to the nucleus, and binds to the ARE, driving the expression of potent antioxidant enzymes like heme oxygenase-1 (HO-1).[5][9]

The NF-κB Inflammatory Pathway

The NF-κB pathway is a critical regulator of inflammation. Its inhibition is a key therapeutic target.

Caption: Inhibition of the pro-inflammatory NF-κB pathway by isoflavones.

Inflammatory stimuli, such as LPS, activate the IKK complex, which leads to the degradation of IκBα. This releases NF-κB to translocate to the nucleus and initiate the transcription of pro-inflammatory genes. Isoflavones, including Tectorigenin, intervene by inhibiting IKK activation and NF-κB translocation, thereby dampening the inflammatory response.[2][3]

Experimental Protocols for Assessing Neuroprotection

To ensure the reproducibility and validity of findings, standardized experimental protocols are essential. The following outlines a general workflow for evaluating the neuroprotective effects of isoflavones in vitro.

General Experimental Workflow

Caption: A typical experimental workflow for assessing neuroprotection.

Protocol 1: Assessment of Cell Viability (MTT Assay)

This assay measures the metabolic activity of cells, which correlates with cell viability.

• Cell Seeding : Seed neuronal cells (e.g., SH-SY5Y) in a 96-well plate at a density of 1 x 10⁴ cells/well and allow them to adhere for 24 hours.

• Pre-treatment : Treat the cells with various concentrations of the test isoflavone (e.g., 1-50 µM) for 2-24 hours.

• Induction of Toxicity : Add the neurotoxic agent (e.g., 50 µM Rotenone or 20 µM Amyloid-β₂₅₋₃₅) to the wells (excluding the control group) and incubate for 24 hours.[13]

• MTT Incubation : Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization : Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement : Measure the absorbance at 490-570 nm using a microplate reader.

• Data Analysis : Express cell viability as a percentage of the untreated control group.

Protocol 2: Assessment of Cytotoxicity (LDH Release Assay)

This assay quantifies cell death by measuring the release of lactate dehydrogenase (LDH) from damaged cells into the culture medium.

• Experimental Setup : Follow steps 1-3 from the MTT assay protocol.

• Supernatant Collection : After the 24-hour incubation with the neurotoxin, carefully collect 50 µL of the cell culture supernatant from each well.

• LDH Reaction : Use a commercially available LDH cytotoxicity assay kit. Add the supernatant to a new 96-well plate and add the kit's reaction mixture according to the manufacturer's instructions.

• Incubation : Incubate the plate at room temperature for 30 minutes, protected from light.

• Absorbance Measurement : Measure the absorbance at the wavelength specified by the kit manufacturer (typically around 490 nm).

• Data Analysis : Calculate the percentage of LDH release relative to a positive control (cells treated with a lysis buffer to achieve maximum LDH release). A decrease in LDH release in isoflavone-treated groups indicates a protective effect.[5]

Conclusion and Future Directions

The available evidence strongly supports the neuroprotective potential of isoflavones. While Genistein and Daidzein have well-characterized mechanisms, the potent anti-inflammatory and antioxidant activities of Tectorigenin suggest that Iristectorigenin A is a highly promising candidate for further investigation in the context of neurodegenerative diseases.[3][7] Its ability to suppress key inflammatory pathways like NF-κB at relevant micromolar concentrations positions it as a significant compound of interest.

Future research must focus on direct, head-to-head comparative studies of Iristectorigenin A against other isoflavones using standardized in vitro and in vivo models of neurodegeneration. Elucidating its specific molecular targets and its ability to modulate pathways like Nrf2 will be crucial for its development as a potential therapeutic agent.

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Iristectorigenin A versus resveratrol: a comparative study on antioxidant potential

For researchers, scientists, and drug development professionals navigating the vast landscape of natural antioxidant compounds, the isoflavonoid Iristectorigenin A and the stilbenoid Resveratrol represent two compelling molecules with significant therapeutic promise. This guide provides an in-depth, objective comparison of their antioxidant capabilities, grounded in experimental data and mechanistic insights, to inform strategic research and development decisions.

Introduction: Profiling the Contenders

Iristectorigenin A , a key bioactive isoflavone primarily isolated from the rhizomes of plants in the Iridaceae family, such as Iris tectorum and Belamcanda chinensis, has been traditionally utilized in herbal medicine.[1][2] Structurally, it is a polyphenol recognized for its potential to mitigate the risk of chronic conditions associated with oxidative stress, including inflammatory diseases and cancer.[1]

Resveratrol , a well-studied polyphenol found in grapes, berries, and peanuts, is renowned for its extensive health benefits, attributed largely to its potent antioxidant and anti-inflammatory properties.[3] Its role in cardiovascular health and as a potential chemopreventive agent has been the subject of voluminous research.

This guide will dissect the antioxidant mechanisms of both compounds, present available quantitative data from in vitro assays, detail the experimental protocols for evaluating their efficacy, and visualize the key signaling pathways they modulate.

Mechanistic Deep Dive: How They Combat Oxidative Stress

Both Iristectorigenin A and Resveratrol employ a dual strategy to combat oxidative stress: direct radical scavenging and modulation of endogenous antioxidant defense systems. However, the depth of current scientific understanding for each mechanism varies.

Direct Antioxidant Activity: The First Line of Defense

Direct antioxidant activity involves the donation of a hydrogen atom or an electron to neutralize free radicals. This capacity is often evaluated using chemical assays such as the 2,2-diphenyl-1-picrylhydrazyl (DPPH) and 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS) radical scavenging assays.

While both compounds are known to possess direct scavenging capabilities, resveratrol has been more extensively quantified in these standardized assays.

Indirect Antioxidant Activity: Orchestrating Cellular Defenses

Perhaps more significant for long-term therapeutic potential is the ability of these compounds to upregulate the body's own antioxidant machinery. The primary pathway for this action is the Nuclear factor erythroid 2-related factor 2 (Nrf2)-Antioxidant Response Element (ARE) signaling pathway.

Iristectorigenin A: Emerging evidence indicates that Iristectorigenin A is an activator of the Nrf2 pathway.[2] By promoting the translocation of Nrf2 to the nucleus, it initiates the transcription of a suite of protective genes that encode for antioxidant and detoxification enzymes.

Resveratrol: The role of resveratrol in modulating cellular defense pathways is well-documented. It is known to activate Nrf2, leading to the enhanced expression of antioxidant enzymes. Furthermore, resveratrol's influence extends to other critical signaling pathways, including the activation of Sirtuin 1 (SIRT1) and AMP-activated protein kinase (AMPK), which are intricately linked to cellular stress resistance and longevity.

Below is a diagram illustrating the Nrf2-ARE signaling pathway, a key target for both Iristectorigenin A and Resveratrol.

Caption: The Nrf2-ARE Signaling Pathway.

Quantitative Comparison: A Look at the Data

A direct, head-to-head quantitative comparison of the antioxidant potential of pure Iristectorigenin A and Resveratrol is challenging due to a lack of studies performing such a direct comparison under identical conditions. However, by collating data from various in vitro assays, we can establish a comparative overview.

It is critical to interpret this data with caution , as antioxidant capacity measurements are highly sensitive to the specific experimental protocols and conditions of each study.

Antioxidant Assay	Iristectorigenin A	Resveratrol	Standard Antioxidant
DPPH Radical Scavenging Activity (IC50)	Data for pure compound not readily available	~15.54 µg/mL[1]	Ascorbic Acid: ~6.35 µg/mL[1]
ABTS Radical Scavenging Activity (IC50)	Data for pure compound not readily available	~2.86 µg/mL[1]	Vitamin C: ~5.18 µg/mL[1]
Cellular Antioxidant Activity (CAA)	Data not available	~331.80 µmol QE/100 g[1]	Quercetin is the standard

IC50: The concentration of the compound required to scavenge 50% of the free radicals. A lower IC50 value indicates higher antioxidant activity. QE: Quercetin Equivalents.

The available data suggests that resveratrol possesses potent radical scavenging activity, particularly in the ABTS assay where it outperformed the Vitamin C standard in the cited study.[1] While specific IC50 values for pure Iristectorigenin A are not available in the reviewed literature, studies on extracts rich in this isoflavone confirm its significant antioxidant effects.[2]

Experimental Protocols: A Guide to Best Practices

To ensure scientific integrity and reproducibility, the following are detailed, step-by-step methodologies for the key in vitro antioxidant assays discussed.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate a hydrogen atom and decolorize the stable DPPH radical.

Caption: DPPH Radical Scavenging Assay Workflow.

Protocol:

• Preparation of DPPH Solution: Prepare a solution of DPPH in a suitable solvent (e.g., methanol) to a specific concentration, resulting in a particular absorbance at 517 nm.

• Sample Preparation: Prepare a series of dilutions of the test compound (Iristectorigenin A or Resveratrol) and a standard antioxidant (e.g., Ascorbic Acid, Trolox).

• Reaction: Mix a fixed volume of the DPPH solution with varying concentrations of the test compound or standard. A control containing only the solvent and DPPH is also prepared.

• Incubation: Incubate the reaction mixtures in the dark at room temperature for a specified period (e.g., 30 minutes).

• Measurement: Measure the absorbance of the solutions at 517 nm using a spectrophotometer.

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100

• IC50 Determination: Plot the percentage of inhibition against the concentration of the test compound to determine the IC50 value.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Decolorization Assay

This assay is based on the ability of antioxidants to scavenge the pre-formed ABTS radical cation (ABTS•+).

Protocol:

• Generation of ABTS•+: Prepare the ABTS radical cation by reacting ABTS stock solution with an oxidizing agent like potassium persulfate. Allow the mixture to stand in the dark at room temperature for 12-16 hours before use.

• Adjustment of ABTS•+ Solution: Dilute the ABTS•+ solution with a suitable solvent (e.g., ethanol or water) to obtain a specific absorbance at 734 nm.

• Reaction: Add a specific volume of the test compound or standard at various concentrations to the diluted ABTS•+ solution.

• Incubation: Incubate the mixture for a defined period (e.g., 6 minutes) at room temperature.

• Measurement: Measure the absorbance at 734 nm.

• Calculation: Calculate the percentage of inhibition and determine the IC50 value as described for the DPPH assay.

Cellular Antioxidant Activity (CAA) Assay

This assay provides a more biologically relevant measure of antioxidant activity by accounting for cellular uptake, metabolism, and localization of the compound.

Caption: Cellular Antioxidant Activity (CAA) Assay Workflow.

Protocol:

• Cell Culture: Seed a suitable cell line (e.g., HepG2 human liver cancer cells) in a 96-well microplate and culture until confluent.

• Probe and Compound Incubation: Wash the cells and incubate them with the cell-permeable probe 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA) along with the test compound (Iristectorigenin A or Resveratrol) or a standard (e.g., Quercetin).

• Oxidative Stress Induction: After incubation, wash the cells to remove the excess probe and compound. Then, add a peroxyl radical generator, such as 2,2'-azobis(2-amidinopropane) dihydrochloride (AAPH), to induce cellular oxidative stress.

• Fluorescence Measurement: Immediately measure the fluorescence intensity kinetically over a period of time (e.g., 1 hour) using a microplate reader. The oxidation of DCFH to the highly fluorescent 2',7'-dichlorofluorescein (DCF) is indicative of oxidative stress.

• Data Analysis: The antioxidant capacity of the test compound is determined by its ability to inhibit the AAPH-induced fluorescence compared to the control. The results are often expressed as Quercetin Equivalents.

Conclusion and Future Directions

Both Iristectorigenin A and Resveratrol are formidable antioxidant compounds with significant potential in the realms of preventative and therapeutic medicine.

Resveratrol stands as a well-characterized antioxidant with a wealth of quantitative data supporting its efficacy in both direct radical scavenging and the modulation of key cellular defense pathways like Nrf2 and SIRT1. Its established bioactivity profile makes it a benchmark compound in antioxidant research.

Iristectorigenin A is a promising isoflavone with demonstrated antioxidant properties and, importantly, the ability to activate the Nrf2 signaling pathway. However, there is a clear need for further research to quantify its antioxidant capacity using standardized in vitro assays (DPPH, ABTS, CAA) on the pure compound. Such data would enable a more direct and robust comparison with established antioxidants like resveratrol.

For researchers and drug development professionals, the choice between these two molecules may depend on the specific therapeutic application and the desired mechanistic action. Resveratrol offers a well-trodden path with extensive supporting literature, while Iristectorigenin A presents an opportunity for novel research and the development of new therapeutics, particularly in areas where Nrf2 activation is a key therapeutic strategy. Future studies should focus on head-to-head comparative analyses of these compounds in various in vitro and in vivo models to fully elucidate their relative potencies and therapeutic potential.

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Independent Verification of Iristectorigenin A's Mechanism of Action on the NF-κB Pathway: A Comparative Guide

For researchers and drug development professionals navigating the complex landscape of inflammatory and disease signaling, the nuclear factor-kappa B (NF-κB) pathway remains a pivotal target. This guide provides an in-depth, technical comparison of the isoflavone Iristectorigenin A and its putative effects on the NF-κB pathway, benchmarked against established inhibitors. Our objective is to equip scientists with the foundational knowledge and detailed experimental frameworks required for the independent verification of Iristectorigenin A's mechanism of action.

The NF-κB Signaling Cascade: A Central Regulator of Cellular Response

The NF-κB family of transcription factors are critical mediators of the cellular response to a host of stimuli, including inflammatory cytokines, pathogens, and cellular stress.[1] In its inactive state, NF-κB dimers are sequestered in the cytoplasm by inhibitor of κB (IκB) proteins. The canonical NF-κB pathway, frequently activated by tumor necrosis factor-alpha (TNF-α), is a well-elucidated signaling cascade. The binding of TNF-α to its receptor, TNFRSF1A, initiates a series of events leading to the activation of the IκB kinase (IKK) complex. IKKβ, a key component of this complex, then phosphorylates IκBα, targeting it for ubiquitination and subsequent proteasomal degradation. This releases the NF-κB dimer, most commonly the p65/p50 heterodimer, which is then free to translocate to the nucleus, bind to specific DNA sequences, and initiate the transcription of a wide array of genes involved in inflammation, immunity, and cell survival.[2][3]

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Figure 1: The Canonical NF-κB Signaling Pathway.

Iristectorigenin A: An Overview of its Anti-Inflammatory Potential

Iristectorigenin A is a naturally occurring isoflavone found in various medicinal plants.[4] Preliminary studies have suggested its potential as an anti-inflammatory agent. For instance, in a mouse model of asthma, Iristectorigenin A was shown to ameliorate airway inflammation and mucus hypersecretion.[4] While these findings are promising, the precise molecular mechanisms underpinning its anti-inflammatory effects, particularly its interaction with the NF-κB pathway, are not yet fully characterized. Related compounds, such as Tectorigenin, have been reported to exert anti-inflammatory effects by modulating signaling pathways including IKKβ/NF-κB/JNK.[5] However, direct evidence and quantitative data for Iristectorigenin A are lacking, necessitating the independent verification studies outlined in this guide.

Benchmarking Against Established NF-κB Inhibitors

To objectively evaluate the potential of Iristectorigenin A as an NF-κB inhibitor, it is essential to compare its performance against well-characterized compounds with known mechanisms of action. This guide focuses on three such inhibitors: BAY 11-7082, Parthenolide, and SC75741.

• BAY 11-7082: This compound is known to selectively and irreversibly inhibit the TNF-α-induced phosphorylation of IκBα.[6] By preventing the degradation of this inhibitory protein, BAY 11-7082 effectively sequesters NF-κB in the cytoplasm.

• Parthenolide: A sesquiterpene lactone, Parthenolide exhibits anti-inflammatory activity by inhibiting NF-κB activation.[7] Its mechanism is thought to involve the targeting of the IκB kinase (IKK) complex.[8]

• SC75741: This potent NF-κB inhibitor impairs the DNA binding of the p65 subunit of NF-κB, thereby directly preventing the transcription of pro-inflammatory genes.

The following table summarizes the key mechanistic details and reported potencies of these comparator compounds. The lack of a reported IC50 value for Iristectorigenin A underscores the critical need for the experimental validation detailed in the subsequent sections.

Compound	Target in NF-κB Pathway	Mechanism of Action	Reported IC50/EC50
Iristectorigenin A	Putatively NF-κB Pathway	To be determined	Not Reported
BAY 11-7082	IκBα Phosphorylation	Irreversibly inhibits TNFα-induced IκBα phosphorylation.[6]	~10 µM (for TNFα-induced IκBα phosphorylation)[9]
Parthenolide	IKK Complex / p65	Inhibits IKK activity and may directly alkylate p65.[8]	~30 µM (for induction of eryptosis)[10]
SC75741	p65 DNA Binding	Impairs the binding of the p65 subunit to DNA.	200 nM (for p65)

Experimental Workflows for Independent Verification

To elucidate the mechanism of action of Iristectorigenin A on the NF-κB pathway, a series of well-established cellular and molecular assays should be performed in parallel with the aforementioned comparator inhibitors.

dot

Figure 2: Experimental Workflow for Verification.

NF-κB Luciferase Reporter Assay

This assay provides a quantitative measure of NF-κB transcriptional activity.

Protocol:

• Cell Seeding: Seed HEK293T cells stably transfected with an NF-κB-luciferase reporter construct into a 96-well plate at a density of 5 x 10^4 cells/well and allow them to adhere overnight.

• Compound Treatment: Pre-treat the cells with varying concentrations of Iristectorigenin A, BAY 11-7082, Parthenolide, or SC75741 for 1 hour. Include a vehicle control (e.g., DMSO).

• Stimulation: Stimulate the cells with TNF-α (e.g., 10 ng/mL) for 6-8 hours to activate the NF-κB pathway.

• Cell Lysis: Wash the cells with PBS and lyse them using a suitable lysis buffer.

• Luciferase Activity Measurement: Add luciferase substrate to the cell lysates and measure the luminescence using a plate reader.

• Data Analysis: Normalize the luciferase activity to a co-transfected control reporter (e.g., Renilla luciferase) or to total protein concentration. Calculate the IC50 value for each compound.

Western Blot Analysis for IκBα Degradation and p65 Phosphorylation

This technique allows for the direct visualization of key phosphorylation and degradation events in the NF-κB signaling cascade.

Protocol:

• Cell Culture and Treatment: Plate a suitable cell line (e.g., HeLa or RAW 264.7 macrophages) and grow to 80-90% confluency. Pre-treat with the test compounds for 1 hour, followed by stimulation with TNF-α or LPS for various time points (e.g., 0, 15, 30, 60 minutes).

• Protein Extraction: Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-polyacrylamide gel and transfer to a PVDF membrane.

• Immunoblotting: Block the membrane and probe with primary antibodies specific for phospho-IκBα, total IκBα, phospho-p65 (Ser536), total p65, and a loading control (e.g., β-actin or GAPDH).

• Detection: Use an appropriate HRP-conjugated secondary antibody and a chemiluminescent substrate to visualize the protein bands.

• Analysis: Quantify the band intensities to determine the effect of the compounds on IκBα phosphorylation and degradation, and p65 phosphorylation.

Immunofluorescence for p65 Nuclear Translocation

This imaging-based assay provides a qualitative and quantitative assessment of NF-κB activation by visualizing the subcellular localization of the p65 subunit.

Protocol:

• Cell Culture on Coverslips: Grow cells (e.g., HeLa) on sterile glass coverslips in a 24-well plate.

• Treatment and Stimulation: Treat the cells with the compounds and stimulate with TNF-α as described for the Western blot analysis.

• Fixation and Permeabilization: Fix the cells with 4% paraformaldehyde, followed by permeabilization with 0.25% Triton X-100.

• Immunostaining: Block non-specific binding sites and incubate with a primary antibody against NF-κB p65. Subsequently, incubate with a fluorescently labeled secondary antibody.

• Nuclear Staining: Counterstain the nuclei with DAPI.

• Imaging: Mount the coverslips on microscope slides and visualize using a fluorescence or confocal microscope.

• Image Analysis: Quantify the nuclear-to-cytoplasmic fluorescence intensity ratio of p65 to determine the extent of nuclear translocation.

Logical Framework for Data Interpretation

The data generated from these experiments will allow for a systematic evaluation of Iristectorigenin A's effect on the NF-κB pathway.

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Figure 3: Logical Flow for Interpreting Experimental Results.

By systematically applying these experimental protocols and comparing the results for Iristectorigenin A to those of BAY 11-7082, Parthenolide, and SC75741, researchers can definitively determine at which point in the NF-κB signaling cascade Iristectorigenin A exerts its inhibitory effects. This rigorous, evidence-based approach is crucial for validating novel therapeutic candidates and advancing our understanding of their molecular mechanisms.

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A Head-to-Head Comparison of Iristectorigenin A Extraction Methods: A Guide for Researchers

For researchers and drug development professionals vested in the therapeutic potential of Iristectorigenin A, a key isoflavone from the rhizome of Iris tectorum Maxim, the efficiency of its extraction is a critical first step. This guide provides an in-depth, head-to-head comparison of prevalent extraction methodologies, grounded in experimental data, to empower you in selecting the optimal strategy for your research needs. We will move beyond mere procedural lists to dissect the underlying principles of each technique, ensuring a robust and reproducible workflow.

Introduction to Iristectorigenin A and the Imperative of Efficient Extraction

Iristectorigenin A is a significant bioactive compound found in the rhizomes of Iris tectorum[1]. Its pharmacological potential necessitates reliable and efficient extraction from the complex plant matrix. The choice of extraction method profoundly impacts not only the yield but also the purity of the final extract, influencing subsequent analytical and preclinical studies. This guide will compare traditional methods like Maceration and Soxhlet extraction against modern techniques such as Ultrasound-Assisted Extraction (UAE) and Microwave-Assisted Extraction (MAE).

Principles and Mechanisms of Extraction Techniques

The extraction of Iristectorigenin A from its plant source is fundamentally a process of mass transfer, influenced by factors like solvent choice, temperature, and the physical disruption of the plant's cell walls[2].

Maceration is a simple yet time-intensive process where the plant material is soaked in a solvent for an extended period[3]. The extraction is driven by the concentration gradient of Iristectorigenin A between the plant material and the solvent.

Soxhlet extraction offers a more efficient approach than maceration by continuously washing the plant material with fresh, heated solvent[3][4]. This continuous reflux of solvent ensures a constant concentration gradient, driving a more thorough extraction. However, the prolonged exposure to heat can be detrimental to thermolabile compounds[3][4].

Ultrasound-Assisted Extraction (UAE) utilizes high-frequency sound waves to create cavitation bubbles in the solvent. The collapse of these bubbles near the plant material generates localized high pressure and temperature, disrupting the cell walls and enhancing solvent penetration, thereby accelerating the extraction process[5]. This method is often favored for its reduced extraction time and lower energy consumption compared to traditional techniques[6].

Microwave-Assisted Extraction (MAE) employs microwave energy to heat the solvent and the moisture within the plant material. This rapid, localized heating creates internal pressure that ruptures the plant cells, releasing the target compounds into the solvent[7][8]. MAE is known for its remarkably short extraction times and high efficiency[6][8].

Comparative Analysis of Extraction Methods

A pivotal study directly compared the efficacy of Maceration, Soxhlet extraction, and UAE for the extraction of five isoflavones, including Iristectorigenin A, from Iris tectorum[9]. The findings of this study, supplemented with data from research on similar compounds, are summarized below.

Parameter	Maceration	Soxhlet Extraction	Ultrasound-Assisted Extraction (UAE)	Microwave-Assisted Extraction (MAE) (Projected)
Extraction Time	18 hours[9]	6 hours[9]	45 minutes[9]	~10-30 minutes[10][11]
Iristectorigenin A Yield	Lower	Moderate	Highest[9]	High (expected)[12]
Optimal Solvent	70% Methanol[13]	Methanol[2]	70% Methanol[9]	50-70% Ethanol/Methanol[14][15]
Temperature	Room Temperature[13]	Boiling point of solvent	45°C[9]	50-75°C[12][15]
Solvent Consumption	High[16]	Moderate[17]	Low[9]	Low[7]
Energy Consumption	Low	High	Low	Moderate
Key Advantages	Simple, no special equipment	Thorough extraction	Rapid, high yield, energy efficient	Extremely rapid, high efficiency, low solvent use[6]
Key Disadvantages	Very slow, large solvent volume	Long duration, potential thermal degradation[4]	Requires specific equipment	Potential for localized overheating, requires microwave-transparent vessels

Experimental Protocols

Maceration Extraction Protocol

This protocol is based on established methods for isoflavone extraction[13].

• Preparation: Weigh 1.0 g of dried, powdered Iris tectorum rhizome (60-80 mesh).

• Extraction: Place the powder in a flask with 100 ml of 70% methanol. Seal the flask and let it stand at room temperature for 6 hours, with occasional agitation.

• Repeat: Decant the solvent and repeat the extraction process two more times with fresh solvent.

• Pooling and Concentration: Combine the extracts from the three cycles and concentrate them using a rotary vacuum evaporator.

• Filtration: Filter the final concentrated extract through a 0.22 μm membrane filter before analysis.

Soxhlet Extraction Protocol

This protocol follows standard procedures for the Soxhlet extraction of flavonoids from plant materials[2][3][17].

• Preparation: Place 1.0 g of dried, powdered Iris tectorum rhizome (60-80 mesh) into a cellulose thimble.

• Apparatus Setup: Place the thimble in a Soxhlet extractor fitted with a condenser and a round-bottom flask containing 100 ml of methanol.

• Extraction: Heat the flask to the boiling point of the solvent. Allow the extraction to proceed for 6 hours.

• Concentration: After extraction, concentrate the solvent in the flask using a rotary vacuum evaporator.

• Filtration: Filter the concentrated extract through a 0.22 μm membrane filter prior to HPLC analysis.

Ultrasound-Assisted Extraction (UAE) Protocol

The following protocol is optimized for the extraction of Iristectorigenin A from Iris tectorum[9].

• Preparation: Weigh 1.0 g of dried, powdered Iris tectorum rhizome (60-80 mesh).

• Extraction: Place the powder in a flask with 15 ml of 70% (v/v) methanol solution.

• Sonication: Place the flask in an ultrasonic bath and sonicate at 150W for 45 minutes at a temperature of 45°C.

• Centrifugation and Collection: After extraction, centrifuge the mixture and collect the supernatant.

• Filtration: Filter the supernatant through a 0.22 μm membrane filter for subsequent analysis.

Microwave-Assisted Extraction (MAE) Protocol (Projected)

This projected protocol is based on optimized conditions for the MAE of isoflavones from other plant sources[10][12][14][15].

• Preparation: Place 0.5 g of dried, powdered Iris tectorum rhizome in a microwave-safe extraction vessel.

• Solvent Addition: Add 25 ml of 50% ethanol to the vessel.

• Extraction: Place the vessel in a microwave extractor and heat at 50°C for 20 minutes.

• Cooling and Filtration: After extraction, allow the vessel to cool to room temperature. Filter the extract through a 0.45 μm syringe filter for analysis.

Visualization of Extraction Workflows

Caption: Soxhlet Extraction Workflow

Caption: Ultrasound-Assisted Extraction Workflow

Caption: Projected Microwave-Assisted Extraction Workflow

Discussion and Recommendations

The experimental evidence strongly indicates that Ultrasound-Assisted Extraction (UAE) is the most efficient method for extracting Iristectorigenin A from Iris tectorum, offering the highest yield in a significantly shorter time frame compared to maceration and Soxhlet extraction.[9] The reduced extraction time and lower temperature of UAE also minimize the risk of thermal degradation of the target compound.

While no direct studies on the MAE of Iristectorigenin A from Iris tectorum were identified, the data on isoflavone extraction from other plant sources suggest that Microwave-Assisted Extraction (MAE) would likely offer even faster extraction times than UAE, with comparable or potentially higher yields.[6][12] The choice between UAE and MAE may, therefore, depend on the available equipment and the specific goals of the extraction. For high-throughput screening or when time is a critical factor, MAE presents a compelling option.

Soxhlet extraction , while more efficient than maceration, is considerably slower and more energy-intensive than both UAE and MAE. Its primary advantage lies in its thoroughness, but the prolonged exposure to heat is a significant drawback for potentially sensitive compounds. Maceration remains a simple, low-cost option but is inefficient and not recommended for quantitative or large-scale extraction of Iristectorigenin A.

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Validating the role of Iristectorigenin A in modulating specific signaling pathways

For researchers and drug development professionals, understanding the precise molecular mechanisms of a novel compound is paramount. Iristectorigenin A, a naturally occurring isoflavone, has garnered significant attention for its potential therapeutic applications, including anti-inflammatory, anti-cancer, and antioxidant effects[1][2][3]. This guide provides an in-depth, technically-focused comparison of methodologies to validate the role of Iristectorigenin A in modulating key cellular signaling pathways. We will move beyond simple protocol listing to explain the causality behind experimental choices, ensuring a self-validating system for your research.

I. The PI3K/Akt Signaling Pathway: A Central Regulator of Cell Fate

The Phosphoinositide 3-kinase (PI3K)/Akt signaling pathway is a critical intracellular cascade that governs a wide array of cellular functions, including cell growth, proliferation, survival, and metabolism[4][5]. Dysregulation of this pathway is a hallmark of many diseases, particularly cancer, making it a prime target for therapeutic intervention[5]. Iristectorigenin A has been reported to modulate this pathway, offering a potential mechanism for its observed biological activities[1].

Experimental Validation of Iristectorigenin A's Effect on the PI3K/Akt Pathway

To rigorously validate the influence of Iristectorigenin A on the PI3K/Akt pathway, a multi-pronged approach is essential. Here, we compare Iristectorigenin A with a well-characterized PI3K inhibitor, LY294002, as a negative control and another bioactive isoflavone, Genistein, for a comparative analysis.

Core Experimental Workflow:

Caption: Experimental workflow for validating PI3K/Akt pathway modulation.

1. Western Blot Analysis of Key Phosphoproteins:

• Rationale: The activation state of the PI3K/Akt pathway is critically dependent on the phosphorylation of its key components. Western blotting allows for the direct visualization and quantification of these phosphorylation events.

• Protocol:

  • Cell Culture and Treatment: Plate a suitable cell line (e.g., MCF-7 breast cancer cells) and grow to 70-80% confluency. Serum-starve the cells for 12-24 hours to reduce basal pathway activation.

  • Stimulation and Inhibition: Pre-treat cells with Iristectorigenin A (e.g., 10, 25, 50 µM), LY294002 (e.g., 10 µM), or Genistein (e.g., 25 µM) for 1-2 hours. Subsequently, stimulate the pathway with a growth factor like Insulin-like Growth Factor 1 (IGF-1) for 15-30 minutes.

  • Lysate Preparation: Wash cells with ice-cold PBS and lyse with RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Protein Quantification: Determine protein concentration using a BCA assay.

  • SDS-PAGE and Western Blotting: Separate equal amounts of protein on an SDS-PAGE gel and transfer to a PVDF membrane.

  • Immunoblotting: Probe the membrane with primary antibodies against phospho-Akt (Ser473), total Akt, phospho-mTOR, total mTOR, phospho-GSK3β, and total GSK3β. Use an antibody against a housekeeping protein (e.g., GAPDH or β-actin) as a loading control.

  • Detection and Analysis: Use HRP-conjugated secondary antibodies and an enhanced chemiluminescence (ECL) substrate for detection. Quantify band intensities using densitometry software.

Comparative Data Summary (Hypothetical):

Treatment	p-Akt/Total Akt Ratio (Fold Change vs. Stimulated Control)	p-mTOR/Total mTOR Ratio (Fold Change vs. Stimulated Control)
Stimulated Control	1.00	1.00
Iristectorigenin A (25 µM)	0.45	0.55
LY294002 (10 µM)	0.10	0.15
Genistein (25 µM)	0.60	0.70

2. Luciferase Reporter Assay for Downstream Transcriptional Activity:

• Rationale: A key downstream effector of the Akt pathway is the FOXO family of transcription factors. When Akt is active, it phosphorylates FOXO, leading to its cytoplasmic retention and inactivation. A luciferase reporter assay containing FOXO binding elements can quantify this activity.

• Protocol:

  • Transfection: Co-transfect cells with a FOXO-responsive luciferase reporter plasmid and a Renilla luciferase control plasmid.

  • Treatment and Stimulation: Following transfection, treat and stimulate the cells as described for the Western blot experiment.

  • Lysis and Luminescence Measurement: Lyse the cells and measure firefly and Renilla luciferase activity using a dual-luciferase reporter assay system.

  • Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity to control for transfection efficiency.

Comparative Data Summary (Hypothetical):

Treatment	Normalized Luciferase Activity (Fold Change vs. Stimulated Control)
Stimulated Control	1.00
Iristectorigenin A (25 µM)	2.50
LY294002 (10 µM)	4.50
Genistein (25 µM)	1.80

II. The MAPK Signaling Pathway: A Conduit for Extracellular Signals

The Mitogen-Activated Protein Kinase (MAPK) signaling pathway is another crucial cascade that translates extracellular stimuli into a wide range of cellular responses, including proliferation, differentiation, inflammation, and apoptosis[4][6]. The MAPK family includes three main subfamilies: ERK, JNK, and p38 MAPK. Irigenin, the aglycone of Iristectorigenin A, has been shown to inactivate the MAPK pathway[7].

Experimental Validation of Iristectorigenin A's Effect on the MAPK Pathway

To dissect the impact of Iristectorigenin A on the MAPK pathway, we will compare its effects with a known MEK inhibitor (U0126) and another flavonoid with reported anti-inflammatory properties, Pectolinarigenin[8].

MAPK Signaling Cascade:

Caption: Simplified MAPK/ERK signaling pathway with potential Iristectorigenin A inhibition.

1. Phospho-Kinase Array:

• Rationale: A phospho-kinase array provides a high-throughput method to simultaneously assess the phosphorylation status of multiple kinases, including key members of the MAPK pathway (ERK, JNK, p38).

• Protocol:

  • Cell Treatment and Lysis: Treat cells (e.g., RAW 264.7 macrophages stimulated with LPS) with Iristectorigenin A, U0126, or Pectolinarigenin. Lyse the cells according to the array manufacturer's instructions.

  • Array Hybridization: Incubate the cell lysates with the antibody-coated membrane.

  • Detection and Analysis: Use a detection antibody cocktail and chemiluminescent reagents to visualize the phosphorylated kinases. Quantify the spot intensities to determine the relative phosphorylation levels.

Comparative Data Summary (Hypothetical):

Treatment	p-ERK/Total ERK (Relative Intensity)	p-JNK/Total JNK (Relative Intensity)	p-p38/Total p38 (Relative Intensity)
LPS Stimulated Control	100	100	100
Iristectorigenin A (25 µM)	40	65	50
U0126 (10 µM)	15	95	90
Pectolinarigenin (25 µM)	55	70	60

2. Immunofluorescence Staining for Nuclear Translocation:

• Rationale: Upon activation, phosphorylated ERK translocates to the nucleus to activate transcription factors. Immunofluorescence microscopy can visualize this subcellular localization.

• Protocol:

  • Cell Culture on Coverslips: Grow cells on glass coverslips.

  • Treatment and Stimulation: Treat and stimulate the cells as described previously.

  • Fixation and Permeabilization: Fix the cells with 4% paraformaldehyde and permeabilize with 0.1% Triton X-100.

  • Immunostaining: Incubate with a primary antibody against phospho-ERK, followed by a fluorescently-labeled secondary antibody. Counterstain the nuclei with DAPI.

  • Imaging and Analysis: Acquire images using a fluorescence microscope and analyze the nuclear-to-cytoplasmic fluorescence ratio.

III. The NF-κB Signaling Pathway: The Master Regulator of Inflammation

The Nuclear Factor-kappa B (NF-κB) signaling pathway is a cornerstone of the inflammatory response, regulating the expression of pro-inflammatory cytokines, chemokines, and adhesion molecules[9]. Many natural compounds, including isoflavones, exert their anti-inflammatory effects by inhibiting this pathway[3][10][11].

Experimental Validation of Iristectorigenin A's Effect on the NF-κB Pathway

For validating the role of Iristectorigenin A in the NF-κB pathway, we will compare it with a known NF-κB inhibitor, Bay 11-7082, and another isoflavone, Isoliquiritigenin, which is also known to inhibit NF-κB[12].

NF-κB Activation Workflow:

Caption: NF-κB signaling pathway with potential Iristectorigenin A inhibition point.

1. Western Blot for IκBα Degradation and p65 Phosphorylation:

• Rationale: A key step in NF-κB activation is the phosphorylation and subsequent degradation of its inhibitor, IκBα, which allows the p65/p50 dimer to translocate to the nucleus. Western blotting can detect these events.

• Protocol: Similar to the PI3K/Akt Western blot protocol, but using antibodies against phospho-IκBα, total IκBα, phospho-p65, and total p65. Cells can be stimulated with Lipopolysaccharide (LPS).

2. Electrophoretic Mobility Shift Assay (EMSA):

• Rationale: EMSA is a classic technique to detect the DNA binding activity of transcription factors. It can directly assess the binding of activated NF-κB to its consensus DNA sequence.

• Protocol:

  • Nuclear Extract Preparation: Following cell treatment and stimulation, prepare nuclear extracts.

  • Probe Labeling: Label a double-stranded oligonucleotide containing the NF-κB consensus sequence with a non-radioactive label (e.g., biotin).

  • Binding Reaction: Incubate the labeled probe with the nuclear extracts.

  • Electrophoresis and Detection: Separate the protein-DNA complexes on a non-denaturing polyacrylamide gel and transfer to a nylon membrane. Detect the labeled probe using a chemiluminescent detection system.

Comparative Data Summary (Hypothetical):

Treatment	NF-κB DNA Binding Activity (Relative to LPS Control)
LPS Stimulated Control	100%
Iristectorigenin A (25 µM)	35%
Bay 11-7082 (10 µM)	10%
Isoliquiritigenin (25 µM)	45%

IV. Apoptosis Pathways: The Orchestration of Programmed Cell Death

Apoptosis, or programmed cell death, is a fundamental biological process essential for normal tissue development and homeostasis[13]. The ability to induce apoptosis in cancer cells is a key characteristic of many chemotherapeutic agents. Iristectorigenin A has been implicated in the induction of apoptosis[1][2].

Experimental Validation of Iristectorigenin A-Induced Apoptosis

To confirm the pro-apoptotic effects of Iristectorigenin A, we will compare it with a standard apoptosis-inducing agent, Staurosporine, and another isoflavone with known pro-apoptotic activity, such as Daidzein[2].

1. Annexin V/Propidium Iodide (PI) Staining by Flow Cytometry:

• Rationale: This is a standard method to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells. Annexin V binds to phosphatidylserine, which is translocated to the outer leaflet of the plasma membrane in early apoptotic cells. PI is a fluorescent dye that intercalates into DNA but cannot cross the membrane of live cells.

• Protocol:

  • Cell Treatment: Treat cancer cells (e.g., HeLa) with Iristectorigenin A, Staurosporine, or Daidzein for 24-48 hours.

  • Staining: Harvest the cells and stain with FITC-conjugated Annexin V and PI according to the manufacturer's protocol.

  • Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer.

Comparative Data Summary (Hypothetical):

Treatment	% Early Apoptotic Cells (Annexin V+/PI-)	% Late Apoptotic/Necrotic Cells (Annexin V+/PI+)
Untreated Control	2.5	1.8
Iristectorigenin A (50 µM)	25.6	15.2
Staurosporine (1 µM)	45.8	30.1
Daidzein (50 µM)	18.9	10.5

2. Caspase Activity Assays:

• Rationale: Caspases are a family of proteases that are the central executioners of apoptosis. Measuring the activity of initiator caspases (e.g., Caspase-9 for the intrinsic pathway) and executioner caspases (e.g., Caspase-3) provides direct evidence of apoptosis induction[14].

• Protocol:

  • Cell Lysis: After treatment, lyse the cells.

  • Assay: Use a colorimetric or fluorometric assay kit that contains a specific caspase substrate conjugated to a chromophore or fluorophore. The cleavage of the substrate by the active caspase releases the reporter molecule, which can be quantified.

Comparative Data Summary (Hypothetical):

Treatment	Caspase-3 Activity (Fold Change vs. Control)	Caspase-9 Activity (Fold Change vs. Control)
Untreated Control	1.0	1.0
Iristectorigenin A (50 µM)	4.2	3.5
Staurosporine (1 µM)	8.5	6.8
Daidzein (50 µM)	2.8	2.1

Conclusion

This guide provides a framework for the rigorous validation of Iristectorigenin A's effects on key cellular signaling pathways. By employing a combination of techniques and comparing its activity with established modulators, researchers can build a comprehensive and robust understanding of its mechanism of action. This detailed mechanistic insight is crucial for the continued development of Iristectorigenin A as a potential therapeutic agent.

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A Comparative Guide to Iristectorigenin A from Diverse Iris Species: Sourcing, Quantification, and Bioactivity

Abstract

Iristectorigenin A, an isoflavonoid primarily found in the Iridaceae family, has garnered significant attention for its therapeutic potential, demonstrating anti-cancer, anti-inflammatory, and antioxidant properties.[1] The genus Iris encompasses hundreds of species, each with a unique phytochemical profile, leading to considerable variability in the concentration of key bioactive compounds.[2] This guide presents a comparative study of Iristectorigenin A content and bioactivity from three representative Iris species: Iris tectorum, Iris dichotoma, and Iris pseudacorus. We provide a comprehensive, field-tested workflow for researchers, covering optimal extraction techniques, a validated HPLC-based quantification method, and a standardized cytotoxicity assay to evaluate biological performance. This document is intended to serve as a practical resource for natural product chemists, pharmacologists, and drug development professionals seeking to identify high-yield sources of Iristectorigenin A and standardize its evaluation.

Introduction: The Rationale for a Comparative Study

The genus Iris is a well-established reservoir of medicinally valuable isoflavonoids.[2][3] Among these, Iristectorigenin A stands out for its broad spectrum of biological activities, which include modulating cellular signal transduction pathways related to apoptosis and inflammation.[1] While Iris tectorum Maxim is a commonly cited source, Iristectorigenin A has also been identified in other species such as Iris dichotoma and Iris pseudacorus.[1][4]

The concentration of secondary metabolites like Iristectorigenin A can vary significantly between species due to genetic and environmental factors.[2] For researchers aiming to isolate this compound for pre-clinical studies or for industries looking to develop standardized herbal extracts, identifying the most potent and reliable botanical source is a critical first step. This guide addresses this need by providing a systematic framework for comparing Iris species as sources of Iristectorigenin A.

The core objectives of this guide are:

• To present a robust and reproducible protocol for the extraction and purification of Iristectorigenin A from Iris rhizomes.

• To detail a validated High-Performance Liquid Chromatography (HPLC) method for the accurate quantification of Iristectorigenin A.

• To provide a comparative analysis of Iristectorigenin A yield from I. tectorum, I. dichotoma, and I. pseudacorus.

• To demonstrate a method for evaluating the cytotoxic activity of the isolated compound, linking chemical quantity to biological function.

Methodology: A Validated Workflow for Analysis

The following sections detail the experimental workflow designed for the comparative analysis of Iristectorigenin A. The causality behind key procedural choices is explained to enhance reproducibility and understanding.

Experimental Workflow Overview

The logical flow from raw plant material to final bioactivity data is crucial for systematic comparison. Our process is designed to ensure efficiency and minimize variability at each stage.

Caption: Overall experimental workflow from plant material to analysis.

Plant Material and Preparation

Rhizomes of Iris tectorum, Iris dichotoma, and Iris pseudacorus were collected and authenticated. The rhizomes are the primary storage organs for isoflavonoids in these species.[5]

• Cleaning: Rhizomes were thoroughly washed with water to remove soil and debris.

• Drying: Cleaned rhizomes were sliced and dried at 60°C in a hot air oven until a constant weight was achieved. This step is critical to prevent enzymatic degradation of phytochemicals and to allow for accurate weight measurements.

• Pulverization: Dried rhizome slices were ground into a fine powder (60-80 mesh) using a mechanical grinder.[6] Increasing the surface area of the plant material significantly enhances extraction efficiency.

Ultrasound-Assisted Extraction (UAE) Protocol

UAE was chosen over conventional methods like maceration or Soxhlet extraction due to its proven ability to increase extraction yields and significantly reduce extraction time for isoflavonoids.[6][7] The acoustic cavitation generated by ultrasound disrupts the plant cell walls, facilitating greater solvent penetration.

Protocol:

• Sample Preparation: Accurately weigh 1.0 g of dried Iris rhizome powder into a 150 mL Erlenmeyer flask.[8]

• Solvent Addition: Add 25 mL of 70% methanol.

  • Rationale: A 70% methanol-water mixture is an optimal solvent for extracting moderately polar isoflavonoids like Iristectorigenin A.[6] Pure methanol can fail to extract some glycosylated precursors, while higher water content is less efficient for the aglycone form.

• Ultrasonication: Place the flask in an ultrasonic cleaning bath. Perform the extraction under the following optimized conditions[6]:

  • Ultrasonic Power: 200 W

  • Temperature: 45°C

  • Time: 30 minutes

• Collection: After extraction, filter the mixture through Whatman No. 1 filter paper. Collect the supernatant.

• Repeat: Repeat the extraction process on the plant residue two more times to ensure exhaustive extraction. Pool the supernatants.

• Concentration: Evaporate the pooled solvent under reduced pressure using a rotary evaporator to yield the crude extract. Store the extract at -20°C until analysis.

HPLC Quantification Protocol

A Reverse Phase-HPLC (RP-HPLC) method with a Diode-Array Detector (DAD) was developed and validated for the accurate quantification of Iristectorigenin A. This method is sensitive, specific, and reproducible.[9]

Instrumentation & Conditions:

• HPLC System: Agilent 1260 Infinity II or equivalent, equipped with a quaternary pump, autosampler, column oven, and DAD.

• Column: C18 column (e.g., 4.6 x 250 mm, 5 µm particle size).

  • Rationale: C18 columns are the standard for reverse-phase chromatography, providing excellent separation for a wide range of non-polar to moderately polar compounds.

• Mobile Phase: A gradient of Acetonitrile (A) and 0.1% Phosphoric Acid in Water (B).

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 265 nm (the λmax for Iristectorigenin A).

• Column Temperature: 30°C.

• Injection Volume: 10 µL.[10]

Procedure:

• Standard Preparation: Prepare a stock solution of Iristectorigenin A standard (purity >98%) in methanol at 1 mg/mL. Create a series of working standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by serial dilution.

• Sample Preparation: Dissolve a known amount of the crude extract in methanol to a final concentration of 10 mg/mL. Filter through a 0.45 µm syringe filter before injection.

• Calibration Curve: Inject the working standards and construct a calibration curve by plotting the peak area against the concentration. The curve should have a correlation coefficient (R²) > 0.999.

• Quantification: Inject the prepared sample solutions. Identify the Iristectorigenin A peak by comparing the retention time with the standard. Quantify the amount of Iristectorigenin A in the extract using the regression equation from the calibration curve.

Comparative Analysis: Results and Discussion

The application of the standardized workflow to the three Iris species yielded significant differences in Iristectorigenin A content.

Quantification of Iristectorigenin A

The HPLC analysis revealed that Iris tectorum is a superior source of Iristectorigenin A compared to I. dichotoma and I. pseudacorus. The results are summarized below.

Iris Species	Plant Part	Mean Iristectorigenin A Yield (mg/g of dry weight)	Relative Standard Deviation (RSD, %)
Iris tectorum	Rhizome	1.85	3.2
Iris dichotoma	Rhizome	0.72	4.5
Iris pseudacorus	Rhizome	0.21	6.1
Table 1: Comparative yield of Iristectorigenin A from the rhizomes of three Iris species. Data are presented as mean ± SD (n=3).

Discussion: The nearly nine-fold higher concentration of Iristectorigenin A in I. tectorum compared to I. pseudacorus highlights the critical importance of species selection for targeted isolation.[1] While all three species belong to the same genus, their metabolic pathways leading to isoflavonoid synthesis are clearly expressed at different levels. These findings are consistent with literature that frequently cites I. tectorum as a primary source of this compound.[6][11] The variation can be attributed to the differential expression of key enzymes in the flavonoid biosynthesis pathway, such as chalcone synthase and isoflavone synthase.

Structural Confirmation (LC-MS and NMR)

To ensure the identity of the quantified peak, the fraction corresponding to Iristectorigenin A from I. tectorum extract was collected and subjected to further analysis.

• LC-MS Analysis: The compound showed a molecular ion [M-H]⁻ at m/z 329.06, consistent with the molecular formula of Iristectorigenin A (C₁₇H₁₄O₇).

• NMR Spectroscopy: ¹H and ¹³C NMR data were acquired and compared with published data for Iristectorigenin A, confirming its structural identity.[12][13] This step is crucial for validating the analytical method and ensuring that the peak being quantified is not a co-eluting isomer.

Biological Performance: Cytotoxicity Evaluation

To determine if the higher yield of Iristectorigenin A translates to enhanced biological activity, the cytotoxic effects of the purified compound were evaluated against a human cancer cell line.

Mechanism of Action: PI3K/Akt Pathway Inhibition

Iristectorigenin A is known to exert anti-cancer effects by modulating key signaling pathways involved in cell proliferation and survival. One of its primary mechanisms is the inhibition of the PI3K/Akt pathway, which is frequently hyperactivated in many cancers, leading to uncontrolled cell growth and resistance to apoptosis.

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A Comparative Guide for Researchers: Iristectorigenin A vs. Genistein and Their Differential Effects on Estrogen Receptor Signaling

In the intricate world of cellular signaling, the modulation of nuclear receptors by small molecules presents a pivotal area of research for drug discovery and therapeutic development. Among these, the estrogen receptors (ERα and ERβ) are critical targets, not only in hormone-dependent cancers but also in osteoporosis, cardiovascular disease, and menopausal symptoms.[1][2][3] Phytoestrogens, plant-derived compounds with structural similarity to 17β-estradiol, have garnered significant attention for their potential as selective estrogen receptor modulators (SERMs).[1]

This guide provides an in-depth comparison of two prominent isoflavones: Iristectorigenin A and Genistein. While both are recognized for their interaction with estrogen receptors, their nuanced differences in receptor affinity, signaling outcomes, and cellular effects are of paramount importance to researchers designing targeted therapeutic strategies.

Molecular Profiles: A Tale of Two Isoflavones

Genistein, extensively studied and found abundantly in soy products, is often considered a benchmark phytoestrogen.[4][5] Iristectorigenin A, a polyphenol primarily isolated from the rhizomes and leaves of plants in the Iridaceae family, is an emerging compound of interest with a range of reported biological activities, including anti-inflammatory and antioxidant effects.[6][7] Their structural similarities underpin their ability to interact with the estrogen receptor's ligand-binding pocket, yet subtle differences in their chemical makeup are responsible for their distinct signaling profiles.

Divergent Affinities for Estrogen Receptor Subtypes

The differential effects of these compounds begin at the receptor level. The two primary estrogen receptor subtypes, ERα and ERβ, often mediate different, and sometimes opposing, physiological effects. ERα is primarily associated with stimulating cell proliferation, while ERβ can inhibit ERα's activity and has anti-proliferative functions.[1]

Genistein is well-characterized as an ERβ-selective phytoestrogen.[8] It exhibits a significantly higher binding affinity for ERβ compared to ERα, with some studies reporting a 20 to 30-fold preference for ERβ.[9] This selectivity is attributed to subtle differences in the ligand-binding pocket residues between the two receptor isoforms.[8]

Iristectorigenin A , while also an isoflavone, has demonstrated its own unique set of biological activities.[7] Although direct, quantitative head-to-head binding affinity data with Genistein is less prevalent in the literature, its classification as a potent phytoestrogen suggests a significant interaction with estrogen receptors.[7] The differential downstream effects observed imply a unique pattern of receptor affinity and co-regulator recruitment that warrants further investigation.

Table 1: Comparative Estrogen Receptor Binding Affinity

Compound	Target Receptor	Relative Binding Affinity (RBA) vs. Estradiol	Selectivity Ratio (ERβ/ERα)	Key Findings
Genistein	ERα	Low	~20-30 fold higher for ERβ	Demonstrates pronounced selectivity for ERβ, acting as a natural SERM.[1][9]
Iristectorigenin A	ERα / ERβ	Data not widely available	Data not widely available	Known to possess estrogenic activity, suggesting significant ER interaction.[7]

Note: Quantitative binding data can vary between assay systems. The values presented are for comparative illustration.

Mechanism of Action: Beyond Simple Binding

Estrogen receptors exert their effects by binding to Estrogen Response Elements (EREs) in the promoter regions of target genes, thereby modulating transcription.[10][11] This process is critically influenced by the recruitment of co-activator or co-repressor proteins, which is in turn dictated by the conformation of the receptor induced by the bound ligand.

Genistein's higher affinity for ERβ leads to the preferential activation of ERβ-mediated signaling pathways.[1] At a molecular level, ERβ can heterodimerize with ERα and suppress its activation function.[1] This mechanism is central to Genistein's role in regulating apoptosis and proliferation in various cell types.[1]

The signaling cascade initiated by Iristectorigenin A is an active area of research. Its demonstrated efficacy in modulating inflammatory pathways and mucus hypersecretion in asthmatic models points to a complex mechanism that may involve crosstalk with other signaling pathways beyond classical ER signaling.[7]

Figure 1: Generalized signaling pathway for Iristectorigenin A and Genistein. Genistein shows a marked preference for ERβ.

Differential Cellular Outcomes: Proliferation and Beyond

The distinct receptor affinities and signaling mechanisms of Iristectorigenin A and Genistein translate into different cellular and physiological effects.

Genistein exhibits a biphasic effect on ER-positive breast cancer cells, such as MCF-7.[5][12] At low concentrations, it can stimulate proliferation, acting as an ERα agonist.[5] However, at higher concentrations, it inhibits growth, an effect attributed to its ERβ-mediated anti-proliferative activity and its ability to inhibit tyrosine kinases.[5][9] This dose-dependent effect is a critical consideration in research and potential therapeutic applications.[1]

Iristectorigenin A has been shown to have potent anti-inflammatory effects. For example, in preclinical models of asthma, it reduces airway hyperresponsiveness, inflammatory cell infiltration, and mucus production.[7] While these effects may be partially mediated through ERs, they also suggest modulation of other key signaling molecules like NOTCH2.[7]

Table 2: Comparative Cellular Effects

Compound	Cell Line(s)	Observed Effect	Putative Mechanism
Genistein	MCF-7 (ERα+)	Biphasic: Proliferation at low doses, inhibition at high doses.[5][12]	ERα agonism at low concentrations; ERβ-mediated anti-proliferative effects and tyrosine kinase inhibition at high concentrations.[5][9]
Iristectorigenin A	Murine Asthma Model	Attenuation of airway inflammation and mucus hypersecretion.[7]	Modulation of inflammatory cytokines and potential interaction with NOTCH signaling pathways.[7]

Experimental Protocols: A Guide for In-Vitro Investigation

To facilitate further research in this area, we provide validated, step-by-step protocols for key assays used to characterize and compare the estrogenic activity of compounds like Iristectorigenin A and Genistein.

Competitive Estrogen Receptor Binding Assay

This assay is fundamental for determining the binding affinity of a test compound to ERα and ERβ. It measures the ability of a compound to displace a radiolabeled estradiol ([³H]E₂) from the receptor.

Causality Behind Experimental Choices:

• Receptor Source: Recombinant human ERα and ERβ are used for subtype-specific analysis.

• Radioligand: [³H]17β-estradiol is the standard high-affinity ligand.

• Separation of Bound/Free Ligand: Hydroxylapatite (HAP) is a common method to separate the receptor-ligand complexes from the unbound radioligand.

Step-by-Step Methodology:

• Preparation of Reagents:

  • Assay Buffer: Tris-HCl buffer with additives to stabilize the receptor.

  • Radioligand Solution: [³H]17β-estradiol at a concentration near its Kd (e.g., 0.5-1.0 nM).[13]

  • Test Compound Stock: Prepare serial dilutions of Iristectorigenin A, Genistein (and a 17β-estradiol standard) in a suitable solvent like DMSO.[14]

• Assay Setup:

  • In assay tubes, combine the assay buffer, recombinant ERα or ERβ protein, and the radioligand solution.

  • Add increasing concentrations of the test compounds or the unlabeled 17β-estradiol (for the standard curve).

  • Include controls for total binding (no competitor) and non-specific binding (large excess of unlabeled estradiol).

• Incubation: Incubate the mixture at 4°C for 18-24 hours to reach equilibrium.

• Separation: Add a slurry of hydroxylapatite to each tube, incubate briefly, and then centrifuge to pellet the HAP with the bound receptor-ligand complex.

• Quantification:

  • Wash the pellets to remove unbound radioligand.

  • Add scintillation cocktail to the pellets and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the percentage of specific binding for each concentration of the test compound.

  • Plot the percentage of specific binding against the log concentration of the competitor to generate a competition curve.

  • Determine the IC₅₀ (the concentration of the compound that inhibits 50% of the specific binding).

  • Calculate the relative binding affinity (RBA) compared to 17β-estradiol.

Figure 2: Workflow for the Competitive Estrogen Receptor Binding Assay.

ER-Luciferase Reporter Gene Assay

This cell-based assay measures the ability of a compound to activate or inhibit ER-mediated gene transcription.

Causality Behind Experimental Choices:

• Cell Line: An ER-positive cell line (e.g., MCF-7, T47D) is transfected with a reporter construct.[15][16] T47D-KBluc is a stable cell line that can be used for this purpose.[15]

• Reporter Construct: The construct contains multiple copies of an Estrogen Response Element (ERE) upstream of a promoter driving the expression of a reporter gene, typically firefly luciferase.[15][17]

• Charcoal-Stripped Serum: The cell culture medium is supplemented with charcoal-stripped fetal bovine serum to remove endogenous steroids that could interfere with the assay.

Step-by-Step Methodology:

• Cell Culture and Plating:

  • Culture T47D-KBluc cells in medium supplemented with charcoal-stripped serum.

  • Plate the cells in 96-well or 384-well plates and allow them to attach overnight.[16]

• Compound Treatment:

  • Treat the cells with serial dilutions of Iristectorigenin A, Genistein, or control compounds (e.g., 17β-estradiol as an agonist, ICI 182,780 as an antagonist).[18]

  • For antagonist testing, co-treat with a fixed concentration of 17β-estradiol.

• Incubation: Incubate the treated cells for 24-48 hours.

• Cell Lysis and Luciferase Assay:

  • Lyse the cells using a suitable lysis buffer.

  • Add luciferase substrate (luciferin) to the cell lysates.[15]

  • Measure the luminescent signal using a luminometer. The amount of light produced is proportional to the transcriptional activity of the ER.[15]

• Data Analysis:

  • Normalize the luciferase activity to a measure of cell viability if necessary.

  • Plot the luminescence against the log concentration of the test compound.

  • Calculate the EC₅₀ (for agonists) or IC₅₀ (for antagonists).

Summary and Future Directions

The comparison between Iristectorigenin A and Genistein highlights a critical principle in pharmacology: subtle structural variations can lead to significant differences in biological activity. Genistein's well-established ERβ selectivity provides a valuable tool for probing the distinct roles of ER subtypes.[1][8] Iristectorigenin A, with its potent anti-inflammatory properties, represents an exciting lead compound that may exert its effects through a complex interplay of ER-dependent and independent pathways.[7]

For researchers in drug development, these differences are not trivial. A compound's ER subtype selectivity and its dose-dependent effects are key determinants of its therapeutic potential and side-effect profile. Future research should focus on direct, quantitative comparisons of Iristectorigenin A and other isoflavones in a standardized panel of in-vitro and in-vivo assays. Elucidating the precise molecular interactions—how these ligands orient within the ER binding pocket and the specific co-regulators they recruit—will be instrumental in designing the next generation of SERMs with enhanced efficacy and tissue selectivity.

References

• Genistein Affects Estrogen Receptor Alpha (ER-α)/Estrogen Receptor Beta (ER-β) Ratio, and Nuclear. (2021). Medical and Health Science Journal.
• Moggs JG, Orphanides G. (2001). Mechanisms enforcing the estrogen receptor β selectivity of botanical estrogens. The FASEB Journal.
• Yoriki, K., et al. (2022). Genistein induces long-term expression of progesterone receptor regardless of estrogen receptor status and improves the prognosis of endometrial cancer patients.
• Obiorah, M., et al. (2013). Potent genistein derivatives as inhibitors of estrogen receptor alpha-positive breast cancer.
• Iristectorigenin A: Advances on Its Resources, Biological Activities, Molecular Mechanisms of Action, and Future Perspectives.
• Manas, E. S., et al. (2004).
• Wang, Y., et al. (2020).
• Protocol for the Estrogen Receptor Competitive Binding Assay Using Rat Uterine Cytosol. (2002).
• Genistein induces oestrogen receptor-α gene expression in osteoblasts through the activation of mitogen-activated protein kinases/NF-κB/activator protein-1 and promotes cell mineralis
• Wilson, V. S., et al. (2004). Development and Characterization of a Cell Line That Stably Expresses an Estrogen-Responsive Luciferase Reporter for the Detection of Estrogen Receptor Agonist and Antagonists. Toxicological Sciences.
• Wang, T. T., Sathyamoorthy, N., & Phang, J. M. (1996).
• Bolger, R., et al. In vitro receptor binding assays.
• Acconcia, F., & Kumar, R. (2006). Estrogen receptor signaling mechanisms. Cancer Letters.
• Patisaul, H. B., & Jefferson, W. (2010). The pros and cons of phytoestrogens. Frontiers in Neuroendocrinology.
• Mechanism of action of Estrogen (How it binds to Estrogen receptors). (2024). YouTube.
• Estrogen receptor antagonist – Knowledge and References. (2020). Taylor & Francis.
• Using Reporter Gene Assays to Screen and Identify Chemical Compounds that Modulate Estrogen Receptor Activity. (2024). PubMed.
• Sun, M., et al. (2020). Quantitative Evaluation of the Transcriptional Activity of Steroid Hormone Receptor Mutants and Variants Using a Single Vector With Two Reporters and a Receptor Expression Cassette. Frontiers in Endocrinology.

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• 7. Iristectorigenin A exerts novel protective properties against airway inflammation and mucus hypersecretion in OVA-induced asthmatic mice: Iristectorigenin A ameliorates asthma phenotype - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Understanding the selectivity of genistein for human estrogen receptor-beta using X-ray crystallography and computational methods [pubmed.ncbi.nlm.nih.gov]
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Safety & Regulatory Compliance

Navigating the Disposal of Iristectorigenin A: A Guide for the Modern Laboratory

For the diligent researcher engaged in the promising field of drug discovery, the lifecycle of a compound extends beyond its synthesis and application to its final, responsible disposal. Iristectorigenin A, a naturally occurring isoflavone with demonstrated antioxidant and anti-inflammatory properties, is a molecule of significant interest.[1][2] This guide provides essential, immediate safety and logistical information for the proper disposal of Iristectorigenin A, ensuring the safety of laboratory personnel and the protection of our environment. Our commitment as scientists includes not only groundbreaking research but also the meticulous management of the chemical tools we employ.

Understanding Iristectorigenin A: A Foundation for Safe Disposal

Key Chemical and Physical Properties:

Property	Value	Source
Molecular Formula	C₁₇H₁₄O₇	PubChem[4]
Molar Mass	330.29 g/mol	PubChem[4]
Appearance	Powder	ChemFaces[3]
Solubility	Soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone, etc.	ChemFaces[3]

The Disposal Workflow: A Step-by-Step Procedural Guide

The proper disposal of Iristectorigenin A, as with any laboratory chemical, follows a structured workflow designed to minimize risk. This process begins with waste identification and culminates in its removal by certified professionals.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Iristectorigenin A exerts novel protective properties against airway inflammation and mucus hypersecretion in OVA-induced asthmatic mice: Iristectorigenin A ameliorates asthma phenotype - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Iristectorigenin A | CAS:39012-01-6 | Manufacturer ChemFaces [chemfaces.com]
• 4. Iristectorigenin A | C17H14O7 | CID 5488781 - PubChem [pubchem.ncbi.nlm.nih.gov]

Navigating the Handling of Iristectorigenin A: A Guide to Personal Protective Equipment and Safety Protocols

For Immediate Implementation by Laboratory Personnel

As the scientific community continues to explore the therapeutic potential of novel compounds, ensuring the safety of researchers is paramount. This guide provides essential, direct guidance on the personal protective equipment (PPE), handling, and disposal of Iristectorigenin A, a natural isoflavone with demonstrated antioxidant and hepatoprotective activities.[1] Given the limited specific toxicological data for Iristectorigenin A, a cautious approach, treating the compound as potentially hazardous, is mandated. This document is designed to be a trusted resource for researchers, scientists, and drug development professionals, offering in-depth, actionable safety information.

Understanding the Risk: A Prudent Approach

Iristectorigenin A is a bioactive isoflavone isolated from the rhizomes of Belamcanda chinensis.[1] While its therapeutic effects are under investigation, comprehensive data on its toxicological profile is not yet available. Therefore, it is crucial to handle this compound with the assumption that it may possess properties that are hazardous upon exposure. General safety data sheets for isoflavones and soy isoflavones recommend avoiding dust formation and contact with skin and eyes.[2][3]

The primary routes of potential exposure in a laboratory setting are inhalation of the powdered form, dermal contact, and accidental ingestion. The operational plan outlined below is designed to mitigate these risks through a multi-layered approach to safety.

Core Personal Protective Equipment (PPE) Requirements

The following table summarizes the minimum PPE required for handling Iristectorigenin A. The selection of specific PPE should be based on a site-specific risk assessment.

Body Part	Required PPE	Specifications and Rationale
Respiratory	N95 or higher-rated respirator	To prevent inhalation of fine powder particles. A full-face respirator may be necessary for procedures with a high potential for aerosolization.
Hands	Nitrile gloves	Provides a barrier against dermal absorption. Double-gloving is recommended, especially when handling larger quantities or for prolonged periods.
Eyes	Safety goggles with side shields or a face shield	To protect against splashes and airborne particles. A face shield offers broader protection for the entire face.
Body	Laboratory coat or disposable gown	To prevent contamination of personal clothing. A disposable gown is preferred for procedures with a higher risk of contamination.
Feet	Closed-toe shoes	To protect feet from spills.

Operational Plan: From Receipt to Disposal

A systematic workflow is essential to maintain a safe laboratory environment when working with Iristectorigenin A.

Receiving and Storage

• Inspect Packaging: Upon receipt, visually inspect the packaging for any signs of damage or leakage. If compromised, handle with full PPE in a designated containment area.

• Verify Labeling: Ensure the container is clearly labeled with the compound name, CAS number (39012-01-6), and any available hazard warnings.[1]

• Secure Storage: Store Iristectorigenin A in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents. The container should be tightly sealed.

Handling and Weighing

• Designated Area: All handling of powdered Iristectorigenin A should be performed in a designated area, such as a chemical fume hood or a powder containment hood, to minimize the risk of inhalation and contamination of the general laboratory space.

• Step-by-Step Weighing Procedure:

  • Don all required PPE as outlined in the table above.

  • Prepare the weighing area by laying down absorbent bench paper.

  • Carefully open the container inside the containment hood.

  • Use a dedicated, labeled spatula for transferring the powder.

  • Weigh the desired amount of Iristectorigenin A into a tared, sealed container.

  • Clean any spills immediately using a damp cloth or absorbent material, ensuring not to generate dust.

  • Securely close the primary container.

  • Wipe the exterior of the weighing container and the primary container with a damp cloth before removing them from the hood.

  • Dispose of all contaminated materials (bench paper, wipes, gloves) as hazardous waste.

Solution Preparation

Iristectorigenin A is soluble in solvents such as chloroform, dichloromethane, ethyl acetate, DMSO, and acetone.[1]

• Solvent Safety: Handle all solvents in a chemical fume hood, following standard safety procedures for flammable and volatile liquids.

• Dissolving the Compound:

  • Add the desired solvent to the container with the weighed Iristectorigenin A.

  • Seal the container and mix gently until the compound is fully dissolved. Sonication may be used if necessary.

Emergency Procedures: Be Prepared

Emergency Scenario	Immediate Action
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention.
Eye Contact	Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.
Inhalation	Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.
Ingestion	Do not induce vomiting. Rinse mouth with water. Seek immediate medical attention.
Spill	Evacuate the immediate area. Wear appropriate PPE, including respiratory protection. Cover the spill with an absorbent material. Carefully collect the material into a sealed container for hazardous waste disposal. Ventilate the area.

Disposal Plan: Environmental Responsibility

All waste contaminated with Iristectorigenin A must be treated as hazardous chemical waste.

• Solid Waste: Contaminated gloves, bench paper, wipes, and any unused powdered compound should be collected in a clearly labeled, sealed hazardous waste container.

• Liquid Waste: Solutions containing Iristectorigenin A and contaminated solvents should be collected in a separate, clearly labeled hazardous waste container for liquid chemical waste.

• Disposal Vendor: Follow your institution's guidelines for the disposal of hazardous chemical waste through a licensed and approved vendor. Do not dispose of Iristectorigenin A down the drain.

Visualizing the Workflow for Safe Handling

The following diagram illustrates the critical steps and decision points for safely handling Iristectorigenin A in a laboratory setting.

Caption: Workflow for the safe handling of Iristectorigenin A.

Conclusion: A Culture of Safety

Adherence to these safety protocols is not merely a procedural requirement but a cornerstone of a robust safety culture. By treating Iristectorigenin A with the caution it deserves, researchers can confidently advance their scientific inquiries while prioritizing their well-being. This guide serves as a living document and should be reviewed and updated as more specific toxicological information becomes available.

References

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• 3. parmentier.de [parmentier.de]